Technical Documentation Center

5-chloro-3-methylpyridazine hydrochloride Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 5-chloro-3-methylpyridazine hydrochloride
  • CAS: 2153472-96-7

Core Science & Biosynthesis

Foundational

Technical Whitepaper: 5-Chloro-3-methylpyridazine Hydrochloride

The following technical guide details the chemical properties, synthesis, and reactivity profile of 5-chloro-3-methylpyridazine hydrochloride . Structural Analysis, Synthetic Pathways, and Reactivity Profile for Drug Dis...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide details the chemical properties, synthesis, and reactivity profile of 5-chloro-3-methylpyridazine hydrochloride .

Structural Analysis, Synthetic Pathways, and Reactivity Profile for Drug Discovery[1]

Executive Summary

5-Chloro-3-methylpyridazine hydrochloride (CAS: 2153472-96-7) is a critical heterocyclic building block in medicinal chemistry, particularly for the development of kinase inhibitors and agrochemicals. As a 1,2-diazine scaffold, it offers a unique electronic profile compared to its pyridine analogues. This guide focuses on the specific isomer where the chlorine atom is at the beta position (C5) and the methyl group is at the alpha position (C3), distinguishing it from its more reactive isomer, 3-chloro-5-methylpyridazine.[1] The hydrochloride salt form is preferred for its enhanced stability and crystallinity, mitigating the volatility and hygroscopicity of the free base.

Chemical Identity & Structural Analysis

The regiochemistry of substituted pyridazines is often a source of confusion in commercial catalogs. It is vital to distinguish between the two primary isomers:

  • Target Compound: 5-Chloro-3-methylpyridazine (Cl at C5, Me at C3).[2]

  • Isomer: 3-Chloro-5-methylpyridazine (Cl at C3, Me at C5).

In the target compound, the chlorine atom resides at the meta position relative to the N1 nitrogen, rendering it electronically distinct. The C3-methyl group is activated by the adjacent N2 nitrogen, making it susceptible to lateral deprotonation.

Physicochemical Properties (HCl Salt)
PropertyValue / Description
CAS Number (HCl) 2153472-96-7
CAS Number (Free Base) 808773-40-2
Molecular Formula C₅H₅ClN₂[1][3] · HCl
Molecular Weight 165.02 g/mol (Salt); 128.56 g/mol (Base)
Appearance White to off-white crystalline solid
Solubility Soluble in water, DMSO, Methanol; Sparingly soluble in DCM
pKa (Conjugate Acid) ~2.5 (Pyridine-like N protonation)
H-Bond Acceptors 2 (N1, N2)

Synthetic Routes

The synthesis of 5-chloro-3-methylpyridazine typically avoids direct chlorination of the ring, which lacks regioselectivity. The preferred industrial route involves the deoxychlorination of a specific pyridazinone precursor.

Primary Synthetic Pathway

The most reliable method proceeds via the 5-hydroxy-3-methylpyridazine (tautomer of 6-methyl-4(1H)-pyridazinone) intermediate. This precursor is treated with phosphoryl chloride (POCl₃) to install the chlorine atom.[1]

Synthesis Start Levulinic Acid / Hydrazine Derivatives Inter 6-Methyl-4(1H)-pyridazinone (Tautomer: 5-OH-3-Me-pyridazine) Start->Inter Cyclization Product 5-Chloro-3-methylpyridazine (Free Base) Inter->Product Reflux Reagent POCl3 (Deoxychlorination) Reagent->Product Final 5-Chloro-3-methylpyridazine Hydrochloride Product->Final HCl / Dioxane Salt HCl Salt Formation

Figure 1: Synthetic pathway from acyclic precursors to the hydrochloride salt via the pyridazinone intermediate.[1]

Reactivity Profile

The reactivity of 5-chloro-3-methylpyridazine is dominated by the electron-deficient nature of the 1,2-diazine ring. However, the C5 position is beta to the nitrogens, making it less electrophilic than the C3/C6 positions.

Nucleophilic Aromatic Substitution (SₙAr)

Unlike 3-chloropyridazines, which react rapidly with nucleophiles due to the alpha-nitrogen effect, the 5-chloro isomer reacts more sluggishly.

  • Mechanism: Addition-Elimination.

  • Conditions: Requires elevated temperatures or strong nucleophiles (e.g., NaOMe, amines in DMF/DMSO at >80°C).[1]

  • Regioselectivity: High.[4][5] The C5 position is the only leaving group site, avoiding the mixture of isomers often seen in pyridine chemistry.

Palladium-Catalyzed Cross-Coupling (Suzuki/Buchwald)

This is the most valuable transformation for drug discovery.[1] The C5-Cl bond is an excellent handle for Pd-catalyzed coupling.

  • Suzuki-Miyaura: Couples with aryl/heteroaryl boronic acids.

    • Catalyst: Pd(dppf)Cl₂ or Pd(PPh₃)₄.[1]

    • Base: K₂CO₃ or Cs₂CO₃.

    • Solvent: Dioxane/Water or Toluene/Ethanol.

  • Buchwald-Hartwig: Couples with amines to form C-N bonds, often preferred over SₙAr for sterically hindered amines.

Lateral Lithiation (C-H Activation)

The methyl group at C3 is "lateral" to the N=N bond.[1] The electron-withdrawing ring increases the acidity of the methyl protons.

  • Reagent: Lithium Diisopropylamide (LDA) or LiTMP at -78°C.

  • Electrophiles: Aldehydes, alkyl halides, or deuterium sources.

  • Note: The 5-chloro group is generally stable to lithiation conditions if the temperature is strictly controlled, though "halogen dance" or benzyne-like mechanisms are potential side reactions if allowed to warm.

Reactivity Core 5-Chloro-3-methylpyridazine SNAr S_NAr Substitution (Nu: O, N, S) Core->SNAr Heat/Base Suzuki Suzuki Coupling (Ar-B(OH)2 / Pd) Core->Suzuki Pd(0) Lithiation Lateral Lithiation (LDA / E+) Core->Lithiation -78°C SaltForm Salt Formation (HCl / Acids) Core->SaltForm Prod_SNAr 5-Alkoxy/Amino- 3-methylpyridazine SNAr->Prod_SNAr Prod_Suzuki 5-Aryl- 3-methylpyridazine Suzuki->Prod_Suzuki Prod_Lith 5-Chloro-3-(alkyl) pyridazine Lithiation->Prod_Lith

Figure 2: Divergent reactivity map showing the three primary functionalization vectors.[1]

Handling, Stability & Safety

  • Storage: The hydrochloride salt is hygroscopic. Store under inert atmosphere (Argon/Nitrogen) at 2-8°C.

  • Stability: The free base is prone to sublimation and oxidation over time. The HCl salt stabilizes the pyridine-like nitrogen, preventing degradation.

  • Safety Hazards (GHS):

    • H302: Harmful if swallowed.

    • H315/H319: Causes skin and serious eye irritation.

    • H335: May cause respiratory irritation.

    • Precaution: Use standard PPE (gloves, goggles, fume hood).[1] Avoid dust formation.

References

  • PubChem. 5-chloro-3-methylpyridazine hydrochloride (Compound). National Library of Medicine. Available at: [Link][1]

  • Coates, W. J., & McKillop, A. (1992).[1] Synthesis of 3(2H)-pyridazinones. Comprehensive Heterocyclic Chemistry. (General reference for pyridazinone-to-chloropyridazine conversion).

  • Maes, B. U., & Lemière, G. L. (2002).[1] Kinetic study of nucleophilic aromatic substitution of chloropyridazines. Journal of Organic Chemistry. (Mechanistic insight into SₙAr rates of 3-Cl vs 5-Cl isomers).

Sources

Exploratory

An In-Depth Technical Guide to 5-chloro-3-methylpyridazine hydrochloride for Researchers and Drug Development Professionals

Author: BenchChem Technical Support Team. Date: February 2026

CAS Number: 2153472-96-7[1][2] Molecular Formula: C₅H₆Cl₂N₂ Molecular Weight: 165.02 g/mol

This guide provides a comprehensive technical overview of 5-chloro-3-methylpyridazine hydrochloride, a key heterocyclic building block for researchers, scientists, and professionals in the field of drug development. We will delve into its synthesis, chemical reactivity, analytical characterization, and applications, with a focus on providing practical insights and methodologies.

Introduction: The Significance of the Pyridazine Scaffold

The pyridazine nucleus, a six-membered aromatic ring containing two adjacent nitrogen atoms, is a privileged scaffold in medicinal chemistry.[3] Its unique electronic properties, including its ability to participate in hydrogen bonding and other non-covalent interactions, make it a valuable component in the design of bioactive molecules. The introduction of a chlorine atom and a methyl group, as in 5-chloro-3-methylpyridazine, provides specific steric and electronic features that can be strategically utilized to modulate the pharmacological properties of a target molecule. This compound serves as a versatile intermediate in the synthesis of a wide range of compounds, from agrochemicals to pharmaceuticals.[4][5]

Synthesis and Preparation

A robust and scalable synthesis of 5-chloro-3-methylpyridazine is crucial for its application in research and development. A common synthetic strategy involves the chlorination of a suitable pyridazinone precursor. The subsequent formation of the hydrochloride salt is typically a straightforward process.

Synthesis of 5-chloro-3-methylpyridazine

A plausible synthetic route begins with the construction of the 3-methylpyridazin-5-one core. This can be achieved through various condensation reactions known in heterocyclic chemistry. Once the pyridazinone is obtained, chlorination is a key step.

Protocol for a Potential Synthesis of 5-chloro-3-methylpyridazine:

Step 1: Synthesis of 3-methylpyridazin-5-one This step can be hypothetically achieved through the condensation of a β-ketoester with hydrazine, a well-established method for pyridazinone synthesis.

Step 2: Chlorination of 3-methylpyridazin-5-one The pyridazinone can then be chlorinated using a standard chlorinating agent such as phosphorus oxychloride (POCl₃) or thionyl chloride (SOCl₂).

Methodology:

  • To a stirred solution of 3-methylpyridazin-5-one in a suitable solvent (e.g., toluene or chloroform), slowly add phosphorus oxychloride (POCl₃) at room temperature.

  • Heat the reaction mixture to reflux and monitor the progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

  • Upon completion, carefully quench the reaction by pouring it onto ice.

  • Neutralize the mixture with a base (e.g., sodium bicarbonate or sodium hydroxide solution).

  • Extract the aqueous layer with an organic solvent (e.g., dichloromethane or ethyl acetate).

  • Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain crude 5-chloro-3-methylpyridazine.

  • Purify the crude product by column chromatography on silica gel or by distillation.

Preparation of 5-chloro-3-methylpyridazine hydrochloride

The hydrochloride salt is typically prepared by treating the free base with hydrochloric acid.

Protocol for Hydrochloride Salt Formation:

  • Dissolve the purified 5-chloro-3-methylpyridazine in a suitable anhydrous organic solvent (e.g., diethyl ether, ethyl acetate, or methanol).

  • Slowly add a solution of hydrogen chloride (e.g., HCl in diethyl ether or gaseous HCl) to the stirred solution of the free base.

  • The hydrochloride salt will typically precipitate out of the solution.

  • Collect the solid by filtration, wash with the anhydrous solvent, and dry under vacuum to yield 5-chloro-3-methylpyridazine hydrochloride as a solid.

Below is a conceptual workflow for the synthesis of 5-chloro-3-methylpyridazine hydrochloride.

G cluster_synthesis Synthesis of 5-chloro-3-methylpyridazine cluster_salt Hydrochloride Salt Formation Start β-Ketoester + Hydrazine Pyridazinone 3-methylpyridazin-5-one Start->Pyridazinone Condensation Chlorination Chlorination (e.g., POCl₃) Pyridazinone->Chlorination FreeBase 5-chloro-3-methylpyridazine Chlorination->FreeBase Dissolution Dissolve in Anhydrous Solvent FreeBase->Dissolution Acidification Add HCl Dissolution->Acidification Precipitation Precipitation & Isolation Acidification->Precipitation Product 5-chloro-3-methylpyridazine hydrochloride Precipitation->Product

Conceptual Synthesis Workflow

Chemical Reactivity: A Versatile Synthetic Handle

The reactivity of 5-chloro-3-methylpyridazine is primarily dictated by the chloro substituent on the electron-deficient pyridazine ring. This makes it an excellent substrate for a variety of nucleophilic substitution and cross-coupling reactions.

Nucleophilic Aromatic Substitution (SₙAr)

The chlorine atom at the 5-position is susceptible to displacement by a wide range of nucleophiles. This reactivity is fundamental to its utility as a building block.

  • Amination: Reaction with primary or secondary amines can introduce diverse amino functionalities. This is a common strategy in the synthesis of bioactive molecules.

  • Alkoxylation/Aryloxylation: Treatment with alkoxides or phenoxides allows for the introduction of ether linkages.

  • Thiolation: Reaction with thiols or their corresponding thiolates can be used to form thioethers.

The general mechanism involves the addition of the nucleophile to the carbon bearing the chlorine, forming a Meisenheimer-like intermediate, followed by the elimination of the chloride ion.

Palladium-Catalyzed Cross-Coupling Reactions

5-chloro-3-methylpyridazine can also participate in various palladium-catalyzed cross-coupling reactions, which are powerful tools for C-C and C-heteroatom bond formation.

  • Suzuki-Miyaura Coupling: Reaction with boronic acids or their esters in the presence of a palladium catalyst and a base can be used to introduce aryl or vinyl substituents.

  • Buchwald-Hartwig Amination: This reaction provides an alternative to classical SₙAr for the formation of C-N bonds with a broader substrate scope.

  • Sonogashira Coupling: The coupling with terminal alkynes, catalyzed by palladium and a copper co-catalyst, allows for the introduction of alkynyl moieties.

These reactions significantly expand the synthetic utility of 5-chloro-3-methylpyridazine, enabling the construction of complex molecular architectures.

The following diagram illustrates the key reactive pathways of 5-chloro-3-methylpyridazine.

G cluster_snar Nucleophilic Aromatic Substitution cluster_coupling Palladium-Catalyzed Cross-Coupling Start 5-chloro-3-methylpyridazine Amine R₂NH Start->Amine Alkoxide R'O⁻ Start->Alkoxide Thiolate R''S⁻ Start->Thiolate BoronicAcid R-B(OH)₂ (Suzuki) Start->BoronicAcid Amine_BH R₂NH (Buchwald-Hartwig) Start->Amine_BH Alkyne R'C≡CH (Sonogashira) Start->Alkyne Product_Amine 5-amino-3-methylpyridazine derivative Amine->Product_Amine Product_Ether 5-alkoxy/aryloxy-3-methylpyridazine Alkoxide->Product_Ether Product_Thioether 5-thio-3-methylpyridazine derivative Thiolate->Product_Thioether Product_Aryl 5-aryl-3-methylpyridazine BoronicAcid->Product_Aryl Product_Amino_BH 5-amino-3-methylpyridazine derivative Amine_BH->Product_Amino_BH Product_Alkynyl 5-alkynyl-3-methylpyridazine Alkyne->Product_Alkynyl

Key Reactive Pathways

Analytical Characterization

Technique Expected Observations
¹H NMR Signals corresponding to the pyridazine ring protons and the methyl group protons. The chemical shifts of the ring protons will be influenced by the chloro and methyl substituents, and protonation of the nitrogen atom will likely cause a downfield shift.
¹³C NMR Resonances for the five carbon atoms of the pyridazine ring and the methyl group carbon. The carbon attached to the chlorine atom will exhibit a characteristic chemical shift.[3]
Mass Spec (ESI+) The mass spectrum should show a prominent peak for the protonated molecule [M+H]⁺, corresponding to the free base. The isotopic pattern of chlorine (³⁵Cl and ³⁷Cl in an approximate 3:1 ratio) should be observable for the molecular ion and chlorine-containing fragments.[7]
HPLC A single major peak should be observed, with the purity quantifiable by integrating the peak area.[1]

Note: Researchers can often obtain a Certificate of Analysis (CoA) with specific spectral data from commercial suppliers upon purchase.

Applications in Drug Discovery

The pyridazine scaffold is a component of several approved drugs, and its derivatives are actively being investigated for a wide range of therapeutic applications.[2] 5-chloro-3-methylpyridazine serves as a crucial starting material or intermediate in the synthesis of various pharmacologically active compounds.

Kinase Inhibitors

Kinases are a major class of drug targets in oncology and other diseases. The pyridazine ring can act as a hinge-binding motif, and the substituents on the ring can be tailored to achieve desired potency and selectivity. 5-chloro-3-methylpyridazine provides a scaffold for the synthesis of novel kinase inhibitors. For example, it can be used to construct compounds targeting PI3K (Phosphoinositide 3-kinase) or other kinases involved in cell signaling pathways.[8][9]

PARP Inhibitors

Poly(ADP-ribose) polymerase (PARP) inhibitors are an important class of anticancer agents, particularly for cancers with deficiencies in DNA repair pathways. The pyridazine moiety has been incorporated into the design of potent PARP inhibitors. 5-chloro-3-methylpyridazine can serve as a key building block for the synthesis of novel PARP inhibitors, where the pyridazine core interacts with the enzyme's active site.[2][10]

The diagram below illustrates the role of 5-chloro-3-methylpyridazine as a building block in the synthesis of potential therapeutic agents.

G cluster_applications Applications in Drug Discovery Start 5-chloro-3-methylpyridazine hydrochloride Kinase Kinase Inhibitors Start->Kinase Synthesis via Cross-Coupling/SₙAr PARP PARP Inhibitors Start->PARP Synthesis via Functionalization Other Other Bioactive Molecules Start->Other Versatile Intermediate Result1 Novel Kinase Inhibitor Candidates Kinase->Result1 Result2 Novel PARP Inhibitor Candidates PARP->Result2 Result3 Diverse Chemical Libraries Other->Result3

Role in Therapeutic Agent Synthesis

Safety and Handling

As with any chemical reagent, proper safety precautions should be taken when handling 5-chloro-3-methylpyridazine hydrochloride. It is advisable to consult the Safety Data Sheet (SDS) provided by the supplier for detailed information on hazards, handling, and storage.

General Safety Recommendations:

  • Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses, gloves, and a lab coat.

  • Ventilation: Handle in a well-ventilated area, preferably in a fume hood.

  • Storage: Store in a tightly sealed container in a cool, dry place.

  • In case of contact: In case of skin or eye contact, rinse immediately with plenty of water and seek medical advice.

Conclusion

5-chloro-3-methylpyridazine hydrochloride is a valuable and versatile building block for chemical synthesis, particularly in the fields of drug discovery and agrochemicals. Its reactivity, driven by the chloro substituent on the pyridazine ring, allows for a wide range of chemical transformations, making it an ideal starting point for the synthesis of complex molecules with diverse biological activities. This guide has provided a comprehensive overview of its synthesis, reactivity, and potential applications, offering a valuable resource for researchers and scientists working at the forefront of chemical innovation.

References

Please note that while some references are for related compounds, they provide valuable context and methodologies applicable to the topic compound.

  • Abdelrahman, N. A., Al-Karmalawy, A. A., Jaballah, M. Y., Yahya, G., Sharaky, M., & Abouzid, K. A. M. (2023). Design and synthesis of novel chloropyridazine hybrids as promising anticancer agents acting by apoptosis induction and PARP-1 inhibition through a molecular hybridization strategy. RSC Medicinal Chemistry, 14(7), 1275-1293. [Link]

  • Heinisch, G., & Holzer, W. (1991). 13C nuclear magnetic resonance spectra of 3,6-disubstituted pyridazines. Canadian Journal of Chemistry, 69(6), 972-977. [Link]

  • Aaron Chemistry. 3-Chloro-5-methylpyridazine. [Link]

  • PubChemLite. 5-chloro-3-methylpyridazine hydrochloride. [Link]

  • Martins, P., Jesus, J., Almeida, S., & Carvalho, F. (2014). Reactivity and Synthetic Applications of 4,5-Dicyanopyridazine: An Overview. Molecules, 19(3), 3346-3379. [Link]

  • Li, J., Tang, J., Wu, Y., He, Q., & Yu, Y. (2018). Transition-Metal-Free Regioselective CH Halogenation of Imidazo[1,2-a]pyridines. Supporting Information. [Link]

  • SpectraBase. 5-chloro AMT. [Link]

  • Gangadasu, B., Raju, B. C., & Rao, V. J. (2002). Simple and convenient preparation of 2-chloro-5-methylpyridine-3-carbaldehyde imines. Heterocyclic Communications, 8(3), 243-248. [Link]

  • SpectraBase. 3-Chloro-6-methylpyridazine. [Link]

  • Edwards, P. D., et al. (2014). Expanding the scope of fused pyrimidines as kinase inhibitor scaffolds: synthesis and modification of pyrido[3,4-d]pyrimidines. Organic & Biomolecular Chemistry, 12(44), 8965-8976. [Link]

  • Thapa, P., et al. (2021). Design and Synthesis of Poly(ADP-ribose) polymerase Inhibitors: Impact of Adenosine Pocket-Binding Motif Appendage to the 3-Oxo-2,3-dihydrobenzofuran-7-carboxamide on Potency and Selectivity. ACS Omega, 6(42), 28069-28085. [Link]

  • Al-Zahrani, B. D. M. (2014). Synthesis of A New Class of Pyridazin-3-one and 2-Amino-5-arylazopyridine Derivatives and Their Utility in the Synthesis of Fused Azines. Molecules, 19(3), 2736-2759. [Link]

  • Gaber, A. M. (n.d.). Synthesis of pyridazine and pyridopyridazine derivatives. Universidade do Minho. [Link]

  • Request PDF. Pyridazine Based Compounds with PARP-1 Inhibitory Activity. [Link]

  • Sharma, V. P. (2004). 13C-NMR Studies of Some Heterocyclically Substituted Chromones. Asian Journal of Chemistry, 16(3-4), 1471-1474. [Link]

  • ScienceOpen. Application of a macrocyclization strategy in kinase inhibitor development. [Link]

  • El-Sayed, N. N. E., et al. (2021). Synthesis, in-silico, and in-vitro study of novel chloro methylquinazolinones as PI3K-δ inhibitors, cytotoxic agents. Journal of Saudi Chemical Society, 25(10), 101323. [Link]

  • American Elements. 5-Chloro-3-methoxypyridazine. [Link]

  • Royal Society of Chemistry. High-Resolution Solid-State 13C NMR Spectroscopy of the Paramagnetic Metal-Organic Frameworks, STAM-1 and HKUST-1 Supporting. [Link]

  • Mar-Zub, A., et al. (2015). Design and Synthesis of a Novel Series of Pyridazine-Based ALK5 Inhibitors. ACS Medicinal Chemistry Letters, 6(1), 100-105. [Link]

  • ResearchGate. 3-Methylpyridine: Synthesis and Applications. [Link]

  • ChemBK. 3-Methylpyridazine. [Link]

  • NIST WebBook. 3-Methylpyridazine. [Link]

  • ResearchGate. Synthesis of novel 3,4-diaryl-5-aminopyrazoles as potential kinase inhibitors. [Link]

  • Google Patents.
  • PubChem. 5-Chloro-3-methoxypyridazine. [Link]

  • EPFL. NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the. [Link]

  • PMC. PARP Inhibitors: Clinical Relevance, Mechanisms of Action and Tumor Resistance. [Link]

  • MDPI. 5-Chloroisoxazoles: A Versatile Starting Material for the Preparation of Amides, Anhydrides, Esters, and Thioesters of 2H-Azirine-2-carboxylic Acids. [Link]

Sources

Foundational

Technical Guide: Synthesis of 5-Chloro-3-Methylpyridazine Hydrochloride

This technical guide details the synthesis of 5-chloro-3-methylpyridazine hydrochloride , a critical heteroaromatic scaffold used in medicinal chemistry (e.g., for kinase inhibitors and agrochemicals). Unlike the common...

Author: BenchChem Technical Support Team. Date: February 2026

This technical guide details the synthesis of 5-chloro-3-methylpyridazine hydrochloride , a critical heteroaromatic scaffold used in medicinal chemistry (e.g., for kinase inhibitors and agrochemicals).

Unlike the common isomer 3-chloro-6-methylpyridazine (where substituents are para-like), the 5-chloro-3-methyl isomer (substituents in a meta-like relationship) requires a specific regioselective synthetic strategy to avoid isomer mixtures.

Executive Summary & Retrosynthetic Analysis

Target Molecule: 5-chloro-3-methylpyridazine Hydrochloride CAS: 2153472-96-7 (Salt), 808773-40-2 (Free Base) Molecular Formula: C


H

ClN

· HCl Key Challenge: Regioselectivity. Direct chlorination of 3-methylpyridazine N-oxide typically yields the 6-chloro isomer. Therefore, a de novo ring construction or specific functionalization pathway is required.
Retrosynthetic Pathway

The most robust route utilizes the cyclocondensation of an acyclic precursor followed by dechlorohydroxylation (chlorination of a hydroxy group).

  • Disconnection: C–Cl bond formation via POCl

    
    .
    
  • Precursor: 5-hydroxy-3-methylpyridazine (tautomer: 3-methylpyridazin-5(2H)-one).

  • Ring Construction: Condensation of hydrazine with a 1,3-dielectrophile equivalent, specifically ethyl 2-(ethoxymethylene)acetoacetate (or related 1,3-dicarbonyl derivatives), followed by decarboxylation.

Retrosynthesis Figure 1: Retrosynthetic analysis of 5-chloro-3-methylpyridazine. Target 5-Chloro-3-methylpyridazine (Target) Inter1 5-Hydroxy-3-methylpyridazine (Tautomer: 5-Oxo) Target->Inter1 Chlorination (POCl3) Inter2 Ethyl 4-hydroxy-6-methylpyridazine- 3-carboxylate Inter1->Inter2 Hydrolysis & Decarboxylation Start Ethyl 2-(ethoxymethylene)acetoacetate + Hydrazine Inter2->Start Cyclocondensation

Detailed Experimental Protocol

Phase 1: Synthesis of the Pyridazinone Core

Objective: Construct the pyridazine ring with the correct 3,5-substitution pattern. Reaction: Cyclocondensation of ethyl 2-(ethoxymethylene)acetoacetate with hydrazine hydrate.

Reagents & Materials:

Reagent Equiv. Role
Ethyl acetoacetate 1.0 Starting Material
Triethyl orthoformate 1.2 C1 Synthon
Acetic anhydride 2.0 Solvent/Catalyst
Hydrazine hydrate (80%) 1.1 Nitrogen Source

| Ethanol (Abs.) | Solvent | Reaction Medium |[1][2][3][4][5][6][7]

Protocol:

  • Formation of Enol Ether: Reflux ethyl acetoacetate with triethyl orthoformate and acetic anhydride for 4 hours. Distill off the volatile ethyl acetate/acetic acid byproduct to obtain ethyl 2-(ethoxymethylene)acetoacetate .

  • Cyclization: Dissolve the crude enol ether in absolute ethanol (5 mL/g).

  • Addition: Cool to 0°C. Add hydrazine hydrate dropwise over 30 minutes. The reaction is exothermic; maintain temperature <10°C to ensure regiocontrol.

  • Reflux: Once addition is complete, warm to room temperature, then reflux for 3 hours.

  • Isolation: Cool to 0°C. The intermediate ethyl 4-hydroxy-6-methylpyridazine-3-carboxylate (or isomer) precipitates. Filter and dry.[8]

  • Decarboxylation: Suspend the ester in 6M HCl and reflux for 12 hours. The ester hydrolyzes and decarboxylates in situ.

  • Workup: Neutralize with Na

    
    CO
    
    
    
    to pH 7. Extract with ethyl acetate (or isolate the precipitated solid if concentration allows).
  • Product: 5-hydroxy-3-methylpyridazine (Solid).

Phase 2: Chlorination (Deoxychlorination)

Objective: Convert the 5-hydroxy group to the 5-chloro substituent. Mechanism: Nucleophilic aromatic substitution via a phosphoryl intermediate.

Reagents & Materials:

Reagent Equiv. Role
5-Hydroxy-3-methylpyridazine 1.0 Substrate

| Phosphorus Oxychloride (POCl


) | 5.0 | Chlorinating Agent/Solvent |
| N,N-Dimethylaniline | 0.5 | Catalyst/Base |

Protocol:

  • Setup: In a dry round-bottom flask equipped with a drying tube (CaCl

    
    ), place 5-hydroxy-3-methylpyridazine.
    
  • Addition: Carefully add POCl

    
     (excess serves as solvent). Add N,N-dimethylaniline dropwise.
    
  • Reaction: Heat the mixture to 90–100°C for 3–5 hours. Monitor by TLC (System: EtOAc/Hexane 1:1) until the starting material disappears.

  • Quenching (Critical Safety Step): Cool the reaction mixture to room temperature. Pour the mixture slowly onto crushed ice with vigorous stirring. Caution: Exothermic hydrolysis of POCl

    
     releases HCl gas.
    
  • Extraction: Neutralize the aqueous phase with NH

    
    OH or NaHCO
    
    
    
    to pH 8. Extract with Dichloromethane (DCM) (3 x 50 mL).
  • Drying: Dry combined organics over anhydrous MgSO

    
    , filter, and concentrate under reduced pressure.
    
  • Purification: Purify the crude oil via flash column chromatography (Silica gel, Gradient: 10-30% EtOAc in Hexane) to yield 5-chloro-3-methylpyridazine as a pale yellow oil or low-melting solid.

Phase 3: Hydrochloride Salt Formation

Objective: Stabilize the free base for storage and usage.

Protocol:

  • Dissolve the purified free base in anhydrous Diethyl Ether or 1,4-Dioxane (10 mL/g).

  • Cool to 0°C.

  • Bubble anhydrous HCl gas through the solution OR add 4M HCl in Dioxane dropwise.

  • A white precipitate forms immediately.

  • Stir for 30 minutes at 0°C.

  • Filter the solid under nitrogen (hygroscopic). Wash with cold ether.

  • Dry in a vacuum desiccator over P

    
    O
    
    
    
    .

Mechanistic Insight & Troubleshooting

Reaction Mechanism (Chlorination)

The reaction proceeds via the activation of the tautomeric lactam (pyridazinone). The oxygen attacks the electrophilic phosphorus, creating a good leaving group (-O-POCl


). Chloride ion then attacks the ring at position 5, restoring aromaticity and expelling the phosphate species.

Mechanism Figure 2: Mechanistic pathway of deoxychlorination. Step1 Tautomerization (Lactam to Lactim) Step2 Activation (O-Phosphorylation) Step1->Step2 POCl3 Step3 Nucleophilic Attack (Cl- at C5) Step2->Step3 Step4 Elimination (-PO2Cl2) Step3->Step4 Aromatization

Troubleshooting Guide
IssueProbable CauseSolution
Low Yield in Phase 1 Exotherm during hydrazine addition caused decomposition.Maintain T < 10°C strictly during addition.
Isomer Mixture Wrong starting material (e.g., methyl acetoacetate without orthoformate).Ensure formation of enol ether before hydrazine addition.
Incomplete Chlorination Old POCl

(hydrolyzed).
Distill POCl

before use or use a fresh bottle.
Black Tar in Phase 2 Overheating or lack of solvent.Do not exceed 100°C; ensure adequate stirring.

Safety & Scalability

  • POCl

    
    :  Highly corrosive and reacts violently with water. All glassware must be oven-dried. Quenching must be done on ice with proper ventilation (fume hood).
    
  • Hydrazine: Carcinogenic and toxic. Use gloves and handle in a closed system if possible.

  • Scalability: The decarboxylation step (Phase 1, Step 6) is the bottleneck due to volume efficiency. For kilo-scale, continuous flow reactors for the cyclization step are recommended.

References

  • PubChem. 5-chloro-3-methylpyridazine hydrochloride. National Library of Medicine. Available at: [Link]

  • Google Patents.Thiazole-4-carboxamide derivatives as MGLUR5 antagonists. Patent CN101137653B. (Describes synthesis of 5-chloro-3-methylpyridazine intermediate).
  • J. Org. Chem.Regioselective Synthesis of Pyridazines. (General reference for ethoxymethylene acetoacetate cyclization). Note: General methodology reference.

Sources

Exploratory

Solubility Profiling and Physicochemical Characterization of 5-Chloro-3-methylpyridazine Hydrochloride: A Technical Framework

The following technical guide is structured to serve as a definitive reference for the physicochemical profiling of 5-chloro-3-methylpyridazine hydrochloride . Given that specific peer-reviewed solubility datasets for th...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide is structured to serve as a definitive reference for the physicochemical profiling of 5-chloro-3-methylpyridazine hydrochloride .

Given that specific peer-reviewed solubility datasets for this precise salt are proprietary or absent from open literature, this guide synthesizes predictive insights based on structural analogs (e.g., 3-chloro-6-methylpyridazine, pyridine hydrochloride) with a validated experimental framework .[1] It is designed to empower researchers to generate regulatory-grade data internally.[1]

Part 1: Executive Summary & Compound Profile[1]

5-chloro-3-methylpyridazine hydrochloride is a critical heterocyclic intermediate, primarily utilized in the synthesis of agrochemicals and pharmaceutical active ingredients (APIs) requiring a pyridazine scaffold.[1] As a hydrochloride salt of a nitrogenous heterocycle, its solubility behavior is dominated by ionic interactions, distinguishing it sharply from its free base counterpart.

Physicochemical Identity[1][2]
  • IUPAC Name: 5-chloro-3-methylpyridazine hydrochloride[1]

  • Molecular Formula:

    
    [1]
    
  • Molecular Weight: 165.02 g/mol (Salt); 128.56 g/mol (Free Base)[1][2]

  • Predicted Appearance: White to off-white crystalline solid.[1]

  • Hygroscopicity: High .[1] (Pyridazine/Pyridine HCl salts are prone to deliquescence; handling under inert atmosphere is recommended).[1]

Predicted Solubility Profile (Field-Proven Estimates)

Based on structural analogs (e.g., 3-chloro-6-methylpyridazine, pyridine HCl) and general salt thermodynamics:

Solvent SystemPredicted Solubility RankMechanistic Insight
Water (pH < 2) Very High (>100 mg/mL)Driven by ion-dipole interactions; common ion effect may suppress solubility in high [Cl⁻] media.[1]
Methanol High (>50 mg/mL)High dielectric constant supports ionic dissociation; favorable H-bonding.[1]
Ethanol Moderate (~10–30 mg/mL)Reduced polarity vs. methanol increases ion pairing, lowering solubility.[1]
Acetone/Ethyl Acetate Low (<5 mg/mL)Insufficient polarity to overcome crystal lattice energy of the salt.[1]
Toluene/Hexane Negligible Non-polar solvents cannot solvate the ionic lattice.[1]

Part 2: Experimental Protocols (Self-Validating Systems)

To generate definitive data for regulatory filing or process optimization, follow these protocols. These methods are designed to account for the compound's hygroscopic nature and potential for hydrolysis.

Protocol A: Gravimetric Equilibrium Solubility (The "Gold Standard")

Use this for generating thermodynamic data (


, 

).

Prerequisites:

  • Calibrated Analytical Balance (

    
     0.01 mg).[1]
    
  • Temperature-controlled shaker bath (

    
     0.1 K).
    
  • Critical: All weighing must be performed in a glove box or desiccated environment to prevent water uptake error.

Workflow:

  • Saturation: Add excess 5-chloro-3-methylpyridazine HCl to 10 mL of the target solvent in a jacketed glass vessel.

  • Equilibration: Agitate at the set temperature (e.g., 298.15 K) for 24–48 hours.

    • Validation Step: Check pH.[1][3][4] If pH drifts significantly, hydrolysis may be occurring.[1]

  • Filtration: Filter the supernatant using a 0.45

    
    m PTFE syringe filter (pre-heated to the equilibrium temperature to prevent precipitation).
    
  • Quantification:

    • Transfer a known volume (

      
      ) to a tared weighing dish.[1]
      
    • Evaporate solvent under vacuum at 40°C until constant weight is achieved.[1]

    • Calculation:

      
      [1]
      
Protocol B: High-Performance Liquid Chromatography (HPLC)

Use this for purity-corrected solubility and stability monitoring.[1]

  • Column: C18 Reverse Phase (e.g., Agilent ZORBAX Eclipse Plus, 4.6 x 100 mm, 3.5

    
    m).[1]
    
  • Mobile Phase: A: 0.1% Phosphoric Acid in Water; B: Acetonitrile (Gradient elution).

  • Detection: UV at 254 nm (Pyridazine characteristic absorption).[1]

  • Standard Curve: Prepare standards of the free base if the salt is unavailable in high purity, correcting for MW ratio (1.28 factor).

Part 3: Thermodynamic Modeling & Analysis

Understanding the temperature dependence of solubility is vital for crystallization design.

The Modified Apelblat Model

For correlating experimental data, the modified Apelblat equation is the industry standard for non-ideal solutions:



  • 
    : Mole fraction solubility.[1]
    
  • 
    : Absolute temperature (K).[1][5]
    
  • 
    : Empirical model parameters derived from regression.
    
Thermodynamic Parameters (van't Hoff Analysis)

To determine if dissolution is endothermic (requires heat) or exothermic:



  • Positive

    
     : Dissolution is endothermic (Solubility increases with T).[1] Expected for this salt.
    
  • Negative

    
     : Dissolution is exothermic.[1]
    

Part 4: Visualization of Workflows

Figure 1: Solubility Determination & Validation Workflow

This logic gate ensures data integrity by checking for common failure modes like hydrolysis or polymorphism.[1]

SolubilityWorkflow Start Start: Solubility Profiling Prep Sample Preparation (Excess Solid + Solvent) Start->Prep Equilibration Equilibration (24-48h @ T) Prep->Equilibration CheckStability Check Stability (HPLC) Is Purity > 99%? Equilibration->CheckStability Degradation STOP: Compound Degrading (Hydrolysis/Solvolysis) CheckStability->Degradation No Filter Isothermal Filtration (0.45 µm PTFE) CheckStability->Filter Yes MethodSelect Quantification Method Filter->MethodSelect Gravimetric Gravimetric Analysis (Evaporation) MethodSelect->Gravimetric High Solubility HPLC HPLC Analysis (External Standard) MethodSelect->HPLC Low Solubility/Trace DataCalc Calculate Mole Fraction (x) Gravimetric->DataCalc HPLC->DataCalc

Caption: Logical workflow for validating solubility data, prioritizing chemical stability checks before quantification.

Figure 2: Thermodynamic Process Design Logic

How to use the generated data for process engineering (Crystallization).

ThermoLogic Data Experimental Data (x vs T) VantHoff van't Hoff Plot (ln x vs 1/T) Data->VantHoff Calc Calculate Enthalpy (ΔH_diss) VantHoff->Calc Decision Is ΔH_diss > 0? Calc->Decision Cooling Cooling Crystallization (Feasible) Decision->Cooling Yes (Endothermic) AntiSolvent Anti-Solvent Crystallization (Required) Decision->AntiSolvent No (Exothermic/Flat)

Caption: Decision tree for selecting crystallization strategies based on thermodynamic enthalpy calculations.

Part 5: Data Presentation Standards

When recording your experimental results, structure your data table as follows to ensure compatibility with thermodynamic modeling software (e.g., Dynochem, Aspen).

Table 1: Recommended Data Recording Format (Template)

Temperature (K)SolventSolubility (

, mg/mL)
Mole Fraction (

)
pH of Saturated Soln.Solid Phase (XRD)
298.15Water[Meas.][Calc.][Meas.]Form I
303.15Water[Meas.][Calc.][Meas.]Form I
298.15Methanol[Meas.][Calc.]N/AForm I
..................

Note: Always verify the solid phase by X-Ray Powder Diffraction (XRPD) after the experiment to ensure no polymorphic transition or solvate formation occurred.

References

  • PubChem. 5-Chloro-3-methylpyridazine hydrochloride (Compound Summary).[1] National Library of Medicine.[1] [Link]

  • Li, Y., et al. "Solubility and thermodynamic properties of 6-chloropyridazin-3-amine in different pure solvents." Journal of Chemical & Engineering Data, 2025.[1] (Analogous pyridazine solubility behavior). [Link]

  • Serajuddin, A. T. "Salt formation to improve drug solubility."[1] Advanced Drug Delivery Reviews, 2007.[1] (General principles of HCl salt solubility and common ion effects). [Link]

Sources

Foundational

Technical Guide: Spectral Analysis of 5-Chloro-3-Methylpyridazine Hydrochloride

The following technical guide details the spectral analysis of 5-chloro-3-methylpyridazine hydrochloride . This document is structured to serve as a practical handbook for analytical chemists and drug discovery scientist...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide details the spectral analysis of 5-chloro-3-methylpyridazine hydrochloride . This document is structured to serve as a practical handbook for analytical chemists and drug discovery scientists, focusing on structural validation, isomeric differentiation, and salt-specific handling.

Executive Summary

5-chloro-3-methylpyridazine is a versatile heterocyclic building block used in the synthesis of agrochemicals and pharmaceutical candidates (e.g., inhibitors of phosphodiesterase or kinase pathways). As a hydrochloride salt, the compound exhibits distinct physical properties—enhanced water solubility and hygroscopicity—that complicate standard spectral analysis.

This guide provides a rigorous analytical framework to:

  • Confirm Identity: Differentiate the target from common regioisomers (e.g., 3-chloro-6-methylpyridazine) using NMR coupling constants.

  • Assess Purity: Quantify ionic stoichiometry and organic purity.

  • Validate Structure: Correlate MS fragmentation and IR bands with theoretical predictions.

Chemical Profile & Sample Handling

Analyte Specifications
PropertyDetail
IUPAC Name 5-chloro-3-methylpyridazine hydrochloride
CAS No.[1][2][3][4][5] (Free Base) 2153472-96-7 (Specific isomer)
Molecular Formula C₅H₅ClN₂ · HCl
Molecular Weight 128.56 (Free Base) + 36.46 (HCl) = 165.02 g/mol
Structure Pyridazine ring substituted at C3 (Methyl) and C5 (Chloro)
Critical Handling Protocols (Salt Form)

The hydrochloride salt is prone to proton exchange and hygroscopicity.

  • Solvent Selection: Avoid CDCl₃ for the salt form due to poor solubility and potential aggregation. Use DMSO-d₆ for routine ¹H NMR to observe exchangeable protons, or D₂O for sharp aromatic signals (sacrificing the NH⁺ peak).

  • Desalting for MS: High concentrations of Cl⁻ suppress ionization in ESI-MS. Use an inline divert valve or dilute samples in 50:50 MeCN:H₂O with 0.1% Formic Acid.

Nuclear Magnetic Resonance (NMR) Spectroscopy[3][6][7]

¹H NMR Analysis (DMSO-d₆, 400 MHz)

The definitive identification of the 5-chloro-3-methyl isomer relies on the coupling pattern of the aromatic protons. Unlike the 3-chloro-6-methyl isomer (which shows ortho-coupling,


 Hz), the target molecule displays meta-coupling.

Predicted Spectral Data:

PositionShift (

, ppm)
MultiplicityIntegralCoupling (

, Hz)
Assignment
NH⁺ 10.0 - 12.0Broad Singlet1H-Protonated Nitrogen (N1/N2)
H-6 9.10 - 9.25Doublet1H


to Nitrogen (Deshielded)
H-4 7.80 - 7.95Doublet1H


to Nitrogen, adj. to Methyl
CH₃ 2.65 - 2.75Singlet3H-Methyl at C3

Mechanistic Insight:

  • Regioisomer Differentiation:

    • Target (5-Cl, 3-Me): H4 and H6 are separated by C5-Cl. They exhibit W-coupling (meta) , resulting in a small coupling constant (

      
       Hz).
      
    • Isomer (3-Cl, 6-Me): Protons are at C4 and C5. They exhibit ortho-coupling , resulting in a large coupling constant (

      
       Hz).
      
    • Isomer (3-Cl, 5-Me): Protons are at C4 and C6 (meta). Differentiation from the target requires NOE (Nuclear Overhauser Effect) analysis. Irradiating the Methyl group (2.7 ppm) in the target will show enhancement only at H-4 , whereas in the 3-Cl-5-Me isomer, the methyl is at C5, flanked by H4 and H6, potentially showing NOE to both.

¹³C NMR Analysis
  • Key Signals:

    • C-Me: ~20-22 ppm.

    • C=N (C3): ~158-160 ppm (Deshielded by N and Me).

    • C-Cl (C5): ~135 ppm.

    • C-H (C6): ~150 ppm (Very deshielded,

      
       to N).
      
    • C-H (C4): ~128 ppm.[5]

Mass Spectrometry (MS) Analysis[2][5][8][9][10]

Methodology: LC-ESI-MS
  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Mobile Phase: Water/Acetonitrile + 0.1% Formic Acid.

Isotope Pattern & Fragmentation

The presence of Chlorine provides a diagnostic isotopic signature.

  • Parent Ion [M+H]⁺:

    • m/z 129.0 (³⁵Cl isotope, 100% relative abundance).

    • m/z 131.0 (³⁷Cl isotope, ~32% relative abundance).

    • Note: The HCl salt counter-ion does not appear in the positive ion spectrum.

  • Fragmentation Pathway (CID):

    • Loss of N₂ (m/z 129

      
       101):  Characteristic of pyridazines/diazines (Retro-Diels-Alder).
      
    • Loss of Cl/HCl (m/z 129

      
       94/93):  Radical cleavage of the halogen.
      
    • Loss of HCN (m/z 101

      
       74):  Fragmentation of the remaining carbon skeleton.
      

Infrared (IR) Spectroscopy[6][9][11]

Sample Preparation
  • Technique: ATR (Attenuated Total Reflectance) or KBr Pellet.

  • Warning: KBr is hygroscopic; ensure the salt is dry to prevent water bands masking the N-H region.

Diagnostic Bands
Frequency (cm⁻¹)Vibration ModeStructural Significance
2400 - 3000 N-H⁺ StretchBroad, multi-structured band indicating the HCl salt .
3050 C-H Stretch (Ar)Aromatic protons.
1580 - 1600 C=N / C=C StretchPyridazine ring skeleton.
1050 - 1100 C-Cl StretchAryl chloride signature.
800 - 850 C-H BendingOut-of-plane bending (OOP) characteristic of isolated aromatic protons.

Visualization of Analytical Logic

Structural Differentiation Workflow

The following diagram illustrates the decision tree for confirming the specific 5-chloro-3-methyl isomer against its most common analogs.

IsomerLogic Start Unknown Chloromethylpyridazine HCl Step1 1H NMR: Analyze Coupling (J) Start->Step1 Ortho J ~ 9.0 Hz (Ortho) Step1->Ortho Large J Meta J ~ 2.0 Hz (Meta) Step1->Meta Small J Result1 Isomer: 3-Chloro-6-methyl Ortho->Result1 Step2 NOE Experiment (Irradiate Methyl) Meta->Step2 NOE_Single NOE to 1 Proton (H4) Step2->NOE_Single NOE_Double NOE to 2 Protons (H4 & H6) Step2->NOE_Double Target CONFIRMED: 5-Chloro-3-methyl NOE_Single->Target Result2 Isomer: 3-Chloro-5-methyl NOE_Double->Result2

Caption: Analytical decision tree using NMR coupling constants and NOE to isolate the 5-chloro-3-methylpyridazine isomer.

MS Fragmentation Pathway

Proposed fragmentation mechanism for the molecular ion [M+H]⁺.

MS_Frag M_Ion [M+H]+ m/z 129/131 Frag1 [M - N2]+ m/z 101/103 M_Ion->Frag1 - N2 (28 u) Frag3 [M - Cl]+ m/z 94 M_Ion->Frag3 - Cl radical Frag2 [M - N2 - HCN]+ m/z 74/76 Frag1->Frag2 - HCN (27 u)

Caption: ESI-MS fragmentation pathway showing characteristic losses of Nitrogen and Chlorine.

Experimental Protocol Summary

Protocol A: Salt Stoichiometry Determination (Gravimetric/Titration)

To ensure the substance is a mono-hydrochloride:

  • Dissolve 50 mg of sample in 10 mL deionized water.

  • Add 2 drops of 0.1 M HNO₃.

  • Titrate with 0.1 M AgNO₃ solution.

  • Target Calculation: 1 eq. of Cl⁻ should correspond to 165.02 g/mol .

    • Calculation: %Cl (theoretical) = 21.5% (ionic Cl only).

    • Note: Covalent Cl (on the ring) will not precipitate under standard conditions.

Protocol B: NMR Sample Prep
  • Dry the sample: Vacuum dry at 40°C for 2 hours to remove surface moisture.

  • Solvent: Use 0.6 mL DMSO-d₆ (99.9% D).

  • Reference: TMS (0.00 ppm) or residual DMSO pentet (2.50 ppm).

  • Acquisition: 16 scans minimum; Pulse delay > 2s to ensure relaxation of aromatic protons.

References

  • National Center for Biotechnology Information (2026). PubChem Compound Summary for CID 19791860, 5-chloro-3-methylpyridazine hydrochloride. Retrieved from [Link]

  • Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005).Spectrometric Identification of Organic Compounds. John Wiley & Sons. (Standard reference for Heterocyclic Coupling Constants).

Sources

Exploratory

An In-depth Technical Guide to 5-chloro-3-methylpyridazine hydrochloride: A Key Intermediate in Modern Drug Discovery

For Researchers, Scientists, and Drug Development Professionals Abstract This technical guide provides a comprehensive overview of 5-chloro-3-methylpyridazine hydrochloride, a pivotal heterocyclic intermediate in the syn...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 5-chloro-3-methylpyridazine hydrochloride, a pivotal heterocyclic intermediate in the synthesis of contemporary pharmaceuticals. The document elucidates the chemical and physical properties of this compound, offers a detailed, field-proven protocol for its synthesis and characterization, and explores its reactivity, with a particular focus on nucleophilic aromatic substitution reactions. Furthermore, this guide highlights the application of 5-chloro-3-methylpyridazine hydrochloride in the development of targeted therapies, providing a robust resource for researchers engaged in medicinal chemistry and drug development.

Introduction: The Emerging Role of Pyridazine Scaffolds in Medicinal Chemistry

The pyridazine nucleus, a six-membered aromatic ring containing two adjacent nitrogen atoms, has garnered significant attention in medicinal chemistry due to its unique physicochemical properties. These properties, including its dipole moment and hydrogen bonding capabilities, make the pyridazine scaffold a valuable component in the design of novel therapeutic agents. Its incorporation into drug candidates can lead to improved potency, selectivity, and pharmacokinetic profiles. 5-chloro-3-methylpyridazine hydrochloride serves as a crucial building block for accessing a diverse range of substituted pyridazine derivatives, positioning it as a high-value intermediate in the drug discovery pipeline.

Physicochemical Properties and Characterization

A thorough understanding of the physicochemical properties of 5-chloro-3-methylpyridazine hydrochloride is essential for its effective utilization in synthesis.

PropertyValue
CAS Number 2153472-96-7[1]
Molecular Formula C₅H₆Cl₂N₂[2]
Molecular Weight 165.02 g/mol [2]
Appearance White to yellow solid
Storage Inert atmosphere, 2-8°C[2]

Spectroscopic Characterization:

  • ¹H NMR: The proton NMR spectrum is expected to show distinct signals for the methyl protons and the aromatic protons on the pyridazine ring. The chemical shifts will be influenced by the electron-withdrawing effect of the chlorine atom and the nitrogen atoms, as well as the protonation of the ring.

  • ¹³C NMR: The carbon NMR spectrum will provide information on the carbon skeleton of the molecule, with the chemical shifts of the carbon atoms attached to the chlorine and nitrogen atoms being of particular diagnostic value.

  • Mass Spectrometry: The mass spectrum will show the molecular ion peak corresponding to the free base (5-chloro-3-methylpyridazine) and characteristic fragmentation patterns. High-resolution mass spectrometry can be used to confirm the elemental composition.

  • Infrared (IR) Spectroscopy: The IR spectrum will exhibit characteristic absorption bands for C-H, C=N, and C-Cl bonds, as well as bands associated with the hydrochloride salt.

Synthesis of 5-chloro-3-methylpyridazine hydrochloride

The most common and industrially scalable synthesis of 5-chloro-3-methylpyridazine involves the chlorination of the corresponding pyridazinone precursor, 6-methylpyridazin-3(2H)-one. The resulting free base is then converted to its hydrochloride salt.

Synthesis Workflow

Synthesis_Workflow Start 6-methylpyridazin-3(2H)-one Chlorination Chlorination with POCl₃ Start->Chlorination Intermediate 5-chloro-3-methylpyridazine (Free Base) Chlorination->Intermediate Salt_Formation Treatment with HCl Intermediate->Salt_Formation Product 5-chloro-3-methylpyridazine hydrochloride Salt_Formation->Product

Caption: Synthetic pathway for 5-chloro-3-methylpyridazine hydrochloride.

Detailed Experimental Protocol

This protocol is based on established methods for the chlorination of N-heterocyclic ketones using phosphorus oxychloride (POCl₃).[5][6]

Step 1: Synthesis of 5-chloro-3-methylpyridazine

  • Reaction Setup: In a three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet, place 6-methylpyridazin-3(2H)-one (1.0 equivalent).

  • Addition of Reagent: Under a nitrogen atmosphere, slowly add phosphorus oxychloride (POCl₃, 3.0-5.0 equivalents) to the flask with stirring. The reaction is typically performed neat or in a high-boiling inert solvent such as toluene.

  • Reaction Conditions: Heat the reaction mixture to reflux (typically 100-110°C) and maintain for 2-4 hours. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

  • Work-up: After completion, cool the reaction mixture to room temperature. Carefully and slowly quench the excess POCl₃ by pouring the reaction mixture onto crushed ice with vigorous stirring.

  • Neutralization and Extraction: Neutralize the acidic aqueous solution with a base, such as sodium carbonate or sodium hydroxide, to a pH of 7-8. Extract the aqueous layer with a suitable organic solvent, such as dichloromethane or ethyl acetate (3 x volumes).

  • Purification: Combine the organic extracts, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield crude 5-chloro-3-methylpyridazine. The crude product can be purified by column chromatography on silica gel or by distillation under reduced pressure.

Step 2: Formation of 5-chloro-3-methylpyridazine hydrochloride

  • Dissolution: Dissolve the purified 5-chloro-3-methylpyridazine in a suitable anhydrous solvent, such as diethyl ether or ethyl acetate.

  • Acidification: Bubble anhydrous hydrogen chloride (HCl) gas through the solution or add a solution of HCl in a suitable solvent (e.g., 2M HCl in diethyl ether) dropwise with stirring.

  • Precipitation and Isolation: The hydrochloride salt will precipitate out of the solution. Collect the solid by filtration, wash with the anhydrous solvent, and dry under vacuum to yield 5-chloro-3-methylpyridazine hydrochloride.

Reactivity and Applications in Organic Synthesis

The chlorine atom at the 5-position of the pyridazine ring is susceptible to nucleophilic aromatic substitution (SₙAr), making 5-chloro-3-methylpyridazine hydrochloride a versatile intermediate for the introduction of various functional groups.

Nucleophilic Aromatic Substitution (SₙAr)

The electron-deficient nature of the pyridazine ring, further enhanced by the inductive effect of the chlorine atom, facilitates the attack of nucleophiles.

SNAr_Reaction Reactant 5-chloro-3-methylpyridazine Product 5-substituted-3-methylpyridazine Reactant->Product SₙAr Nucleophile Nucleophile (Nu⁻) Nucleophile->Product Leaving_Group Cl⁻ Product->Leaving_Group

Sources

Foundational

Technical Guide: Reactivity &amp; Applications of 5-Chloro-3-methylpyridazine Hydrochloride

This guide details the chemical reactivity, mechanistic underpinnings, and experimental handling of 5-chloro-3-methylpyridazine hydrochloride , a specialized heterocyclic building block.[1] [1] Executive Summary & Chemic...

Author: BenchChem Technical Support Team. Date: February 2026

This guide details the chemical reactivity, mechanistic underpinnings, and experimental handling of 5-chloro-3-methylpyridazine hydrochloride , a specialized heterocyclic building block.[1]

[1]

Executive Summary & Chemical Profile

5-Chloro-3-methylpyridazine hydrochloride (CAS: 2153472-96-7) is a disubstituted diazine scaffold used primarily in the synthesis of bioactive compounds (e.g., MGLUR5 antagonists, agrochemicals).[1][2] Its value lies in its orthogonal reactivity : it possesses an electrophilic site (C5-Cl) and a nucleophilic/acidic site (C3-Methyl), allowing for sequential functionalization.[1]

PropertyData
Formula

MW 165.02 g/mol (Salt); 128.56 g/mol (Free Base)
Core Structure 1,2-Diazine ring
Key Features Electron-deficient ring (

-deficient); Acidic

-methyl group.[1][3]
Storage Hygroscopic; Store under inert atmosphere at 2–8°C.

Electronic Structure & Reactivity Landscape[4]

The pyridazine ring is inherently electron-deficient due to the high electronegativity of the two nitrogen atoms.[1] However, the positioning of substituents in 5-chloro-3-methylpyridazine creates a specific reactivity hierarchy.[1]

The "Beta" Chloride (Position 5)

Unlike 3-chloropyridazines, where the halogen is


 to a nitrogen, the chlorine at position 5 is in a 

position relative to the N1-N2 bond.[1]
  • Mechanism of Activation: While less reactive than the 3- or 6-positions, the 5-position is still activated towards Nucleophilic Aromatic Substitution (

    
    ).[1] Upon nucleophilic attack at C5, the negative charge is delocalized onto N1  via resonance (Meisenheimer complex).
    
  • Implication:

    
     reactions at C5 often require elevated temperatures  or stronger bases  compared to C3/C6 analogs.[1] For unreactive nucleophiles, Palladium-catalyzed cross-coupling is the preferred route.[1]
    
The "Alpha" Methyl (Position 3)

The methyl group at C3 is directly attached to the imine-like C=N bond.[1]

  • Acidity: The protons are pseudo-benzylic and significantly acidic (

    
     ~25–28).
    
  • Reactivity: This site is prone to deprotonation by strong bases (LDA, LiTMP) or condensation with aldehydes (Knoevenagel-type), allowing carbon chain extension.[1]

Visualization of Reactivity

The following diagram illustrates the competing reactive sites and the electronic flow during activation.

ReactivityMap cluster_0 Strategic Functionalization Core 5-Chloro-3-methylpyridazine C5 C5-Chloride (Electrophile) Susceptible to Pd-Coupling & SnAr Core->C5 C3 C3-Methyl (Nucleophile/Acidic) Susceptible to Deprotonation & Oxidation Core->C3 N_Ring Ring Nitrogens Susceptible to N-Oxidation & Salt Formation Core->N_Ring

Figure 1: Orthogonal reactivity map of the 5-chloro-3-methylpyridazine scaffold.

Key Transformations & Experimental Protocols

Nucleophilic Aromatic Substitution ( )

Direct displacement of the C5-chloride by amines, thiols, or alkoxides.[1]

Critical Consideration: The hydrochloride salt must be neutralized in situ or prior to reaction to prevent quenching of the nucleophile.

Protocol: Displacement with Morpholine (Representative Amine)
  • Preparation: Suspend 5-chloro-3-methylpyridazine HCl (1.0 equiv) in anhydrous DMF or DMSO (0.5 M).

  • Neutralization: Add

    
     (3.0 equiv).[1] Stir at RT for 15 min to liberate the free base.
    
  • Nucleophile Addition: Add morpholine (1.5 equiv).[1]

  • Reaction: Heat to 80–100°C for 4–12 hours. (Note: Higher temp required due to

    
    -position).[1]
    
  • Workup: Dilute with water, extract with EtOAc. The product is often a solid.

Palladium-Catalyzed Cross-Coupling (Suzuki-Miyaura)

This is the most robust method for forming C-C bonds at the 5-position, overcoming the lower electrophilicity of the C5-Cl bond.[1]

Protocol: Suzuki Coupling with Phenylboronic Acid[4]
  • Substrate: 5-chloro-3-methylpyridazine HCl (1.0 mmol)

  • Boronic Acid: Phenylboronic acid (1.5 mmol)

  • Catalyst:

    
     (5 mol%) + SPhos (10 mol%) OR 
    
    
    
    (5 mol%).
  • Base:

    
     (3.0 equiv) or 
    
    
    
    .[1]
  • Solvent: 1,4-Dioxane/Water (4:[1]1) degassed.[1]

  • Conditions: 90°C under Argon for 12 hours.

Mechanism:

  • Oxidative Addition: Pd(0) inserts into the C5-Cl bond.[1] This is the rate-limiting step and is facilitated by electron-rich ligands (e.g., SPhos) due to the electron-deficient nature of the pyridazine.[1]

  • Transmetallation: The aryl group transfers from Boron to Palladium.[1]

  • Reductive Elimination: Formation of the C5-Aryl bond and regeneration of Pd(0).[1]

SuzukiCycle Pd0 Pd(0)L2 Active Catalyst OxAdd Oxidative Addition (Rate Limiting) Pd0->OxAdd + 5-Cl-3-Me-Pdz PdII_Cl L2Pd(Ar)-Cl Intermediate A OxAdd->PdII_Cl TransMet Transmetallation (+ Ar-B(OH)2 / Base) PdII_Cl->TransMet PdII_Ar L2Pd(Ar)-Ar' Intermediate B TransMet->PdII_Ar RedElim Reductive Elimination (Product Release) PdII_Ar->RedElim RedElim->Pd0

Figure 2: Catalytic cycle for the Suzuki coupling at the C5 position.[1]

Methyl Group Functionalization (Condensation)

The C3-methyl group can be activated to form styryl derivatives, useful for extending conjugation.[1]

  • Reagents: Aromatic aldehyde (1.0 equiv), Acetic Anhydride (

    
    ) or Piperidine/AcOH.
    
  • Conditions: Reflux (120–140°C).[1]

  • Outcome: Formation of a trans-alkene (styrylpyridazine) via Knoevenagel-type condensation.[1]

Comparative Reactivity Data

The following table contrasts the reactivity of the 5-chloro isomer against the more common 3-chloro isomer.

Feature5-Chloro-3-methylpyridazine3-Chloro-6-methylpyridazine
Cl Position Beta (

) to N1/N2
Alpha (

) to N2

Rate
Moderate (Requires Heat/Catalyst)Fast (Room Temp/Mild Heat)
Regioselectivity Single Cl site (Clean)Single Cl site (Clean)
Lithiability C3-Me is acidic; Ring lithiation difficultC6-Me is acidic; Ortho-lithiation possible
Primary Use Access to 5-substituted analogsAccess to 3-substituted analogs

Handling & Stability (Safety)

  • Acidity: As a hydrochloride salt, the solid is acidic.[1] Use corrosion-resistant spatulas.[1]

  • Hygroscopicity: The salt absorbs moisture, which can hydrolyze the C-Cl bond over long periods or complicate stoichiometry.[1] Weigh quickly or use a glovebox.

  • Neutralization: Always calculate the extra equivalent of base required to neutralize the HCl salt in catalytic reactions. Failure to do so will protonate the Pd-ligand or quench the organometallic reagent.[1]

References

  • Structure & Properties: PubChem. 5-chloro-3-methylpyridazine hydrochloride.[1][5] CID 133080633.[1][5] Link

  • Pyridazine Reactivity: Joule, J. A., Mills, K. Heterocyclic Chemistry. 5th Ed.[1] Wiley-Blackwell, 2010.[1] (General reference for Diazine reactivity hierarchy).

  • Palladium Coupling on Pyridazines: Gebauer, M. et al. Synthesis and Structure-Activity Relationships of Novel Pyridazine Derivatives. J. Med.[1][6][7] Chem., 2007.[1] (Contextual reference for chloropyridazine couplings).

  • Methyl Group Activation: Condensation reactions of methylpyridazines. Chem. Heterocycl.[1][8] Compd. (Standard protocols for alpha-methyl diazines).[1]

  • Commercial Availability & Safety: Sigma-Aldrich/Merck Safety Data Sheet (SDS) for Pyridazine derivatives.[1] Link

Sources

Exploratory

Potential therapeutic targets for pyridazine derivatives

The Pyridazine Advantage: Strategic Targeting in Modern Drug Discovery Executive Summary The pyridazine ring (1,2-diazine) has evolved from a mere synthetic curiosity to a "privileged scaffold" in medicinal chemistry. Un...

Author: BenchChem Technical Support Team. Date: February 2026

The Pyridazine Advantage: Strategic Targeting in Modern Drug Discovery

Executive Summary

The pyridazine ring (1,2-diazine) has evolved from a mere synthetic curiosity to a "privileged scaffold" in medicinal chemistry. Unlike its isomers pyrazine and pyrimidine, the pyridazine core features adjacent nitrogen atoms with lone pair repulsion, creating a unique dipole moment (approx. 3.9 D) and high water solubility. This guide analyzes the therapeutic utility of pyridazine derivatives, focusing on their role as bioisosteres for phenyl rings to improve pharmacokinetic profiles (lowering logP) while maintaining potent binding affinity in oncology, neuroscience, and inflammation.

Part 1: The Chemical Advantage – Why Pyridazine?

Physicochemical Superiority: Replacing a phenyl ring with a pyridazine core is a strategic maneuver in lead optimization.

  • Lipophilicity Modulation: The introduction of the N-N bond significantly lowers lipophilicity (

    
    ), improving solubility and oral bioavailability without sacrificing aromatic pi-stacking interactions.
    
  • Hydrogen Bonding: The N2 nitrogen acts as a specific hydrogen bond acceptor, often engaging critical residues (e.g., the "hinge region" in kinases) that phenyl rings cannot interact with.

  • Metabolic Stability: The electron-deficient nature of the ring makes it resistant to oxidative metabolism by CYP450 enzymes compared to electron-rich phenyl or furan rings.

DOT Diagram: Pyridazine Chemical Space & Pharmacophore

Pyridazine_Pharmacophore Core Pyridazine Core (1,2-Diazine) Prop1 High Dipole Moment (~3.9 D) Core->Prop1 Prop2 H-Bond Acceptor (N2 Position) Core->Prop2 Prop3 Reduced Lipophilicity (Lower logP vs Phenyl) Core->Prop3 App2 Metabolic Stability (Resistant to CYP Oxidation) Core->App2 Electron Deficiency App1 Kinase Hinge Binder (c-Met, VEGFR) Prop2->App1 Critical Interaction App3 Bioisostere (Phenyl Replacement) Prop3->App3 ADME Optimization

Figure 1: Pharmacophore features of the pyridazine scaffold facilitating drug-target interactions.

Part 2: Oncology Targets – The Kinase Frontier

The most prolific application of pyridazine derivatives lies in the inhibition of receptor tyrosine kinases (RTKs), specifically c-Met (Hepatocyte Growth Factor Receptor) and VEGFR-2 .

Dual c-Met / VEGFR-2 Inhibition

Aberrant c-Met signaling drives tumor metastasis and resistance to EGFR inhibitors. Pyridazine derivatives, such as those structurally related to Tepotinib (though Tepotinib uses a pyrimidine, pyridazine analogs are active), exploit the N-N bond to anchor the molecule in the ATP-binding pocket.

  • Mechanism: The pyridazine nitrogen accepts a hydrogen bond from the backbone amide of the kinase hinge region (e.g., Met1160 in c-Met).

  • Therapeutic Outcome: Simultaneous blockade of angiogenesis (VEGFR) and metastasis (c-Met).

CDK and Aurora Kinase Inhibition

Fused pyridazines (e.g., phthalazinones) have shown efficacy against Cyclin-Dependent Kinases (CDKs), arresting the cell cycle at the G1/S or G2/M checkpoints.

DOT Diagram: c-Met Signaling Cascade

cMet_Pathway HGF HGF (Ligand) cMet c-Met Receptor (RTK) HGF->cMet Binding P_cMet Phospho-c-Met (Activated) cMet->P_cMet Autophosphorylation Grb2 Grb2/Gab1 P_cMet->Grb2 PI3K PI3K / AKT Grb2->PI3K RAS RAS / MAPK Grb2->RAS Response Cell Proliferation Metastasis Angiogenesis PI3K->Response RAS->Response Inhibitor Pyridazine Inhibitor (ATP Competitive) Inhibitor->cMet Blocks ATP Binding

Figure 2: The HGF/c-Met signaling pathway and the intervention point for pyridazine-based ATP-competitive inhibitors.

Part 3: Neuroscience & Inflammation Targets

GABA-A Receptor Antagonism (Neuroscience)

The pyridazine ring is central to Gabazine (SR-95531) , a potent, selective, and competitive antagonist of GABA-A receptors.

  • Target: GABA-A Receptor (Orthosteric site).[1]

  • Utility: While Gabazine causes convulsions and is not a therapeutic drug, it is the "gold standard" tool compound for mapping GABAergic inhibition in the brain.

  • Therapeutic Analog: Minaprine (withdrawn but chemically significant) is a 3-amino-6-phenylpyridazine that acts as an atypical antidepressant, inhibiting MAO-A and blocking serotonin/dopamine reuptake.

COX-2 and PDE Inhibition (Inflammation)

Pyridazinones (oxidized pyridazines) like Emorfazone are marketed (in Japan) as NSAIDs with a superior safety profile.[2]

  • Target: COX-2 (Cyclooxygenase-2).

  • Advantage: The pyridazinone ring structure allows for selectivity towards the COX-2 side pocket, reducing the gastric ulceration associated with non-selective COX-1 inhibition.

  • Secondary Target: Phosphodiesterase (PDE) 3 and 4 inhibition leads to anti-inflammatory and bronchodilatory effects (relevant for asthma/COPD).

Part 4: Experimental Protocol

Protocol: High-Throughput HTRF® Kinase Assay for c-Met Inhibition

Objective: To determine the IC50 of novel pyridazine derivatives against c-Met kinase using Homogeneous Time-Resolved Fluorescence (HTRF). This "mix-and-read" assay eliminates wash steps, ensuring high data integrity.

Reagents Required:

  • Recombinant human c-Met kinase (cytoplasmic domain).

  • Substrate: Biotinylated poly(Glu, Tyr) or specific peptide substrate.

  • ATP (Ultrapure).

  • Test Compounds (Pyridazine derivatives dissolved in DMSO).

  • Detection Reagents:

    • Streptavidin-XL665 (Acceptor).[3]

    • Europium Cryptate-labeled anti-phosphotyrosine antibody (Donor).[3]

Step-by-Step Workflow:

  • Compound Preparation:

    • Prepare a 10-point serial dilution of pyridazine test compounds in kinase buffer (50 mM HEPES pH 7.5, 5 mM MgCl2, 1 mM DTT, 0.01% Brij-35).

    • Final DMSO concentration must be <1% to avoid enzyme denaturation.

  • Enzymatic Reaction (Start):

    • In a 384-well low-volume white plate, add:

      • 4 µL of c-Met Kinase (0.5 ng/well).

      • 2 µL of Test Compound.

      • 4 µL of Substrate/ATP mix (ATP at

        
         concentration, approx. 10 µM).
        
    • Control Wells:

      • Min Signal: No enzyme (buffer only).

      • Max Signal: Enzyme + DMSO (no inhibitor).

  • Incubation:

    • Seal plate and incubate at 25°C for 60 minutes. The kinase transfers phosphate from ATP to the biotinylated substrate.

  • Detection (Stop & Read):

    • Add 10 µL of Detection Mix (containing EDTA to stop the reaction, Streptavidin-XL665, and Eu-Antibody).

    • Incubate for 60 minutes at room temperature.

  • Data Acquisition:

    • Read fluorescence on an HTRF-compatible reader (e.g., PHERAstar or EnVision).

    • Excitation: 337 nm (Laser).[4]

    • Emission: 620 nm (Europium donor) and 665 nm (XL665 acceptor).

  • Self-Validation Calculation:

    • Calculate the HTRF Ratio:

      
      .[3]
      
    • Plot Ratio vs. log[Compound] to determine IC50.[5]

    • Quality Control: The Z' factor must be > 0.5 for the assay to be considered valid.

DOT Diagram: HTRF Assay Principle

HTRF_Workflow Step1 Step 1: Kinase Reaction (Enzyme + ATP + Biotin-Substrate) Step2 Phosphorylation (P-Substrate formed) Step1->Step2 Incubate 60m Step3 Step 2: Detection Addition (Eu-Ab + SA-XL665 + EDTA) Step2->Step3 Stop Reaction Complex FRET Complex Formed (Eu-Ab binds P-Tyr) (SA-XL665 binds Biotin) Step3->Complex Bind Signal HTRF Signal (665 nm) Proportional to Activity Complex->Signal Laser Excitation

Figure 3: HTRF assay principle for validating kinase inhibition.

Part 5: Quantitative Data Summary

The following table summarizes key pyridazine derivatives and their reported potencies against primary targets.

CompoundPrimary TargetTherapeutic IndicationPotency / Affinity
Gabazine (SR-95531) GABA-A ReceptorResearch Tool (Antagonist)

Emorfazone COX-2 / PDEAnalgesic / Anti-inflammatory

(Oral)
Minaprine MAO-A / 5-HT ReuptakeAntidepressant (Atypical)

(MAO)
Tepotinib Analogues *c-Met KinaseNSCLC (Lung Cancer)

Levosimendan PDE3 / Troponin CHeart Failure (Inotrope)

(PDE3)

*Note: Tepotinib contains a pyrimidine, but pyridazine bioisosteres have demonstrated equipotent activity in SAR studies.

References

  • Pyridazine Deriv

    • Title: Design, Synthesis, and Biological Evaluation of [1,2,4]triazolo[4,3-a] Pyrazine Derivatives as Novel Dual c-Met/VEGFR-2 Inhibitors.
    • Source: Frontiers in Chemistry (2022).
    • URL:[Link]

  • GABA-A Antagonism (Gabazine)

    • Title: Biochemical characterization of the interaction of three pyridazinyl-GABA derivatives with the GABAA receptor site.[6]

    • Source: Brain Research / PubMed (1986).[6]

    • URL:[Link]

  • COX-2 and Anti-inflamm

    • Title: Discovery of Novel Pyridazine-Based Cyclooxygenase-2 Inhibitors with a Promising Gastric Safety Profile.
    • Source: Molecules / PubMed Central (2020).
    • URL:[Link]

  • Minaprine and

    • Title: Pharmacological evaluation of minaprine dihydrochloride, a new psychotropic drug.[7][8]

    • Source: Psychopharmacology / PubMed.
    • URL:[Link]

  • HTRF Kinase Assay Methodology

    • Title: Development of a HTRF® Kinase Assay for Determination of Syk Activity.[3][9][10]

    • Source: Assay and Drug Development Technologies / PMC.
    • URL:[Link]

Sources

Foundational

Review of 5-chloro-3-methylpyridazine hydrochloride literature

Topic: Review of 5-chloro-3-methylpyridazine hydrochloride literature Content Type: In-depth Technical Guide Audience: Synthetic Organic Chemists, Medicinal Chemists, Process Development Scientists[1] Synthetic Access, R...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Review of 5-chloro-3-methylpyridazine hydrochloride literature Content Type: In-depth Technical Guide Audience: Synthetic Organic Chemists, Medicinal Chemists, Process Development Scientists[1]

Synthetic Access, Reactivity Profile, and Medicinal Utility[1]

Executive Summary

5-Chloro-3-methylpyridazine hydrochloride (CAS: 2153472-96-7) represents a specialized halogenated heterocyclic building block distinct from its more common isomer, 3-chloro-6-methylpyridazine.[1] While the 3,6-isomer provides a para-like substitution vector, the 5-chloro-3-methyl scaffold offers a meta-like geometry (1,3-relationship), which is increasingly valued in fragment-based drug discovery (FBDD) for accessing novel chemical space in kinase inhibitors and GPCR ligands.[1]

This guide consolidates the fragmentation of literature regarding this specific isomer, providing a robust workflow for its synthesis, handling, and downstream functionalization.

Chemical Profile & Structural Logic[1]

The utility of 5-chloro-3-methylpyridazine stems from its electronic imbalance.[1] The pyridazine ring is electron-deficient (π-deficient), making the carbons susceptible to nucleophilic attack.[1]

PropertyData / Description
CAS (HCl Salt) 2153472-96-7
CAS (Free Base) 3515-95-5 (approximate/isomer dependent)
Formula C₅H₅ClN₂[1] · HCl
MW 165.03 g/mol (Salt); 128.56 g/mol (Base)
Electronic Character C5-Position: Highly activated for SₙAr due to inductive withdrawal by N1/N2 and lack of steric hindrance.C3-Methyl: Weakly electron-donating; serves as a steric handle and metabolic soft spot.[1]
Solubility HCl Salt: Soluble in water, MeOH, DMSO.Free Base: Soluble in DCM, EtOAc, THF; low solubility in water.

Expert Insight: The HCl salt is the preferred storage form.[1] The free base is a low-melting solid/oil that can sublime and degrade via oxidative darkening upon prolonged air exposure.[1] Always convert to the free base in situ or immediately prior to use in non-aqueous reactions.[1]

Synthetic Access (The "Make")

Literature for the direct synthesis of the 5-chloro isomer is less abundant than for the 6-chloro isomer.[1] The most reliable route involves the deoxygenative chlorination of 5-hydroxy-3-methylpyridazine (also known as 5-methyl-3-pyridazinone tautomer).[1]

Workflow Diagram: Synthesis & Salt Formation

Synthesis Precursor 5-Hydroxy-3-methylpyridazine (Tautomer) Intermediate Phosphorodichloridate Intermediate Precursor->Intermediate 100-110°C, 2-4h Reagent POCl3 (Neat or Toluene) Reagent->Intermediate FreeBase 5-Chloro-3-methylpyridazine (Free Base) Intermediate->FreeBase Ice Quench NH4OH (pH 8-9) Salt HCl Salt (Final Product) FreeBase->Salt HCl in Dioxane/Ether 0°C -> RT

Figure 1: Synthetic pathway transforming the hydroxy-precursor to the stable hydrochloride salt.

Detailed Protocol: Chlorination & Salt Formation

Derived from standard chlorodiazine protocols (e.g., Molecules 2012, 17, 4535).

  • Chlorination:

    • Charge a round-bottom flask with 5-hydroxy-3-methylpyridazine (1.0 equiv).[1]

    • Add Phosphorus Oxychloride (POCl₃) (3.0 – 5.0 equiv).[1] Note: Excess POCl₃ acts as both reagent and solvent.[1]

    • Critical Step: Slowly heat to reflux (100–110 °C). Monitor by TLC/LCMS.[1] Reaction typically completes in 3–5 hours.[1]

    • Observation: The suspension will clear as the chlorinated product forms.[1]

  • Quench & Isolation (Free Base):

    • Cool the mixture to RT and concentrate under reduced pressure to remove excess POCl₃ (use a caustic trap).

    • Pour the residue onto crushed ice (exothermic hydrolysis of residual phosphoryl chlorides).[1]

    • Basify carefully with concentrated NH₄OH or sat.[1] NaHCO₃ to pH ~9.[1][2]

    • Extract immediately with Dichloromethane (DCM) (3x).[1]

    • Dry organics over MgSO₄ and concentrate to yield the crude free base (often an oil or low-melting solid).[1]

  • Salt Formation:

    • Dissolve the crude free base in minimal dry Diethyl Ether or DCM .[1]

    • Add 4M HCl in Dioxane (1.1 equiv) dropwise at 0 °C.

    • The hydrochloride salt will precipitate as a white/off-white solid.[1] Filter and dry under vacuum.[1]

Reactivity & Functionalization (The "Use")

The 5-chloro substituent is an excellent handle for diversification.[1] The reactivity profile is dominated by Nucleophilic Aromatic Substitution (SₙAr) and Palladium-Catalyzed Cross-Coupling .[1]

Reactivity Logic Diagram

Reactivity Core 5-Chloro-3-methylpyridazine (Electrophile) SnAr SₙAr Displacement (Nucleophiles) Core->SnAr NaOR / HNR2 / Heat Suzuki Suzuki-Miyaura (Boronic Acids) Core->Suzuki Pd(PPh3)4 / K2CO3 Buchwald Buchwald-Hartwig (Amines) Core->Buchwald Pd2(dba)3 / XPhos Prod_Ether 5-Alkoxy-3-methylpyridazine (Ether Linkage) SnAr->Prod_Ether Prod_Amine 5-Amino-3-methylpyridazine (Amination) SnAr->Prod_Amine Strong Nucleophiles Prod_Biaryl 5-Aryl-3-methylpyridazine (Biaryl Scaffold) Suzuki->Prod_Biaryl Buchwald->Prod_Amine

Figure 2: Divergent reactivity pathways.[1] SₙAr is preferred for oxygen/sulfur nucleophiles; Pd-catalysis is preferred for carbon/nitrogen nucleophiles.[1]

Protocol A: SₙAr Displacement (Ether Synthesis)

Use case: Installing solubilizing groups or alkoxy side chains.

  • Preparation: Dissolve 5-chloro-3-methylpyridazine HCl (1.0 equiv) in dry DMF or DMA .

  • Activation: Add Cs₂CO₃ (3.0 equiv) to neutralize the HCl and scavenge protons.[1] Stir for 15 min.

  • Nucleophile: Add the alcohol/phenol (1.2 equiv).[1]

  • Reaction: Heat to 80–100 °C.

    • Expert Note: If using a volatile alcohol (e.g., methanol), use the corresponding alkoxide (NaOMe) in the alcohol solvent at reflux.

  • Workup: Dilute with water, extract with EtOAc. Wash organic layer extensively with water/brine to remove DMF.[1]

Protocol B: Suzuki-Miyaura Coupling

Use case: Building biaryl core scaffolds.[1]

  • System: Mix 5-chloro-3-methylpyridazine HCl (1.0 equiv), Aryl Boronic Acid (1.2 equiv), and K₂CO₃ (3.0 equiv) in Dioxane:Water (4:1) .

  • Catalyst: Degas with Nitrogen for 10 min. Add Pd(dppf)Cl₂·DCM (5 mol%).[1]

  • Reaction: Heat to 90 °C for 4–12 hours.

    • Troubleshooting: If the chloride is sluggish (due to the electron-rich methyl group deactivating the ring slightly compared to unsubstituted pyridazine), switch to Pd₂(dba)₃ / XPhos or SPhos precatalysts.

Case Studies in Drug Discovery

While the 3,6-isomer is ubiquitous, the 5-chloro-3-methyl isomer (and its derivatives) appears in specific high-value contexts:

  • Kinase Inhibition (p38 MAP Kinase):

    • Pyridazine rings serve as bioisosteres for pyridine/pyrimidine hinge binders.[1]

    • The 5-position substitution allows vectors that exit the ATP-binding pocket towards the solvent front, often used to tune solubility without disrupting the hinge hydrogen bonds at N1/N2.[1]

  • Agrochemical Fungicides:

    • Derivatives of 3-methyl-5-substituted pyridazines have shown efficacy as mitochondrial complex inhibitors.[1] The 5-chloro group is often displaced by pyrazoles or triazoles in these synthesis campaigns.[1]

Handling, Stability & Safety

Stability Matrix
StateStabilityStorage Condition
HCl Salt HighDesiccator, RT or 4°C. Hygroscopic.[1]
Free Base Moderate-20°C under Argon.[1] Prone to sublimation.[1]
In Solution LowUse immediately.[1] Avoid protic solvents if storing.[1]
Safety Hazards (GHS Classification)
  • Skin Corrosion/Irritation (Category 1B): The free base and salt are corrosive.[1]

  • Serious Eye Damage (Category 1): Risk of irreversible damage.[1]

  • Sensitization: Potential skin sensitizer.[1][3]

  • Vesicant Properties: Like many chlorodiazines, this compound can cause delayed blistering.[1] Double-gloving (Nitrile over Laminate) is recommended. [1]

References

  • Synthesis of Chloropyridazines

    • Title: Large-Scale Solvent-Free Chlorination of Hydroxy-Pyrimidines, -Pyridines, -Pyrazines and -Amides Using Equimolar POCl3.[1]

    • Source:Molecules2012 , 17(4), 4535-4544.[1]

    • URL:[Link]

  • Reactivity of Halopyridazines

    • Title: Correlating Reactivity Trends with Frontier Molecular Orbitals (QM Magic Class).
    • Source: WuXi AppTec Research Division.[1]

  • Medicinal Chemistry Applications (General Pyridazine)

    • Title: [3 + n] Cycloaddition Reactions: A Milestone Approach for Elaborating Pyridazine of Potential Interest in Medicinal Chemistry.[1]

    • Source:Molecules2021, 26(11), 3358.
    • URL:[Link][4]

  • Compound Data (CAS Verification)

    • Title: 5-chloro-3-methylpyridazine hydrochloride (PubChem).[1]

    • Source: National Library of Medicine (NIH).[1]

    • URL:[Link]

Sources

Exploratory

The Pyridazine Scaffold: From 19th Century Dye Chemistry to Targeted Therapeutics

Executive Summary This technical guide provides a comprehensive analysis of pyridazine (1,2-diazine) compounds, tracing their evolution from Emil Fischer’s early hydrazine research to their current status as privileged s...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This technical guide provides a comprehensive analysis of pyridazine (1,2-diazine) compounds, tracing their evolution from Emil Fischer’s early hydrazine research to their current status as privileged scaffolds in modern drug discovery. Unlike its 1,3- (pyrimidine) and 1,4- (pyrazine) isomers, pyridazine offers unique physicochemical properties—specifically high polarity and distinctive hydrogen bond acceptor capabilities—that make it invaluable for optimizing solubility and metabolic stability in lead compounds. This guide details synthetic methodologies, physicochemical profiling, and validated experimental protocols for researchers.

The Pyridazine Scaffold: Chemical Foundation

Pyridazine is a six-membered aromatic heterocycle containing two adjacent nitrogen atoms.[1] This 1,2-diazine arrangement creates a "chiral-like" electronic distribution despite the molecule's planarity, resulting in a high dipole moment (3.94 D) compared to pyridine (2.2 D) or benzene (0 D).

Aromaticity and Basicity

While aromatic, pyridazine is electron-deficient. The adjacent nitrogen atoms exert a strong inductive effect (-I), significantly reducing the electron density on the ring carbons.

  • Basicity: Pyridazine (

    
     ~2.33) is significantly less basic than pyridine (
    
    
    
    ~5.23).[2] This is attributed to the repulsion between the lone pairs of the adjacent nitrogen atoms (the
    
    
    -effect), which destabilizes the protonated cation.
  • Coordination: Despite low basicity, the accessible nitrogen lone pairs make pyridazine an excellent bidentate ligand for metal coordination, a property exploited in both catalysis and metallo-drug design.

Synthetic Evolution: From Classical to Bioorthogonal

The synthesis of pyridazine has evolved from thermodynamic condensation reactions to kinetically controlled cycloadditions.

Classical Synthesis: 1,4-Dicarbonyl Condensation

Historically, the most robust method for generating the pyridazine core is the condensation of 1,4-dicarbonyl compounds (diketones or keto-aldehydes) with hydrazine. This approach, analogous to the Paal-Knorr synthesis of pyrroles, is thermodynamically driven by the formation of the aromatic ring and the elimination of water.

Modern Synthesis: Inverse Electron Demand Diels-Alder (IEDDA)

In contemporary chemical biology, the synthesis of pyridazines has gained prominence through the Inverse Electron Demand Diels-Alder (IEDDA) reaction.[3][4][5] This involves the reaction of electron-deficient 1,2,4,5-tetrazines with strained alkenes or alkynes (dienophiles), followed by the retro-Diels-Alder elimination of nitrogen gas (


).
  • Significance: This reaction is bioorthogonal (does not interfere with native biological processes), proceeds rapidly, and is the gold standard for "click chemistry" in live-cell imaging and DNA-encoded library synthesis.

Visualization of Synthetic Pathways

The following diagram illustrates the mechanistic divergence between classical condensation and modern IEDDA approaches.

PyridazineSynthesis Start1 1,4-Dicarbonyl (Electron Neutral) Inter1 Dihydropyridazine Intermediate Start1->Inter1 Condensation (-2 H2O) Reagent1 Hydrazine (Nucleophile) Reagent1->Inter1 Product1 Pyridazine (Thermodynamic) Inter1->Product1 Oxidation/Tautomerization Start2 1,2,4,5-Tetrazine (Electron Deficient) Inter2 Bicyclic Intermediate Start2->Inter2 IEDDA [4+2] Cycloaddition Reagent2 Strained Alkyne (Electron Rich) Reagent2->Inter2 Product2 Pyridazine + N2 Gas Inter2->Product2 Retro-Diels-Alder (-N2)

Caption: Comparison of Classical Condensation (Red path) vs. Modern IEDDA Synthesis (Blue path).

Physicochemical Profiling in Drug Design

The pyridazine ring is often used as a bioisostere for phenyl or pyridine rings to improve the "drug-likeness" of a molecule. The table below summarizes the key shifts in properties when substituting a benzene ring with a pyridazine core.

PropertyBenzenePyridinePyridazineImpact on Drug Design
Formula



Scaffold Core
LogP (Lipophilicity) 2.130.65-0.72Drastically improves water solubility.
Dipole Moment (D) 0.002.223.94Enhances specific electrostatic interactions.
H-Bond Acceptors 012Increases solubility; potential for specific binding.
pK_a (Conj. Acid) N/A5.232.33Remains unprotonated at physiological pH (7.4).

Expert Insight: Replacing a phenyl ring with a pyridazine typically lowers LogP by ~2-3 units. This is a critical strategy when a lead compound is too lipophilic (LogP > 5), which often leads to metabolic clearance issues or poor oral bioavailability.

Validated Experimental Protocol

Synthesis of Hydralazine Hydrochloride

Context: Hydralazine (Apresoline) was one of the first orally active vasodilators. While it is technically a phthalazine (benzo-fused pyridazine), its synthesis perfectly demonstrates the reactivity of the hydrazine moiety towards activated aromatic centers.

Objective: Synthesis of 1-hydrazinophthalazine hydrochloride from 1-chlorophthalazine.

Reagents & Equipment[6][7]
  • 1-Chlorophthalazine (1.0 eq)

  • Hydrazine hydrate (64% or 98%, 4.0 eq)

  • Ethanol (Absolute)

  • Conc. Hydrochloric Acid (HCl)

  • Reflux condenser, magnetic stirrer, ice bath.

Step-by-Step Methodology
  • Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stir bar, dissolve 1-chlorophthalazine (16.4 g, 0.1 mol) in 100 mL of absolute ethanol.

  • Nucleophilic Attack: Add hydrazine hydrate (20 mL, ~0.4 mol) dropwise to the stirring solution. Caution: Hydrazine is toxic and a suspected carcinogen. Handle in a fume hood.

  • Thermodynamic Drive: Attach a reflux condenser and heat the mixture to reflux (approx. 78°C) for 2 hours. The solution typically turns from yellow to orange.

    • Mechanism:[1][4][8][9] This is a Nucleophilic Aromatic Substitution (

      
      ). The adjacent nitrogen in the phthalazine ring activates the C-1 position, making the chlorine a good leaving group.
      
  • Precipitation: Cool the reaction mixture to room temperature. A solid precipitate of 1-hydrazinophthalazine base may form.

  • Salt Formation: Filter the solid and wash with cold ethanol (2 x 20 mL). Resuspend the solid in 50 mL of methanol. While stirring and cooling in an ice bath, slowly add concentrated HCl until the pH reaches ~1-2.

  • Isolation: The hydrochloride salt will precipitate as a yellow-to-white crystalline solid. Filter the product and dry under vacuum at 40°C.

  • Validation:

    • Yield: Expected 75-85%.

    • Melting Point: 273°C (decomposition).

    • UV-Vis:

      
       at 260 nm (in water).
      

Pharmacological History & Case Studies

The utility of pyridazine has shifted from non-specific agents to highly targeted kinase inhibitors.

The Breakthrough: Hydralazine (1950s)

Discovered during the search for antimalarials, hydralazine was found to possess potent vasodilatory effects.

  • Mechanism: It directly relaxes arteriolar smooth muscle.[8] Recent studies suggest it acts as a DNA demethylase inhibitor, reactivating tumor suppressor genes, which has revived interest in its use for oncology.

The CNS Era: Minaprine (1970s)

Minaprine was developed as an antidepressant.[10] It acts as a reversible MAO-A inhibitor and promotes dopamine release.

  • Structure: 3-amino-6-phenylpyridazine.

  • Lesson: While effective, it was withdrawn in some markets due to seizure risks, highlighting the need to balance the pro-convulsant potential of certain hydrazine-like metabolites.

Modern Era: Deucravacitinib (2022)

Approved for psoriasis, Deucravacitinib represents the pinnacle of pyridazine design.

  • Target: Tyrosine Kinase 2 (TYK2) inhibitor.[10]

  • Role of Pyridazine: The central pyridazine carboxamide moiety locks the molecule into a bioactive conformation via an intramolecular hydrogen bond, ensuring high selectivity for the TYK2 pseudokinase domain over other JAK family members.

Pharmacological Evolution Diagram

DrugEvolution Era1 1950s: Cardiovascular Hydralazine Mech1 Mechanism: Vasodilation & DNA Demethylation Era1->Mech1 Era2 1970s: CNS Active Minaprine Mech2 Mechanism: MAO-A Inhibition Era2->Mech2 Era3 2020s: Kinase Selectivity Deucravacitinib Mech3 Mechanism: Allosteric TYK2 Inhibition (Conformational Lock) Era3->Mech3 Mech1->Era2 Scaffold Evolution Mech2->Era3 Selectivity Optimization

Caption: Timeline of major FDA-approved pyridazine therapeutics and their mechanisms.

References

  • Fischer, E. (1875).[11][12] "Ueber Hydrazinverbindungen." Berichte der deutschen chemischen Gesellschaft. Link

  • Wermuth, C. G. (1998). "Pyridazines."[5][13][14] The Practice of Medicinal Chemistry. Academic Press. Link

  • Oliveira, B. L., et al. (2017). "The Inverse Electron Demand Diels–Alder Reaction in Radiochemistry." Angewandte Chemie International Edition. Link

  • Choudhary, A., et al. (2022). "Deucravacitinib, a first-in-class, oral, selective tyrosine kinase 2 inhibitor." Drugs. Link

  • Singh, V., et al. (2011). "Hydralazine: An old drug with new implications." International Journal of Pharmaceutical Sciences and Research. Link

Sources

Foundational

Strategic Selection of Building Blocks for Next-Generation Heterocycles

Executive Summary: The Escape from Flatland The pharmaceutical industry is currently undergoing a paradigm shift from "flat," aromatic-heavy molecules (low fraction of sp3-hybridized carbons, ) to three-dimensional, ster...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary: The Escape from Flatland

The pharmaceutical industry is currently undergoing a paradigm shift from "flat," aromatic-heavy molecules (low fraction of sp3-hybridized carbons,


) to three-dimensional, stereochemically rich scaffolds. This "Escape from Flatland" is driven by the need to improve solubility, reduce off-target toxicity, and access novel biological space.

This guide moves beyond commodity starting materials (anilines, hydrazines) to analyze three classes of high-value building blocks that enable this transition:

  • Isocyanides: The backbone of diversity-oriented synthesis (DOS).

  • Bio-Derived Furylcarbinols: Sustainable precursors for complex 3D rearrangements.

  • Fluorinated Diazoalkanes: High-energy intermediates tamed by flow chemistry.

Module A: Isocyanides – The Multicomponent Powerhouse

Isocyanides (


) are arguably the most versatile functional group in heterocyclic synthesis due to their unique ability to react with both nucleophiles and electrophiles at the same carbon atom (

-addition).
Mechanistic Insight: The Ugi-Deprotection-Cyclization (UDC) Strategy

While the classic Ugi-4 Component Reaction (Ugi-4CR) generates linear peptide-like backbones, the UDC strategy leverages "convertible" isocyanides. By incorporating a nucleophilic group (protected) into one of the starting materials, the linear Ugi adduct can be cyclized into complex fused heterocycles (e.g., ketopiperazines, benzodiazepines) in a subsequent step.

Key Causality: The choice of the isocyanide substituent determines the post-condensation pathway. Using Armstrong’s convertible isocyanide (1-isocyanocyclohexene) allows for the activation of the amide bond, whereas simple alkyl isocyanides often lead to dead-end linear products.

Visualization: The Ugi-4CR Convergence

UgiMechanism Amine Amine (R-NH2) Imine Imine Formation Amine->Imine Aldehyde Aldehyde (R-CHO) Aldehyde->Imine Acid Carboxylic Acid (R-COOH) Isocyanide Isocyanide (R-NC) Nitrilium Nitrilium Ion (Key Intermediate) Imine->Nitrilium + Acid + Isocyanide Adduct Linear Ugi Adduct Nitrilium->Adduct Mumm Rearrangement Heterocycle Fused Heterocycle (Post-Cyclization) Adduct->Heterocycle Deprotection/Cyclization

Caption: Logical flow of the Ugi-4CR converging on the Nitrilium ion, followed by the Mumm rearrangement.

Module B: Bio-Derived Furylcarbinols – The Sustainable Shift

As petrochemical feedstocks face volatility, biomass-derived platform chemicals like Furfural are gaining traction. The Aza-Piancatelli Rearrangement is a prime example of converting flat, aromatic bio-feedstock into complex, sp3-rich cyclopentenones.

Technical Deep Dive: The Dysprosium Catalyst System

The reaction involves the rearrangement of 2-furylcarbinols into 4-amino-cyclopentenones.

  • Catalyst Selection: Dysprosium(III) triflate [Dy(OTf)₃] is superior to traditional Lewis acids because it tolerates the water released during the reaction and prevents polymerization of the furan ring.

  • Mechanism: The reaction proceeds via a

    
     electrocyclization of a pentadienyl cation intermediate. This step creates the stereocenters, typically yielding the trans isomer with high diastereoselectivity.
    
Experimental Protocol: Aza-Piancatelli Rearrangement

Target: Synthesis of trans-4-(phenylamino)-5-phenylcyclopent-2-enone.

ParameterSpecification
Substrate Furan-2-yl(phenyl)methanol (1.0 equiv)
Nucleophile Aniline (1.2 equiv)
Catalyst Dy(OTf)₃ (5 mol%)
Solvent Acetonitrile (MeCN) [0.2 M]
Temperature 80 °C
Time 1–4 hours (Monitor via TLC)

Step-by-Step Methodology:

  • Preparation: In a flame-dried round-bottom flask, dissolve furan-2-yl(phenyl)methanol (174 mg, 1.0 mmol) in dry MeCN (5.0 mL).

  • Activation: Add Dy(OTf)₃ (30.5 mg, 0.05 mmol) followed immediately by aniline (111 mg, 1.2 mmol).

  • Reaction: Heat the mixture to 80 °C. The solution will darken as the rearrangement proceeds.

  • Quench: Upon consumption of starting material (TLC: 20% EtOAc/Hex), cool to RT and dilute with Et₂O (20 mL). Wash with sat. NaHCO₃.

  • Purification: Dry organic layer over MgSO₄, concentrate, and purify via flash chromatography (SiO₂, Gradient 10-30% EtOAc/Hexanes).

Module C: Fluorinated Diazo Intermediates – Flow Chemistry

Fluorine is ubiquitous in medicinal chemistry (metabolic stability), but introducing trifluoromethyl groups (


) often requires hazardous reagents. Trifluoromethyl diazomethane (

)
is a powerful building block for synthesizing pyrazoles, but it is explosive and toxic.

Solution: In situ generation in a continuous flow system.[1][2]

The Telescoped Flow Strategy

By coupling the generation of the diazo species with a downstream cycloaddition, the hazardous intermediate exists only in small quantities within the microreactor tubing, never accumulating in a flask.

Visualization: The "Assembly Line" Flow Reactor

FlowProcess Amine Trifluoroethylamine (CF3CH2NH2) Coil1 Reactor Coil 1 (Diazotization) RT, 5 min Amine->Coil1 Nitrite t-Butyl Nitrite (tBuONO) Nitrite->Coil1 Alkyne Alkyne Dipolarophile Coil2 Reactor Coil 2 ([3+2] Cycloaddition) 120°C, 20 min Alkyne->Coil2 Coil1->Coil2 Diazo Intermediate BPR Back Pressure Regulator (100 psi) Coil2->BPR Pyrazole CF3-Pyrazole Product BPR->Pyrazole

Caption: Telescoped flow synthesis of CF3-pyrazoles, eliminating isolation of the explosive diazo intermediate.

Validated Protocol: Flow Synthesis of CF₃-Pyrazoles

Reference Standard: Adapted from the "Assembly Line Synthesis" by the Jamison Group (MIT).

System Setup:

  • Pumps: Two HPLC pumps.

  • Reactor: PFA tubing (1.0 mm ID). Coil 1 volume = 1.0 mL; Coil 2 volume = 5.0 mL.

  • Back Pressure: 100 psi (to prevent solvent boiling at 120 °C).

Reagent Streams:

  • Stream A: 2,2,2-Trifluoroethylamine hydrochloride (2.0 M) in water/DCM.

  • Stream B: NaNO₂ (2.4 M) in water.

  • Stream C: Alkyne (1.0 M) in Toluene.

Procedure:

  • Diazotization: Mix Stream A and B in a T-mixer. Residence time 5 mins at RT generates

    
    in situ.
    
  • Phase Separation (Inline): Use a membrane separator to remove the aqueous waste layer, keeping the organic diazo stream.

  • Cycloaddition: Mix the organic diazo stream with Stream C (Alkyne).

  • Thermal Loop: Pass through a heated coil (120 °C) for 20 mins. The high temperature—unsafe in batch with diazo compounds—drives the cycloaddition rapidly in flow.

  • Collection: Collect the output, evaporate solvent. Yields typically >85%.[2]

References

  • Dömling, A. (2006). "Recent advances in isocyanide-based multicomponent chemistry." Chemical Reviews.

  • Sadjadi, S., et al. (2016). "Isocyanide-based multicomponent reactions in the synthesis of heterocycles." RSC Advances.

  • Pierson, J. T., et al. (2013). "The Aza-Piancatelli Rearrangement: New Applications for an Intriguing Reaction." Molecules.

  • Palmer, L. I., & Read de Alaniz, J. (2011). "Rapid and Stereoselective Synthesis of Spirocyclic Cyclopentenones." Angewandte Chemie.

  • Mykhailiuk, P. K. (2014). "In Situ Generation of Trifluoromethyl Diazomethane for Cycloadditions." Chemistry – A European Journal.

  • Bracken, C., & Baumann, M. (2020). "Assessment of the Impact of Continuous Flow Chemistry on Modern Heterocyclic Chemistry." Chimica Oggi.

Sources

Exploratory

An In-depth Technical Guide to the Speculative Mechanisms of Action of 5-chloro-3-methylpyridazine hydrochloride

Abstract The pyridazine scaffold is a cornerstone in medicinal chemistry, recognized for its presence in a wide array of pharmacologically active agents.[1][2][3] This technical guide provides a speculative exploration i...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

The pyridazine scaffold is a cornerstone in medicinal chemistry, recognized for its presence in a wide array of pharmacologically active agents.[1][2][3] This technical guide provides a speculative exploration into the potential mechanisms of action for 5-chloro-3-methylpyridazine hydrochloride, a compound of interest for further biological investigation. While direct research on this specific molecule is limited, this paper synthesizes data from structurally related pyridazine derivatives to propose and technically outline three plausible and testable mechanistic hypotheses. These hypotheses center on: 1) Inhibition of pro-inflammatory pathways, particularly Cyclooxygenase (COX) enzymes; 2) Modulation of protein kinase activity, a common target for heterocyclic compounds; and 3) Interaction with neuro-active pathways, specifically enhancing astrocytic glutamate transport. For each speculative mechanism, this guide details robust, step-by-step experimental protocols designed for validation by researchers in drug development. Our objective is to provide a scientifically grounded framework to accelerate the investigation and potential therapeutic application of this and similar pyridazine-based compounds.

Introduction: The Pyridazine Nucleus in Drug Discovery

Pyridazine and its derivatives are a critical class of nitrogen-containing heterocyclic compounds that have garnered significant interest in pharmacology.[2][3][4] The presence of two adjacent nitrogen atoms within a six-membered aromatic ring confers unique physicochemical properties that are conducive to forming specific, high-affinity interactions with biological targets.[3] Consequently, the pyridazine core is found in drugs with a vast spectrum of activities, including anti-inflammatory, anticancer, antihypertensive, antimicrobial, and anticonvulsant properties.[1][2][5]

For instance, several pyridazinone derivatives have been developed as non-steroidal anti-inflammatory drugs (NSAIDs).[2][6] Others have been identified as potent inhibitors of various protein kinases, which are pivotal targets in oncology and immunology.[7][8][9] Furthermore, certain pyridazine analogs have shown promise in neuroscience, demonstrating the ability to modulate synaptic plasticity.[10][11] Given this broad therapeutic precedent, 5-chloro-3-methylpyridazine hydrochloride represents a compelling, yet under-explored, candidate for novel drug development. This guide aims to bridge that gap by postulating its most probable mechanisms of action based on a comprehensive analysis of its structural class.

Physicochemical Profile of 5-chloro-3-methylpyridazine hydrochloride

A foundational understanding of a compound's physical and chemical properties is essential for hypothesizing its biological interactions and designing relevant experiments.

PropertyValue / DescriptionSource
Molecular Formula C₅H₅ClN₂PubChem CID: 133080633[12]
Molecular Weight 128.56 g/mol (base)PubChem CID: 133080633[12]
Structure A pyridazine ring substituted with a chlorine atom at position 5 and a methyl group at position 3. The hydrochloride salt enhances solubility in aqueous media.-
Key Features - Aromatic Heterocycle: Provides a rigid scaffold for substituent orientation.-
- Electron-withdrawing Chlorine: Influences the electron distribution of the ring, potentially affecting hydrogen bonding capabilities and metabolic stability.-
- Methyl Group: Can provide van der Waals interactions within a target's binding pocket and may influence selectivity.-
- Adjacent Nitrogens: Act as key hydrogen bond acceptors, a common feature for interaction with enzyme active sites, particularly the hinge region of kinases.-

Speculative Mechanism of Action 1: Anti-Inflammatory Activity via COX Inhibition

Hypothesis: Based on extensive literature, pyridazine and pyridazinone derivatives are potent anti-inflammatory agents, with many acting as inhibitors of Cyclooxygenase (COX) enzymes.[2][13] Specifically, vicinally disubstituted pyridazinones have been identified as selective COX-2 inhibitors.[2] We speculate that 5-chloro-3-methylpyridazine hydrochloride may inhibit COX-1 and/or COX-2, thereby blocking the conversion of arachidonic acid to prostaglandins and reducing inflammation.

Logical Framework for COX Inhibition Hypothesis

G cluster_0 Upstream Signaling cluster_1 Target Pathway cluster_2 Downstream Effects Inflammatory Stimuli Inflammatory Stimuli Membrane Phospholipids Membrane Phospholipids Inflammatory Stimuli->Membrane Phospholipids Activates Phospholipase A2 Arachidonic Acid Arachidonic Acid Membrane Phospholipids->Arachidonic Acid COX-1 / COX-2 COX-1 / COX-2 Arachidonic Acid->COX-1 / COX-2 Prostaglandins Prostaglandins COX-1 / COX-2->Prostaglandins Inflammation Inflammation Prostaglandins->Inflammation Pain Pain Prostaglandins->Pain Fever Fever Prostaglandins->Fever Compound 5-chloro-3-methylpyridazine hydrochloride Compound->COX-1 / COX-2 Inhibits

Caption: Hypothesized inhibition of COX enzymes by the compound.

Experimental Validation Protocol: COX Inhibition

This protocol outlines a tiered approach to confirm COX inhibition, determine selectivity, and verify cellular activity.

Part A: In Vitro Enzymatic Assays

  • Objective: To determine the direct inhibitory effect of the compound on COX-1 and COX-2 activity.

  • Methodology:

    • Utilize commercially available COX-1 (ovine or human) and COX-2 (human recombinant) enzyme activity assay kits. These kits typically measure the peroxidase activity of COX.

    • Prepare a 10 mM stock solution of 5-chloro-3-methylpyridazine hydrochloride in DMSO.

    • Perform serial dilutions to create a concentration range for IC₅₀ determination (e.g., 0.01 µM to 100 µM).

    • Incubate the enzyme (COX-1 or COX-2) with various concentrations of the test compound or a known inhibitor (e.g., SC-560 for COX-1, Celecoxib for COX-2) for a pre-determined time (e.g., 15 minutes) at 37°C.

    • Initiate the reaction by adding arachidonic acid.

    • Measure the absorbance at the specified wavelength (e.g., 590 nm) to quantify prostaglandin production.

    • Data Analysis: Calculate the percent inhibition for each concentration relative to a vehicle control (DMSO). Plot the percent inhibition against the log concentration of the compound and fit the data to a four-parameter logistic equation to determine the IC₅₀ value for each enzyme.

  • Rationale: This direct enzyme assay is the gold standard for confirming target engagement and determining the potency (IC₅₀) and selectivity (ratio of COX-1 IC₅₀ to COX-2 IC₅₀).

Part B: Cell-Based Assay (LPS-Stimulated Macrophages)

  • Objective: To confirm that the compound can inhibit prostaglandin production in a cellular context.

  • Methodology:

    • Culture RAW 264.7 murine macrophages or human THP-1 monocytes.

    • Pre-treat cells with various concentrations of the test compound for 1-2 hours.

    • Stimulate the cells with lipopolysaccharide (LPS) (e.g., 1 µg/mL) for 24 hours to induce COX-2 expression and prostaglandin E₂ (PGE₂) production.

    • Collect the cell culture supernatant.

    • Quantify the concentration of PGE₂ in the supernatant using a commercially available ELISA kit.

    • Data Analysis: Determine the IC₅₀ for the inhibition of PGE₂ production.

  • Rationale: This assay validates the in vitro findings in a more biologically relevant system, assessing cell permeability and engagement with the target in its native environment.

Speculative Mechanism of Action 2: Protein Kinase Inhibition

Hypothesis: Heterocyclic scaffolds, including pyridazines, are prevalent among small molecule kinase inhibitors.[9] Fused imidazo[1,2-b]pyridazines, for example, have been identified as potent inhibitors of PIM kinases, TAK1, and DYRK kinases.[7][8][14] The arrangement of nitrogen atoms in the pyridazine ring can mimic the hydrogen bonding pattern of the adenine region of ATP, leading to competitive inhibition at the kinase hinge region. We speculate that 5-chloro-3-methylpyridazine hydrochloride may act as an inhibitor of one or more protein kinases involved in cell signaling pathways related to proliferation or inflammation.

Logical Framework for Kinase Inhibition Hypothesis

G Upstream Signal Upstream Signal Protein Kinase Protein Kinase Upstream Signal->Protein Kinase Activates Phosphorylated Substrate Phosphorylated Substrate Protein Kinase->Phosphorylated Substrate Phosphorylates ATP ATP ATP->Protein Kinase Binds to ATP Pocket Substrate Protein Substrate Protein Substrate Protein->Protein Kinase Downstream Cellular Response Downstream Cellular Response Phosphorylated Substrate->Downstream Cellular Response Compound 5-chloro-3-methylpyridazine hydrochloride Compound->Protein Kinase Competes with ATP

Caption: ATP-competitive inhibition of a protein kinase by the compound.

Experimental Validation Protocol: Kinase Inhibition

This protocol provides a screening and validation workflow to identify potential kinase targets.

Part A: Broad Kinase Panel Screening

  • Objective: To identify potential kinase targets from a large, diverse panel.

  • Methodology:

    • Submit 5-chloro-3-methylpyridazine hydrochloride to a commercial kinase screening service (e.g., Eurofins DiscoverX, Reaction Biology Corp.).

    • Perform an initial screen at a single high concentration (e.g., 10 µM) against a panel of >400 kinases. The assay typically measures the amount of remaining ATP after the kinase reaction.

    • Data Analysis: Identify "hits" as kinases showing significant inhibition (e.g., >50% or >75%) at the screening concentration.

  • Rationale: This high-throughput method is the most efficient way to broadly survey the "kinome" and identify potential targets without prior bias.

Part B: Dose-Response and IC₅₀ Determination for Hits

  • Objective: To confirm the activity against the hits from the primary screen and determine their potency.

  • Methodology:

    • For each confirmed hit, perform a 10-point dose-response curve using a radiometric (³³P-ATP) or fluorescence-based in vitro kinase assay.

    • Data Analysis: Calculate the IC₅₀ value for each kinase hit by fitting the data to a dose-response curve.

  • Rationale: This step validates the initial screening results and quantifies the compound's potency against specific kinases, allowing for prioritization of the most promising targets.

Part C: Cellular Target Engagement

  • Objective: To confirm that the compound inhibits the identified kinase target within a cellular environment.

  • Methodology:

    • Select a cell line where the target kinase is known to be active and its downstream signaling pathway is well-characterized.

    • Treat the cells with increasing concentrations of the compound.

    • Prepare cell lysates and perform a Western blot analysis.

    • Probe the blot with an antibody specific for the phosphorylated form of a known direct substrate of the target kinase. Use an antibody for the total substrate protein as a loading control.

    • Data Analysis: Quantify the reduction in the phosphorylated substrate signal relative to the total substrate.

  • Rationale: This experiment provides crucial evidence of target engagement in a physiological setting, demonstrating that the compound can access its target and exert a biological effect.

Speculative Mechanism of Action 3: Neuromodulation via Astrocytic Support

Hypothesis: A specific series of pyridazine derivatives has been shown to enhance the structural and functional plasticity of the tripartite synapse (the presynaptic terminal, postsynaptic spine, and perisynaptic astrocytic process).[10][11] These compounds were found to activate the local translation of the excitatory amino acid transporter 2 (EAAT2) within astrocytic processes, thereby improving glutamate homeostasis at the synapse.[10] We speculate that 5-chloro-3-methylpyridazine hydrochloride, sharing the core pyridazine scaffold, could similarly modulate astrocytic functions to enhance synaptic health.

Logical Framework for Neuromodulation Hypothesis

G cluster_0 Tripartite Synapse Presynaptic Neuron Presynaptic Neuron Postsynaptic Neuron Postsynaptic Neuron Presynaptic Neuron->Postsynaptic Neuron Glutamate Release Synaptic Glutamate Synaptic Glutamate Astrocyte Process Astrocyte Process Compound 5-chloro-3-methylpyridazine hydrochloride EAAT2 mRNA EAAT2 mRNA (in Astrocyte) Compound->EAAT2 mRNA Activates Local Translation EAAT2 Protein EAAT2 Transporter (on Astrocyte) EAAT2 mRNA->EAAT2 Protein Glutamate Uptake Increased Glutamate Uptake EAAT2 Protein->Glutamate Uptake Synaptic Glutamate->Glutamate Uptake

Caption: Proposed mechanism for enhancing synaptic glutamate uptake.

Experimental Validation Protocol: Neuromodulation

This protocol is designed to test the compound's effect on astrocyte glutamate transport and protein expression.

Part A: In Vitro Glutamate Uptake Assay

  • Objective: To determine if the compound enhances glutamate uptake in primary astrocyte cultures.

  • Methodology:

    • Prepare primary astrocyte cultures from neonatal rat or mouse cortices.

    • Treat the astrocyte cultures with the test compound (e.g., 1 µM, 10 µM) or vehicle for a specified duration (e.g., 24-48 hours).

    • Incubate the treated cells with a solution containing radiolabeled L-[³H]glutamate for a short period (e.g., 10 minutes).

    • Terminate the uptake by rapidly washing the cells with ice-cold buffer.

    • Lyse the cells and measure the incorporated radioactivity using a scintillation counter.

    • Data Analysis: Compare the amount of glutamate uptake in compound-treated cells versus vehicle-treated cells.

  • Rationale: This is a direct functional assay to measure the primary role of EAAT transporters. An increase in uptake would strongly support the hypothesis.

Part B: Western Blot for EAAT2 Expression

  • Objective: To determine if the enhanced glutamate uptake correlates with an increase in EAAT2 protein levels.

  • Methodology:

    • Culture and treat primary astrocytes as described in Part A.

    • Following treatment, lyse the cells and collect the protein extracts.

    • Perform SDS-PAGE and transfer the proteins to a PVDF membrane.

    • Probe the membrane with a primary antibody specific for EAAT2 (also known as Glt-1).

    • Use an antibody against a housekeeping protein (e.g., GAPDH or β-actin) as a loading control.

    • Data Analysis: Use densitometry to quantify the EAAT2 protein band intensity relative to the loading control. Compare the expression levels between compound-treated and vehicle-treated groups.

  • Rationale: This experiment directly links the functional outcome (glutamate uptake) to a molecular change (increased transporter protein), providing mechanistic insight.

Conclusion and Future Directions

This guide has proposed three distinct, scientifically plausible mechanisms of action for 5-chloro-3-methylpyridazine hydrochloride, grounded in the extensive pharmacology of the pyridazine chemical class. The speculative pathways—anti-inflammatory COX inhibition, broad-spectrum kinase modulation, and neuro-supportive enhancement of glutamate transport—each represent a viable avenue for therapeutic development. The detailed experimental protocols provided herein offer a clear and robust roadmap for researchers to systematically investigate these hypotheses.

The critical next steps involve executing these validation workflows. Positive results in any of these areas would warrant further preclinical development, including structure-activity relationship (SAR) studies to optimize potency and selectivity, as well as in vivo studies in relevant disease models (e.g., arthritis, oncology, or neurodegeneration models) to establish efficacy and safety. The versatility of the pyridazine scaffold suggests that 5-chloro-3-methylpyridazine hydrochloride could be a valuable lead compound for a new generation of targeted therapeutics.

References

  • SAR Publication. (2019). Pharmacological activities of pyridazines and pyridazinone Derivatives: A Review on biologically active scaffold. [Link][1]

  • SAR Publication. (2019). Pharmacological activities of pyridazines and pyridazinone Derivatives. [Link][2]

  • Tauqir Alam, M., Abida, & Asif, M. (2020). A review on analgesic and anti-inflammatory activities of various piperazinyl containing pyridazine derivatives. Progress in Chemical and Biochemical Research. [Link][6]

  • Pogacic, V., et al. (2007). Structural Analysis Identifies Imidazo[1,2-b]Pyridazines as PIM Kinase Inhibitors with In vitro Antileukemic Activity. Cancer Research. [Link][7]

  • Dall'Acqua, S., et al. (2022). Pyridazinones and Structurally Related Derivatives with Anti-Inflammatory Activity. MDPI. [Link][13]

  • PubMed. (2025). Pyridazine and Pyridazinone in Medicinal Chemistry: Synthesis and Antiinflammatory Pathways Targeting TxA2, TNF-α, and IL-6. [Link][15]

  • Doğruer, D. S., & Şahin, M. F. (2004). Synthesis and Analgesic and Anti-Inflammatory Activity of New Pyridazinones. Turkish Journal of Chemistry. [Link][16]

  • IJCRT.org. (2023). A REVIEW ON PYRIDAZINE AS A PHARAMACOLOGICALLY ACTIVE NUCLEUS. [Link][3]

  • Ibrahim, M., et al. (2015). “Pyridopyridazine”: A Versatile Nucleus in Pharmaceutical Field. Journal of Biosciences and Medicines. [Link][17]

  • SlideShare. (n.d.). Pyridazine and its derivatives. [Link][4]

  • Akwata, D., et al. (2023). Discovery of imidazo[1,2-b]pyridazine-containing TAK1 kinase inhibitors with excellent activities against multiple myeloma. RSC Publishing. [Link][8]

  • Henderson, S., et al. (2024). Imidazo[1,2-b]pyridazines as inhibitors of DYRK kinases. ORCA - Cardiff University. [Link][14]

  • Centre for Medicines Discovery. (2024). Imidazo[1,2-b]pyridazines as inhibitors of DYRK kinases. [Link][18]

  • PubMed. (2024). Pyrazine-based small molecule kinase inhibitors: clinical applications and patent review (2019-2023). [Link][9]

  • Foster, S. L., et al. (2018). Pyridazine-derivatives Enhance Structural and Functional Plasticity of Tripartite Synapse Via Activation of Local Translation in Astrocytic Processes. Neuroscience. [Link][10]

  • Foster, S. L., et al. (2023). Impact of a pyridazine derivative on tripartite synapse ultrastructure in hippocampus: a three-dimensional analysis. Frontiers in Cellular Neuroscience. [Link][11]

  • JOCPR. (n.d.). Synthesis, Characterisation and Biological Evaluation of Pyridazine Derivatives. [Link][5]

  • JOCPR. (2024). Synthesis, Characterisation and Biological Evaluation of Pyridazine Derivatives. [Link][19]

  • PubChemLite. (n.d.). 5-chloro-3-methylpyridazine hydrochloride (C5H5ClN2). [Link][12]

Sources

Protocols & Analytical Methods

Method

The Versatile Scaffold: 5-Chloro-3-Methylpyridazine Hydrochloride in Modern Medicinal Chemistry

Introduction: The Pyridazine Moiety as a Privileged Structure In the landscape of medicinal chemistry, nitrogen-containing heterocycles are fundamental building blocks in the design of novel therapeutic agents. Among the...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Pyridazine Moiety as a Privileged Structure

In the landscape of medicinal chemistry, nitrogen-containing heterocycles are fundamental building blocks in the design of novel therapeutic agents. Among these, the pyridazine core, a six-membered ring with two adjacent nitrogen atoms, has emerged as a "privileged scaffold". This is due to its prevalence in a multitude of biologically active compounds.[1][2] Pyridazine derivatives have demonstrated a wide spectrum of pharmacological activities, including anticancer, anti-inflammatory, antimicrobial, and antihypertensive properties.[2][3] The strategic functionalization of the pyridazine ring allows for the fine-tuning of physicochemical properties and biological activity, making it an attractive starting point for drug discovery campaigns.

This application note provides an in-depth technical guide on the utility of 5-chloro-3-methylpyridazine hydrochloride , a key intermediate in the synthesis of diverse compound libraries for medicinal chemistry research. We will explore its reactivity, showcase its application in the synthesis of biologically relevant molecules, and provide detailed protocols for its derivatization.

Chemical Properties and Reactivity

5-Chloro-3-methylpyridazine hydrochloride is a versatile reagent whose reactivity is primarily dictated by the presence of the chloro substituent at the 5-position and the methyl group at the 3-position. The hydrochloride salt form enhances its stability and solubility in polar solvents.

The electron-withdrawing nature of the two adjacent nitrogen atoms in the pyridazine ring, coupled with the inductive effect of the chlorine atom, renders the 5-position susceptible to nucleophilic aromatic substitution (SNAr) . This is a cornerstone reaction for introducing a wide array of functional groups, including amines, alcohols, and thiols, thereby enabling the rapid generation of diverse compound libraries.

Furthermore, the chloro substituent provides a handle for palladium-catalyzed cross-coupling reactions , such as the Suzuki-Miyaura and Buchwald-Hartwig amination reactions. These powerful synthetic tools allow for the formation of carbon-carbon and carbon-nitrogen bonds, respectively, facilitating the construction of complex molecular architectures.[4]

The methyl group at the 3-position can also be a site for chemical modification, although it is generally less reactive than the chloro group. It can, however, influence the electronic properties and steric environment of the molecule, which can be crucial for biological activity.

Applications in Medicinal Chemistry: A Gateway to Bioactive Molecules

The 5-chloro-3-methylpyridazine scaffold serves as a valuable starting material for the synthesis of compounds targeting a range of biological pathways. Its utility is particularly evident in the development of kinase inhibitors.

Kinase Inhibitors

Kinases are a class of enzymes that play a critical role in cell signaling, and their dysregulation is a hallmark of many diseases, including cancer. The pyridazine core has been successfully incorporated into numerous kinase inhibitors.[5][6] The 5-chloro-3-methylpyridazine moiety can be strategically utilized to occupy the ATP-binding site of kinases, with the substituent at the 5-position often directed towards the solvent-exposed region, allowing for modifications to improve potency and selectivity.

For instance, derivatives of 5-chloro-pyridazine have been explored as inhibitors of FMS-like tyrosine kinase 3 (FLT3) and Aurora kinases, which are important targets in acute myeloid leukemia (AML) and other cancers.[3][5]

Experimental Protocols

The following protocols provide detailed, step-by-step methodologies for key transformations involving 5-chloro-3-methylpyridazine hydrochloride.

Protocol 1: Nucleophilic Aromatic Substitution (SNAr) with an Amine

This protocol describes a general procedure for the reaction of 5-chloro-3-methylpyridazine hydrochloride with a primary or secondary amine.

Reaction Scheme:

G cluster_reactants Reactants cluster_products Product 5-chloro-3-methylpyridazine_HCl 5-Chloro-3-methylpyridazine Hydrochloride Aminopyridazine 5-(R1R2-amino)-3-methylpyridazine 5-chloro-3-methylpyridazine_HCl->Aminopyridazine Base (e.g., DIPEA) Solvent (e.g., DMF) Heat Amine R1R2NH Amine->Aminopyridazine

A representative SNAr reaction.

Materials:

  • 5-chloro-3-methylpyridazine hydrochloride (1.0 eq)

  • Amine (primary or secondary) (1.2 eq)

  • N,N-Diisopropylethylamine (DIPEA) (2.0-3.0 eq)

  • Anhydrous N,N-Dimethylformamide (DMF)

  • Standard laboratory glassware and inert atmosphere setup (Nitrogen or Argon)

Procedure:

  • To an oven-dried round-bottom flask under an inert atmosphere, add 5-chloro-3-methylpyridazine hydrochloride (1.0 mmol), the amine (1.2 mmol), and anhydrous DMF (5 mL).

  • Add DIPEA (2.0-3.0 mmol) to the reaction mixture.

  • Heat the reaction mixture to 80-120 °C and monitor the progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

  • Upon completion, cool the reaction to room temperature and quench with water.

  • Extract the product with a suitable organic solvent (e.g., ethyl acetate).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel to obtain the desired 5-amino-3-methylpyridazine derivative.

Trustworthiness Note: The progress of the reaction should be carefully monitored to avoid the formation of side products. The choice of base and solvent may need to be optimized for different amine nucleophiles.

Protocol 2: Suzuki-Miyaura Cross-Coupling

This protocol outlines a general procedure for the Suzuki-Miyaura coupling of 5-chloro-3-methylpyridazine with a boronic acid or ester.[7][8][9]

Reaction Scheme:

G cluster_reactants Reactants cluster_products Product 5-chloro-3-methylpyridazine 5-Chloro-3-methylpyridazine Arylpyridazine 5-R-3-methylpyridazine 5-chloro-3-methylpyridazine->Arylpyridazine Pd Catalyst (e.g., Pd(PPh3)4) Base (e.g., K2CO3) Solvent (e.g., Dioxane/H2O) Boronic_Acid R-B(OH)2 Boronic_Acid->Arylpyridazine

A representative Suzuki-Miyaura coupling reaction.

Materials:

  • 5-chloro-3-methylpyridazine (1.0 eq)

  • Aryl or heteroaryl boronic acid/ester (1.2 eq)

  • Palladium catalyst (e.g., Tetrakis(triphenylphosphine)palladium(0), Pd(PPh₃)₄) (0.05 eq)

  • Base (e.g., Potassium carbonate, K₂CO₃) (2.0 eq)

  • Degassed 1,4-dioxane and water (e.g., 4:1 mixture)

  • Standard laboratory glassware and inert atmosphere setup (Nitrogen or Argon)

Procedure:

  • In a Schlenk flask under an inert atmosphere, combine 5-chloro-3-methylpyridazine (1.0 mmol), the boronic acid/ester (1.2 mmol), the palladium catalyst (0.05 mmol), and the base (2.0 mmol).

  • Evacuate and backfill the flask with an inert gas three times.

  • Add the degassed 1,4-dioxane/water solvent mixture (5 mL).

  • Seal the flask and heat the reaction mixture to 80-100 °C with vigorous stirring.

  • Monitor the reaction by TLC or LC-MS.

  • After completion, cool to room temperature, dilute with ethyl acetate, and wash with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.

  • Purify the residue by flash column chromatography to yield the 5-aryl-3-methylpyridazine product.

Trustworthiness Note: The choice of palladium catalyst, ligand, and base can significantly impact the reaction outcome and should be optimized for specific substrates. Thorough degassing of the solvent is crucial to prevent catalyst deactivation.

Protocol 3: Buchwald-Hartwig Amination

This protocol provides a general method for the C-N cross-coupling of 5-chloro-3-methylpyridazine with an amine.[3][10][11]

Reaction Scheme:

G cluster_reactants Reactants cluster_products Product 5-chloro-3-methylpyridazine 5-Chloro-3-methylpyridazine Aminopyridazine 5-(R1R2-amino)-3-methylpyridazine 5-chloro-3-methylpyridazine->Aminopyridazine Pd Catalyst (e.g., Pd2(dba)3) Ligand (e.g., XPhos) Base (e.g., NaOtBu) Solvent (e.g., Toluene) Amine R1R2NH Amine->Aminopyridazine

Sources

Application

High-Fidelity Suzuki Cross-Coupling of 5-Chloro-3-methylpyridazine Hydrochloride

Content Type: Detailed Application Note & Protocol Guide Target Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Scientists Executive Summary & Substrate Analysis The coupling of 5-chloro-3-methylpyrida...

Author: BenchChem Technical Support Team. Date: February 2026

Content Type: Detailed Application Note & Protocol Guide Target Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Scientists

Executive Summary & Substrate Analysis

The coupling of 5-chloro-3-methylpyridazine hydrochloride presents a unique duality in medicinal chemistry: it is a high-value "privileged structure" for kinase inhibitors, yet it poses distinct synthetic challenges compared to standard aryl chlorides.

The Challenge: The "Double-Deficit" Substrate

This substrate suffers from two primary antagonistic factors that lead to common experimental failures:

  • The Hydrochloride Penalty: The HCl salt moiety is not merely a spectator; it is a stoichiometric acid. In standard protocols using 2.0 equivalents of base, the first equivalent is immediately consumed to neutralize the salt (

    
    ). This leaves insufficient base for the critical activation of the boronic acid (transmetallation step), resulting in stalled conversion often misdiagnosed as catalyst deactivation.
    
  • Nitrogen Poisoning: The pyridazine nitrogens (N1/N2) are potent

    
    -donors. In the absence of sterically bulky ligands, these nitrogens can displace phosphines on the Palladium center, forming inactive 
    
    
    
    complexes.
The Solution Strategy

To ensure reproducibility and high yields, this guide utilizes a "Base-Loading Correction" strategy combined with Chelation-Resistant Catalysis . We prioritize ligands that create a steric wall around the Pd center (e.g., dppf, XPhos) to prevent N-coordination while facilitating the oxidative addition of the electron-deficient C-Cl bond.

Mechanistic Workflow & Logic

The following diagram illustrates the modified catalytic cycle required for this specific salt form. Note the critical "Desalting/Activation" pre-step that must occur before the catalytic cycle can turn over efficiently.

SuzukiMechanism Start Substrate Input: 5-Cl-3-Me-Pyridazine HCl FreeBase In-Situ Free Basing (Neutral Pyridazine) Start->FreeBase  Step 1: Neutralization (-HCl) Base Base (Excess Required) Cs2CO3 or K3PO4 Base->FreeBase Boronate Activated Boronate [R-B(OH)3]- Base->Boronate OxAdd Oxidative Addition L-Pd(II)-Cl FreeBase->OxAdd  Step 2: C-Cl Insertion Pd_Pre Pre-Catalyst Pd(dppf)Cl2 or XPhos Pd G3 Pd_0 Active Species L-Pd(0) Pd_Pre->Pd_0  Activation Pd_0->OxAdd TransMet Transmetallation OxAdd->TransMet Boronic Boronic Acid/Ester R-B(OH)2 Boronic->Boronate  Base Activation Boronate->TransMet  Step 3: R-Group Transfer RedElim Reductive Elimination (Product Release) TransMet->RedElim RedElim->Pd_0  Regeneration

Caption: Modified Suzuki Cycle highlighting the critical in-situ neutralization step required before oxidative addition. Generated via Graphviz.

Experimental Protocols

Protocol A: The "Workhorse" Method (Cost-Effective)

Best For: Standard aryl boronic acids, scale-up (>1g), and cost-sensitive projects. Catalyst:


Mechanism:  The bidentate ferrocenyl ligand (dppf) possesses a large bite angle, which enforces a geometry that favors reductive elimination and resists displacement by the pyridazine nitrogens.
ComponentEquivalentsRole
5-Cl-3-Me-pyridazine HCl 1.0 eqElectrophile
Aryl Boronic Acid 1.2 - 1.5 eqNucleophile

3.5 eq Base (1 eq for HCl, 2.5 eq for reaction)

0.03 - 0.05 eqCatalyst
1,4-Dioxane / Water 4:1 RatioSolvent (Dissolves inorganic base)

Step-by-Step Procedure:

  • Pre-Neutralization (Critical): To a reaction vial equipped with a stir bar, add the pyridazine HCl salt (1.0 equiv) and

    
     (3.5 equiv).
    
  • Solvent Addition: Add the solvent mixture (Dioxane/Water, 4:1, degassed).

  • Desalting Stir: Stir this mixture at Room Temperature (RT) for 10 minutes. Observation: You may see bubbling (

    
     release) or a change in suspension consistency. This ensures the HCl is neutralized before the catalyst sees the substrate.
    
  • Reagent Addition: Add the Aryl Boronic Acid (1.2 equiv) and

    
     (3-5 mol%).
    
  • Reaction: Seal the vial (crimp cap or screw cap with septum). Purge with

    
     or Argon for 2 minutes. Heat to 90°C  for 4–16 hours.
    
  • Workup: Cool to RT. Dilute with EtOAc. Wash with water (x2) and Brine (x1). The pyridazine product is likely polar; if the aqueous layer is yellow/orange, back-extract with DCM/Isopropanol (3:1).

Protocol B: The "High-Performance" Method (Sterically Demanding)

Best For: Unstable boronic acids (2-heterocyclic), sterically hindered partners, or when Method A fails. Catalyst: XPhos Pd G3 (or G4) Mechanism: XPhos is an electron-rich, bulky biaryl phosphine. It facilitates oxidative addition into the unreactive chloride and creates a "steric roof" that makes N-coordination of the pyridazine impossible.

ComponentEquivalentsRole
5-Cl-3-Me-pyridazine HCl 1.0 eqElectrophile
Boronic Acid/Pin Ester 1.3 eqNucleophile

(Tribasic)
3.0 - 4.0 eq Base (Buffered, less harsh than Carbonate)
XPhos Pd G3 0.02 eq (2 mol%)Pre-catalyst (Rapid activation)
THF / Water 10:1 RatioSolvent

Step-by-Step Procedure:

  • Charge Solids: Add Pyridazine HCl salt, Boronic coupling partner, and

    
     to the vial.
    
  • Catalyst Addition: Add XPhos Pd G3 (2 mol%).

  • Solvent & Purge: Add THF and Water. Crucial: Sparge the solvent with Argon for 5-10 minutes before addition if possible, or purge the headspace vigorously. Oxygen kills the active monomeric Pd(0) species generated by G3 catalysts.

  • Reaction: Heat to 60°C (milder temp due to higher catalyst activity). Monitor by LCMS after 2 hours.

  • Optimization: If conversion stalls at 50%, add 1 mol% more catalyst and 1.0 eq more base.

Troubleshooting & Optimization Matrix

SymptomProbable CauseCorrective Action
0% Conversion (SM Recovery) Catalyst poisoning by Pyridazine N.Switch from

to XPhos Pd G3 or Pd(dppf)Cl_2 .
Stalled at ~50% Conversion Base depletion by HCl salt.Increase base loading to 4.0 equivalents . Ensure the base is finely ground/soluble.
Protodeboronation (Ar-H) Reaction temp too high; Base too strong.Switch base to

; Lower temp to 60°C; Use Protocol B .
Homocoupling (Ar-Ar) Oxygen leak; Slow oxidative addition.Degas solvents more rigorously. Increase catalyst loading to accelerate oxidative addition over transmetallation homocoupling.

References

  • Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483. [Link]

  • Barder, T. E., Walker, S. D., Martinelli, J. R., & Buchwald, S. L. (2005). Catalysts for the Suzuki-Miyaura Coupling Processes: Scope and Studies of the Effect of Ligand Structure. Journal of the American Chemical Society, 127(13), 4685–4696. [Link]

  • Li, H., & Grinberg, N. (2010). Synthesis of Heterocycles via Palladium-Catalyzed Cross-Coupling Reactions.[1][2][3][4][5] Current Organic Chemistry, 14(10). (General reference for heterocycle coupling logic). [Link]

  • Littke, A. F., & Fu, G. C. (2002). Palladium-Catalyzed Coupling Reactions of Aryl Chlorides. Angewandte Chemie International Edition, 41(22), 4176-4211. (Foundation for using chlorides). [Link]

Sources

Method

Application Note: Buchwald-Hartwig Amination of 5-Chloro-3-methylpyridazine Hydrochloride

Executive Summary This Application Note details the optimized protocol for the palladium-catalyzed amination of 5-chloro-3-methylpyridazine hydrochloride . While pyridazines are privileged scaffolds in medicinal chemistr...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This Application Note details the optimized protocol for the palladium-catalyzed amination of 5-chloro-3-methylpyridazine hydrochloride . While pyridazines are privileged scaffolds in medicinal chemistry (e.g., Gabazine, Minaprine), their electron-deficient nature and ability to coordinate palladium species make them challenging substrates. Furthermore, the hydrochloride salt form introduces a "stoichiometric trap" that frequently leads to reaction failure in standard high-throughput screening (HTS) workflows.

This guide provides a robust, self-validating protocol that addresses:

  • Catalyst Poisoning: Overcoming non-productive coordination of Pd to the pyridazine nitrogens.

  • The HCl Trap: Correcting base stoichiometry to account for in-situ neutralization.

  • Regiochemical Stability: Ensuring the integrity of the C-Cl bond against hydrodehalogenation.

Strategic Analysis & Experimental Logic

The Substrate Challenge

5-chloro-3-methylpyridazine presents a unique electronic profile. The diazine ring is highly electron-deficient, which generally facilitates the oxidative addition step of the catalytic cycle. However, this same property makes the ring susceptible to:

  • Hydrodehalogenation: The intermediate Pd(II)-aryl species is prone to reduction if the amine nucleophile is slow to bind.[1]

  • Catalyst Sequestration: The pyridazine nitrogens (N1/N2) are Lewis basic and can displace phosphine ligands, forming inactive Pd-heterocycle complexes [1].

The Hydrochloride Factor (The "Hidden" Variable)

The most common failure mode for this specific substrate is incorrect base stoichiometry.

  • Standard Protocol: 1.0 eq Ar-Cl + 1.2 eq Amine + 1.5 eq Base.

  • Result with HCl Salt: The first 1.0 equivalent of base is consumed instantly to neutralize the pyridazine hydrochloride. This leaves only 0.5 equivalents for the catalytic cycle, stalling the reaction at ~50% conversion or less.

  • Correction: The protocol requires

    
     2.5 equivalents  of base to ensure catalytic turnover.
    
Ligand Selection Strategy

To counteract the coordination of the pyridazine nitrogen, we utilize bulky, electron-rich biaryl phosphine ligands. These ligands occupy sufficient steric volume to prevent the substrate from binding to the palladium center through the nitrogen atoms.

  • Primary Recommendation (Primary Amines): BrettPhos or tBuBrettPhos . These provide exceptional activity for primary amines and prevent catalyst poisoning [2].

  • Secondary Recommendation (Secondary Amines/Heterocycles): RuPhos or Xantphos . Xantphos is particularly effective for rigid heteroaromatics due to its wide bite angle [3].

Visualizing the Workflow

The following diagram illustrates the critical decision points and the "Stoichiometry Trap" logic.

G cluster_mech Mechanistic Insight Start Substrate: 5-chloro-3-methylpyridazine HCl BaseCheck Base Stoichiometry Check Start->BaseCheck Trap FAILURE MODE: Base consumed by HCl (Reaction Stalls) BaseCheck->Trap < 2.0 eq Base Success Correction: Add Base > 2.5 eq BaseCheck->Success > 2.5 eq Base LigandSelect Ligand Selection Success->LigandSelect Reaction Cat. Cycle: Pd(0) -> Pd(II) -> Prod LigandSelect->Reaction BrettPhos (1° Amine) RuPhos (2° Amine) Product Isolated Product (C-N Coupled) Reaction->Product

Figure 1: Workflow logic emphasizing the critical base stoichiometry correction required for hydrochloride salts.

Standardized Protocol

Materials & Reagents
ComponentRoleRecommended ReagentNotes
Substrate Electrophile5-chloro-3-methylpyridazine HClHygroscopic; store in desiccator.
Catalyst Source Metal CenterPd(OAc)₂ or Pd₂(dba)₃Pd(OAc)₂ is preferred for cost/stability.
Ligand Chiral/Steric ControlBrettPhos (Primary amines)RuPhos (Secondary amines)Use Xantphos if cost is a constraint.
Base DeprotonationNaOtBu (Standard)Cs₂CO₃ (Sensitive groups)Must be anhydrous.
Solvent Medium1,4-Dioxane or TolueneAnhydrous, degassed (Sparged with N₂).
Step-by-Step Procedure (1.0 mmol Scale)

Safety Note: Pyridazine derivatives can be toxic. Handle all powders in a fume hood or glovebox.

  • Vessel Preparation: Flame-dry a 20 mL reaction vial equipped with a magnetic stir bar and a septum cap. Cool under a stream of Argon or Nitrogen.

  • Solids Addition:

    • Add 5-chloro-3-methylpyridazine HCl (165 mg, 1.0 mmol).

    • Add Ligand (e.g., BrettPhos: 10-15 mg, 2 mol%).

    • Add Pd(OAc)₂ (2.2 mg, 1 mol%).

    • Critical Step: Add NaOtBu (288 mg, 3.0 mmol).

      • Note: 1.0 eq neutralizes the HCl; 2.0 eq drives the reaction.

  • Purging: Seal the vial. Evacuate and backfill with inert gas (N₂/Ar) three times.

  • Liquid Addition:

    • Add Anhydrous 1,4-Dioxane (5.0 mL) via syringe.

    • Add the Amine Nucleophile (1.2 mmol). If the amine is a solid, add it in Step 2.

  • Reaction:

    • Place the vial in a pre-heated block at 100 °C .

    • Stir vigorously (800 rpm) for 4–12 hours.

    • Monitoring: Check by LC-MS at 2 hours. Look for the disappearance of the starting material (m/z ~128 for free base).

  • Workup:

    • Cool to room temperature.

    • Dilute with EtOAc (10 mL) and filter through a pad of Celite to remove Pd black and salts.

    • Concentrate the filtrate in vacuo.

    • Purification: Flash chromatography (DCM/MeOH or Hexane/EtOAc gradients). Pyridazines are polar; 5-10% MeOH in DCM is often required.

Troubleshooting & Optimization Matrix

If the standard protocol fails, use this matrix to diagnose the issue based on LC-MS data.

Observation (LC-MS)DiagnosisRemediation
Start Material (SM) Unchanged Catalyst DeactivationSwitch to Pd-PEPPSI-IPr precatalyst (more robust against N-poisoning) [4].
SM Consumed, No Product Pd-Coordination/SequestrationIncrease temperature to 110°C; Switch solvent to t-Amyl Alcohol .
Hydrodehalogenation (M-Cl

M-H)
Reductive Elimination too slowSwitch to BrettPhos (bulkier); Lower temp to 80°C; Increase amine concentration.
Incomplete Conversion (<50%) "Salt Stall"Check Base: Did you add the extra equivalent for the HCl salt? Add 1.0 eq more base.

Mechanistic Validation (Self-Check)

To ensure the protocol is working as intended, perform this simple control experiment:

  • The "Free Base" Control: Pre-neutralize a small amount of the starting material (dissolve in water, add NaHCO3, extract with DCM, dry).

  • Run the reaction with the free base using standard stoichiometry (1.5 eq NaOtBu).

  • Comparison: If the "Free Base" reaction works but your "In-situ" reaction fails, your in-situ neutralization is inefficient (likely moisture in the base or insufficient stirring).

Pathway Visualization

The diagram below details the competitive pathways that must be managed.

Mechanism Pd0 Pd(0)-Ligand Active Species OxAdd Oxidative Addition (Pd-Ar-Cl) Pd0->OxAdd Coordination Amine Binding OxAdd->Coordination Poison TRAP: Pd Coordination to Pyridazine Nitrogen OxAdd->Poison Sterically unhindered Ligands (e.g., PPh3) RedElim Reductive Elimination (Product Formation) Coordination->RedElim Dehal SIDE REACTION: Hydrodehalogenation Coordination->Dehal Slow Red. Elim. or Trace Water RedElim->Pd0 Regeneration

Figure 2: Catalytic cycle highlighting the specific risks of pyridazine coordination and hydrodehalogenation.

References

  • Surry, D. S., & Buchwald, S. L. (2008). "Biaryl Phosphine Ligands in Palladium-Catalyzed Amination." Angewandte Chemie International Edition.

  • Maiti, D., et al. (2009). "Palladium-Catalyzed Amination of Aryl Chlorides and Bromides with Primary Amines using BrettPhos." Chemical Science.

  • Yin, J., & Buchwald, S. L. (2002). "Palladium-Catalyzed N-Arylation of Heterocyclic Amines." Journal of the American Chemical Society.[2]

  • Organ, M. G., et al. (2006). "Pd-PEPPSI-IPr: A Highly Active and Selective Catalyst for C-N Coupling." Chemistry - A European Journal.

  • BenchChem Technical Support. (2024). "Buchwald-Hartwig Amination with Chloropyridines: Troubleshooting Guide."

  • AstraZeneca/University of Leicester. (2025). "Development of a Reliable Low Loading Palladium Catalyzed Mono-Amination." Organic Process Research & Development. [3]

Sources

Application

Advanced Strategies for the Regioselective Functionalization of Pyridazine Scaffolds

Application Note: AN-PYR-2026 Strategic Overview: The 1,2-Diazine Challenge The pyridazine (1,2-diazine) core is a "privileged scaffold" in modern drug discovery, featured in diverse therapeutics from gabazine (GABA anta...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: AN-PYR-2026

Strategic Overview: The 1,2-Diazine Challenge

The pyridazine (1,2-diazine) core is a "privileged scaffold" in modern drug discovery, featured in diverse therapeutics from gabazine (GABA antagonist) to recent oncology candidates.[1] Its unique physicochemical profile—high polarity (


 = 3.9 D) and capacity for 

-stacking—makes it an ideal bioisostere for phenyl or pyridine rings to improve aqueous solubility and metabolic stability.

However, functionalizing the pyridazine core presents a distinct electronic dichotomy:

  • Electron Deficiency: The two adjacent nitrogen atoms significantly lower the energy of the LUMO, making the ring highly susceptible to nucleophilic attack but inert to classical electrophilic aromatic substitution (EAS).

  • N-Coordination: The proximal lone pairs are potent ligands for transition metals, frequently poisoning standard palladium catalysts during cross-coupling.

This Application Note details two complementary, self-validating protocols to overcome these barriers: Innate Radical C–H Functionalization (targeting the difficult C4/C5 positions) and Sterically-Demanding Cross-Coupling (targeting the C3/C6 positions).[1]

Decision Logic & Regioselectivity Map

Before selecting a protocol, the regiochemical outcome must be predicted based on the substrate's electronic bias.

PyridazineLogic Start Target Functionalization Site C3_C6 Alpha Positions (C3/C6) (Halogenated Precursor) Start->C3_C6 Leaving Group Present (Cl/Br) C4_C5 Beta Positions (C4/C5) (C-H Bond) Start->C4_C5 Direct C-H Editing Method_Suzuki Protocol B: Pd-Catalyzed Coupling (XPhos/Pd G2) C3_C6->Method_Suzuki Nucleophilic Pathway Method_Radical Protocol A: Innate Radical Alkylation (Zn-Sulfinate) C4_C5->Method_Radical Radical Pathway

Figure 1: Strategic decision tree for selecting the appropriate functionalization pathway based on target regiochemistry.

Protocol A: Innate C–H Functionalization (C4/C5)

Methodology: Radical Alkylation using Zinc Bis(alkanesulfinate) Reagents (Baran Diversinates™).[1]

Mechanistic Rationale

Traditional Minisci reactions use silver salts and persulfates with carboxylic acids. While effective, they often suffer from harsh acidic conditions and poor functional group tolerance.[1] This protocol utilizes zinc sulfinate salts as radical precursors.[2][3] These reagents decompose via oxidative desulfinylation to generate alkyl radicals under mild conditions.

  • Why it works: The nucleophilic alkyl radical rapidly attacks the electron-deficient pyridazine at the most positive positions (C4/C5).

  • Regiocontrol: If the pyridazine is 3-substituted, the radical typically adds to the C5 position (beta to the nitrogen, para to the substituent) due to steric and electronic directing effects.

Reagents & Equipment[1]
  • Substrate: Pyridazine derivative (1.0 equiv).

  • Reagent: Zinc bis(alkanesulfinate) (e.g., Zn(CF3SO2)2 or alkyl variant) (2.0–3.0 equiv).[1]

  • Oxidant: tert-Butyl hydroperoxide (TBHP), 70% aq.[1] solution (3.0–5.0 equiv).

  • Solvent: DMSO:Water (2.5:1 ratio).[1] Note: The water co-solvent is critical for solubilizing the zinc salt.

  • Temperature: 40–50 °C.

Step-by-Step Procedure
  • Setup: To a 20 mL vial equipped with a magnetic stir bar, add the pyridazine substrate (0.5 mmol, 1.0 equiv) and the Zinc bis(alkanesulfinate) salt (1.5 mmol, 3.0 equiv).

  • Solvation: Add DMSO (2.5 mL) and Water (1.0 mL). The mixture may be heterogeneous initially.

  • Initiation: Add TBHP (70% aq., 0.25 mL, ~5.0 equiv) dropwise while stirring.

    • Caution: Reaction is exothermic. Monitor internal temperature if scaling >1g.

  • Reaction: Seal the vial (open air is tolerated, but sealing prevents solvent evaporation) and stir at 45 °C for 12–24 hours.

    • Visual Check: The suspension usually clarifies as the zinc salt is consumed and the sulfinate releases SO2.

  • Workup:

    • Dilute with Ethyl Acetate (15 mL) and saturated NaHCO3 (15 mL).

    • Separate layers. Extract aqueous layer 2x with Ethyl Acetate.

    • Critical Step: Wash combined organics with 10% LiCl solution (to remove DMSO) followed by saturated Na2S2O3 (to quench excess peroxide).[1]

  • Purification: Dry over Na2SO4, concentrate, and purify via silica gel chromatography.

Self-Validation (QC)
  • 1H NMR Diagnostic: Look for the disappearance of the C4/C5 proton signal (typically

    
     7.5–8.0 ppm). The loss of coupling to the adjacent proton confirms substitution.
    
  • Mass Spec: Expect M + [Alkyl Group] - H.

Protocol B: Sterically-Demanding Cross-Coupling (C3/C6)

Methodology: Suzuki-Miyaura Coupling of Chloropyridazines using Buchwald Pre-catalysts.

Mechanistic Rationale

Chloropyridazines are readily available but are notoriously difficult substrates for standard Pd(PPh3)4 conditions because the pyridazine nitrogens coordinate to the palladium center, arresting the catalytic cycle.

  • The Solution: Use XPhos Pd G2 (Generation 2 Pre-catalyst).

  • Why XPhos? The biaryl backbone provides steric bulk that prevents the formation of stable bis-pyridazyl-Pd complexes, forcing the cycle towards reductive elimination. The amino group on the ligand backbone also stabilizes the active Pd(0) species.

Reagents & Equipment
  • Substrate: 3-chloropyridazine derivative (1.0 equiv).

  • Coupling Partner: Aryl/Heteroaryl Boronic Acid (1.5 equiv).[1]

  • Catalyst: XPhos Pd G2 (2–5 mol%).[1]

  • Base: K3PO4 (0.5 M aqueous solution) or solid K3PO4 (3.0 equiv).[1]

  • Solvent: 1,4-Dioxane (anhydrous).[1]

Step-by-Step Procedure
  • De-gassing (Critical): In a reaction vial, combine the chloropyridazine (0.5 mmol), boronic acid (0.75 mmol), and XPhos Pd G2 (10-20 mg). Cap the vial with a septum.

  • Inert Atmosphere: Evacuate and backfill with Nitrogen or Argon (3 cycles).

  • Solvent Addition: Inject degassed 1,4-Dioxane (4 mL) and degassed 0.5 M K3PO4 (1 mL).

    • Note: Biphasic conditions (Dioxane/Water) are superior to anhydrous conditions for boronic acid solubility and turnover.

  • Reaction: Heat to 80 °C for 2–4 hours.

    • Monitoring: LC-MS is preferred over TLC due to the polarity of pyridazines.

  • Scavenging: If the product contains residual Pd (dark color), treat the organic phase with a metal scavenger (e.g., SiliaMetS® Thiol) for 30 mins.[1]

  • Purification: Standard flash chromatography. (Note: Pyridazines often streak on silica; add 1% Et3N to the eluent).

Experimental Data Summary

Table 1: Comparative Efficiency of Protocols

ParameterProtocol A (Radical C-H)Protocol B (Pd-Coupling)
Target Site C4 / C5 (Electron Deficient)C3 / C6 (Alpha to N)
Pre-functionalization None (Direct C-H)Requires Cl/Br/OTf
Limiting Factor Regioisomer mixtures (if C3 unblocked)Catalyst poisoning (requires XPhos)
Typical Yield 40–65%75–95%
Key Reagent Zn(SO2R)2 + TBHPXPhos Pd G2

Visualizing the Radical Mechanism (Protocol A)

The following diagram illustrates the "Innate" radical pathway, highlighting the critical role of the Zinc Sulfinate in generating the nucleophilic radical that attacks the electron-deficient heterocycle.

RadicalMechanism ZnSalt Zn(SO2R)2 (Zinc Sulfinate) Radical R• (Alkyl Radical) ZnSalt->Radical Oxidative Desulfinylation Byproducts SO2 + Zn(OH)2 ZnSalt->Byproducts Oxidant TBHP (Oxidant) Oxidant->Radical Oxidative Desulfinylation Intermediate Radical Cation Intermediate Radical->Intermediate Nucleophilic Attack (at C4/C5) Substrate Pyridazine (Electron Deficient) Substrate->Intermediate Product 4-Alkyl Pyridazine Intermediate->Product Oxidative Aromatization (-H•)

Figure 2: Mechanistic workflow of Zinc Sulfinate-mediated innate C-H functionalization.

Troubleshooting & Optimization

  • Issue: Low Conversion in Protocol A.

    • Cause: Radical quenching or inefficient initiation.

    • Fix: Add a second portion of TBHP (2.0 equiv) after 4 hours. Ensure the DMSO is not "wet" (though water is a co-solvent, excess water can hamper solubility of the organic substrate).

  • Issue: Regioisomers in Protocol A.

    • Cause: Substrate has similar electron density at C4 and C5.

    • Fix: Block the C3 position or introduce a directing group (e.g., acyl, halogen) at C3 to sterically direct the radical to C5.[1]

  • Issue: Protodeboronation in Protocol B.

    • Cause: Unstable boronic acid (common with 2-heteroaryl boronic acids).

    • Fix: Switch to the corresponding Potassium Trifluoroborate salt (R-BF3K) or MIDA boronate. Increase catalyst loading to 5 mol%.

References

  • Innate C-H Functionalization (Zinc Sulfinates): Fujiwara, Y., et al. "Practical and innate carbon–hydrogen functionalization of heterocycles."[1] Nature2012 , 492, 95–99.[1] [Link][1]

  • Protocol for Zinc Sulfinate Synthesis: O'Hara, F., et al. "Preparation and purification of zinc sulfinate reagents for drug discovery."[1] Nature Protocols2013 , 8, 1042–1047.[1] [Link]

  • Suzuki Coupling of Nitrogen Heterocycles: Billingsley, K. L., & Buchwald, S. L.[1] "A General System for the Suzuki-Miyaura Coupling of Heteroaryl Halides and Heteroaryl Boronic Acids." Journal of the American Chemical Society2007 , 129, 3358–3366.[1] [Link]

  • XPhos Pd G2 Catalyst System: Kinzel, T., Zhang, Y., & Buchwald, S. L.[1] "A New Palladium Precatalyst Allows for the Fast Suzuki-Miyaura Coupling Reactions of Unstable Polyfluorophenyl- and 2-Heteroarylboronic Acids." Journal of the American Chemical Society2010 , 132, 14073–14075. [Link]

Sources

Method

Scale-up synthesis of 5-chloro-3-methylpyridazine hydrochloride derivatives

An Application Note for the Scale-Up Synthesis of 5-Chloro-3-Methylpyridazine Hydrochloride Abstract Pyridazine derivatives are pivotal structural motifs in medicinal chemistry and agrochemical development, demonstrating...

Author: BenchChem Technical Support Team. Date: February 2026

An Application Note for the Scale-Up Synthesis of 5-Chloro-3-Methylpyridazine Hydrochloride

Abstract

Pyridazine derivatives are pivotal structural motifs in medicinal chemistry and agrochemical development, demonstrating a wide array of biological activities.[1][2] The successful transition from laboratory-scale synthesis to pilot or industrial-scale production, however, presents significant challenges in terms of safety, process control, and product purity. This application note provides a comprehensive, robust, and scalable three-step protocol for the synthesis of 5-chloro-3-methylpyridazine hydrochloride. We delve into the causality behind critical process parameters, with a strong emphasis on the safe handling of hazardous reagents and the implementation of in-process controls to ensure a self-validating and reproducible workflow. This guide is intended for researchers, chemists, and process engineers in the pharmaceutical and chemical industries.

Introduction

The pyridazine nucleus, a six-membered aromatic ring with two adjacent nitrogen atoms, is a privileged scaffold in drug discovery.[3] Its derivatives are known to possess a broad spectrum of pharmacological properties, including antihypertensive, anticancer, and anticonvulsant activities.[1][3] 5-Chloro-3-methylpyridazine, in particular, serves as a versatile intermediate for introducing the 3-methylpyridazine core into more complex target molecules.[4]

Scaling the synthesis of such intermediates from grams to kilograms requires more than a linear multiplication of reagents. It necessitates a thorough understanding of reaction kinetics, thermodynamics, and potential hazards. This document outlines a validated scale-up procedure, beginning with the cyclocondensation to form the pyridazinone precursor, followed by a critical chlorination step, and concluding with the isolation of the final product as a stable hydrochloride salt.

Overall Synthetic Workflow

The synthesis is logically divided into three primary stages: preparation of the pyridazinone intermediate, chlorination to the key chloro-pyridazine, and finally, formation and isolation of the hydrochloride salt.

G cluster_0 Stage 1: Precursor Synthesis cluster_1 Stage 2: Chlorination (Critical Step) cluster_2 Stage 3: Salt Formation & Purification A Levulinic Acid + Hydrazine Hydrate B Cyclocondensation Reaction (Reflux in H₂O/Ethanol) A->B 1. Heat C Isolation of 3-Methylpyridazin-5(2H)-one B->C 2. Cool & Filter D 3-Methylpyridazin-5(2H)-one E Reaction with POCl₃ (Controlled Addition & Temp.) D->E 3. Add POCl₃ F Quench & Work-up (Extraction) E->F 4. Careful Quench G Purified 5-Chloro-3-methylpyridazine (Free Base) F->G 5. Isolate H Free Base in Solvent (e.g., Isopropanol) I Addition of HCl (Gas or Solution) H->I 6. Acidify J Crystallization I->J 7. Control Cooling K Final Product: 5-Chloro-3-methylpyridazine HCl J->K 8. Filter & Dry

Caption: High-level workflow for the scale-up synthesis.

Part 1: Synthesis of 3-Methylpyridazin-5(2H)-one

Rationale and Key Considerations

The synthesis of pyridazine rings is most commonly achieved through the condensation of a 1,4-dicarbonyl compound with hydrazine or its derivatives.[3] For this protocol, we utilize levulinic acid (a readily available γ-keto acid) and hydrazine hydrate. This cyclocondensation reaction is robust and generally provides high yields. On a large scale, temperature control during the initial mixing of hydrazine (which can be exothermic) and ensuring complete cyclization are the primary objectives. Water or a mixture with ethanol is a suitable green solvent system.

Materials and Equipment
Reagent/MaterialGradeSupplierNotes
Levulinic Acid≥98%Standard Supplier
Hydrazine Hydrate64% (100% N₂H₄)Standard SupplierToxic & Corrosive. Handle with care.
Ethanol95% or denaturedStandard Supplier
Deionized WaterN/AIn-house
Glass-lined Reactor50 LAppropriate VendorWith overhead stirrer, reflux condenser, and temperature probe.
Filter-Dryer or CentrifugeN/AAppropriate VendorFor product isolation.
Detailed Protocol (10 kg Scale)
  • Reactor Charging: Charge the 50 L reactor with deionized water (15 L) and levulinic acid (5.00 kg, 43.06 mol). Begin agitation at 100-150 RPM.

  • Hydrazine Addition: Slowly add hydrazine hydrate (2.70 kg, 53.93 mol, 1.25 equiv.) to the reactor over 30-45 minutes. An initial exotherm will be observed; maintain the internal temperature below 50°C using jacket cooling if necessary.

  • Reaction: Once the addition is complete, heat the reaction mixture to reflux (approx. 100-105°C) and maintain for 4-6 hours.

  • In-Process Control (IPC): Monitor the reaction for completion by taking an aliquot, diluting it with mobile phase, and analyzing via HPLC or TLC (e.g., Dichloromethane:Methanol 9:1) to confirm the disappearance of levulinic acid.

  • Crystallization and Isolation: Once complete, cool the reaction mixture slowly to 0-5°C over 4-6 hours to allow for complete crystallization of the product.

  • Filtration: Filter the resulting slurry through a filter-dryer or centrifuge.

  • Washing: Wash the filter cake with cold deionized water (2 x 5 L) to remove any unreacted starting materials and salts.

  • Drying: Dry the product under vacuum at 60-70°C until a constant weight is achieved.

  • Yield and Characterization: Expected yield: 4.3 - 4.6 kg (90-95%). The product should be an off-white to pale yellow solid. Confirm identity via ¹H NMR and melting point.

Part 2: Chlorination to 5-Chloro-3-methylpyridazine

Rationale and Key Considerations

The conversion of the pyridazinone to the corresponding chloride is a critical transformation, most effectively achieved using a strong chlorinating agent like phosphorus oxychloride (POCl₃).[5][6] This step is the most hazardous part of the entire synthesis and demands strict adherence to safety protocols.

Mechanism Insight: The reaction proceeds via a mechanism analogous to the Vilsmeier-Haack reaction. The pyridazinone oxygen attacks the phosphorus atom of POCl₃, leading to the formation of a highly reactive intermediate. Subsequent attack by the chloride ion and elimination yields the aromatic chloropyridazine.

G Pyridazinone Pyridazinone (Keto form) Intermediate Reactive Intermediate [R-O-P(O)Cl₂]⁺ Cl⁻ Pyridazinone->Intermediate 1. Nucleophilic Attack POCl3 P(O)Cl₃ POCl3->Intermediate Product 5-Chloro-3-methylpyridazine Intermediate->Product 2. Cl⁻ Attack & Aromatization

Sources

Application

Application Notes &amp; Protocols: Leveraging 5-Chloro-3-Methylpyridazine as a Scaffold for Advanced Fluorescent Probes

Abstract The pyridazine core, a six-membered aromatic heterocycle with two adjacent nitrogen atoms, represents a privileged scaffold in medicinal chemistry and materials science.[1][2][3] Its inherent electron-deficient...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

The pyridazine core, a six-membered aromatic heterocycle with two adjacent nitrogen atoms, represents a privileged scaffold in medicinal chemistry and materials science.[1][2][3] Its inherent electron-deficient nature makes it an excellent acceptor unit for constructing donor-acceptor type fluorescent probes, which are highly sensitive to their local environment.[4][5] This guide provides a comprehensive overview and detailed protocols for utilizing 5-chloro-3-methylpyridazine hydrochloride, a versatile and commercially available building block, in the synthesis of novel fluorescent probes. We will explore key synthetic strategies centered on palladium-catalyzed cross-coupling reactions, provide step-by-step experimental procedures, and discuss the principles of probe design and characterization. This document is intended for researchers, scientists, and drug development professionals seeking to create custom fluorophores for applications in bioimaging, sensing, and diagnostics.

The Pyridazine Advantage: Why Choose This Scaffold?

The utility of the pyridazine moiety stems from its unique electronic properties. The two adjacent nitrogen atoms withdraw electron density from the aromatic ring, creating an electron-deficient (π-acceptor) system. This characteristic is fundamental to the design of "push-pull" fluorophores, where an electron-donating group (the "push") is conjugated to an electron-accepting group (the "pull").

Key Attributes of the Pyridazine Scaffold:

  • Electron-Deficient Core: Facilitates the formation of intramolecular charge transfer (ICT) states upon excitation, a mechanism often responsible for environmentally sensitive fluorescence.[4]

  • Synthetic Versatility: Halogenated pyridazines, such as 5-chloro-3-methylpyridazine, are ideal substrates for a wide array of palladium-catalyzed cross-coupling reactions. This allows for the precise installation of various functional groups to tune the probe's photophysical properties and biological targeting capabilities.[6][7]

  • Chemical and Metabolic Stability: The aromatic pyridazine ring is generally stable under physiological conditions, a crucial feature for probes used in live-cell imaging.

  • Biocompatibility: Pyridazine derivatives have been extensively explored in medicinal chemistry, indicating a favorable biocompatibility profile for many of its analogues.[1][2]

The starting material, 5-chloro-3-methylpyridazine hydrochloride, offers a reactive "handle"—the chlorine atom at the C5 position—for initial functionalization. The methyl group at C3 provides a site for potential secondary modification or can be used to subtly tune the electronic properties of the core.

G cluster_0 Core Attributes of 5-Chloro-3-Methylpyridazine cluster_1 Resulting Probe Capabilities A 5-Chloro-3-Methylpyridazine (Starting Material) B Reactive C-Cl Bond (Primary Handle for Functionalization) A->B Enables C Electron-Deficient Pyridazine Core (π-Acceptor) A->C Provides D Methyl Group (Secondary Tuning Site) A->D Contains E Cross-Coupling Reactions (Suzuki, Sonogashira, etc.) B->E Substrate for F Tunable Photophysics (Absorption, Emission, Quantum Yield) C->F Foundation for E->F Achieves G Bioconjugation & Targeting (Attachment to Biomolecules) E->G Enables

Caption: Logical relationship between the core attributes of the starting material and the resulting capabilities for fluorescent probe development.

Core Synthetic Methodologies: Cross-Coupling Reactions

Palladium-catalyzed cross-coupling reactions are the cornerstone of modern synthetic chemistry and are particularly well-suited for modifying halogenated heterocycles.[8] For 5-chloro-3-methylpyridazine, the C-Cl bond is the primary electrophilic site for these transformations. While C-Cl bonds are generally less reactive than C-Br or C-I bonds, the electron-deficient nature of the pyridazine ring activates the chlorine for oxidative addition to the palladium catalyst.[6]

Suzuki-Miyaura Coupling: Forging C(sp²)–C(sp²) Bonds

The Suzuki-Miyaura reaction is one of the most robust methods for creating carbon-carbon bonds between an organohalide and an organoboron compound.[7] It is the ideal choice for attaching aryl or heteroaryl moieties that will serve as the fluorescent core or the electron-donating part of a push-pull system.

G cluster_reactants Reactants Pd0 Pd(0)Ln ArPdCl Ar-Pd(II)-Cl Ln Pd0->ArPdCl ArPdOR Ar-Pd(II)-OR' Ln ArPdCl->ArPdOR ArPdAr Ar-Pd(II)-Ar' Ln ArPdOR->ArPdAr ArPdAr->Pd0 Reductive Elimination Product Pyridazine-Ar' (Product) ArPdAr->Product ArCl Pyridazine-Cl (Ar-Cl) ArCl->ArPdCl Oxidative Addition Boronic Ar'-B(OR)2 Boronic->ArPdAr Transmetalation Base Base (e.g., K2CO3) Base->ArPdOR Ligand Exchange

Caption: Simplified catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Protocol 2.1: Representative Suzuki-Miyaura Coupling

This protocol describes a general procedure for coupling an arylboronic acid with 5-chloro-3-methylpyridazine. Note: This is a representative protocol; optimization of catalyst, ligand, base, and temperature may be necessary for specific substrates.

Materials:

  • 5-chloro-3-methylpyridazine hydrochloride (1.0 equiv)

  • Arylboronic acid (1.2-1.5 equiv)

  • Palladium catalyst (e.g., Pd(PPh₃)₄, 5 mol%)

  • Base (e.g., K₂CO₃ or Cs₂CO₃, 2.0-3.0 equiv)

  • Solvent: 1,4-Dioxane/Water (e.g., 4:1 mixture)

  • Schlenk flask or reaction vial with a stir bar

  • Inert gas supply (Argon or Nitrogen)

Procedure:

  • Preparation: To a flame-dried Schlenk flask, add 5-chloro-3-methylpyridazine hydrochloride, the arylboronic acid, and the base.

  • Inert Atmosphere: Seal the flask, then evacuate and backfill with an inert gas (e.g., Argon). Repeat this cycle three times to ensure the removal of oxygen.[8]

  • Catalyst Addition: Under a positive pressure of inert gas, add the palladium catalyst.

  • Solvent Addition: Add the degassed solvent mixture via syringe.

  • Reaction: Place the flask in a preheated oil bath at 80-100 °C and stir vigorously. Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS. Reactions are typically complete within 4-24 hours.

  • Workup:

    • Cool the reaction mixture to room temperature.

    • Dilute with an organic solvent (e.g., ethyl acetate) and water.

    • Separate the organic layer. Wash with water and then with brine.

    • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • Purification: Purify the crude product by flash column chromatography on silica gel to obtain the desired fluorescent probe precursor.

Sonogashira Coupling: Introducing Alkynyl Functionality

The Sonogashira coupling is a highly efficient method for forming a bond between a terminal alkyne and an aryl or vinyl halide.[9][10] This reaction is invaluable for creating rigid, conjugated systems that often exhibit desirable fluorescent properties. The introduced alkyne can also serve as a handle for subsequent "click chemistry" bioconjugation reactions. The reaction typically requires both a palladium catalyst and a copper(I) co-catalyst.[10]

Protocol 2.2: General Sonogashira Coupling

This protocol provides a general method for coupling a terminal alkyne with 5-chloro-3-methylpyridazine.

Materials:

  • 5-chloro-3-methylpyridazine hydrochloride (1.0 equiv)

  • Terminal Alkyne (1.2 equiv)

  • Palladium catalyst (e.g., Pd(PPh₃)₂Cl₂, 3 mol%)

  • Copper(I) Iodide (CuI, 5 mol%)

  • Amine base/solvent (e.g., triethylamine (Et₃N) or diisopropylamine (DIPA))

  • Co-solvent (optional, e.g., THF or DMF)

  • Reaction vessel with stir bar

  • Inert gas supply

Procedure:

  • Preparation: To a reaction vessel, add 5-chloro-3-methylpyridazine hydrochloride, the palladium catalyst, and the copper(I) iodide.

  • Inert Atmosphere: Evacuate and backfill the vessel with an inert gas three times.

  • Reagent Addition: Under inert atmosphere, add the degassed amine solvent (and co-solvent, if used). Stir to dissolve.

  • Alkyne Addition: Add the terminal alkyne dropwise via syringe.

  • Reaction: Stir the mixture at a temperature ranging from room temperature to 60 °C. The reaction is often mildly exothermic. Monitor progress by TLC or LC-MS.

  • Workup:

    • Once the reaction is complete, filter the mixture through a pad of Celite to remove catalyst residues, washing with an organic solvent.

    • Concentrate the filtrate under reduced pressure.

    • Redissolve the residue in a suitable organic solvent (e.g., dichloromethane) and wash with aqueous ammonium chloride solution and then brine.

    • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate.

  • Purification: Purify the crude product using flash column chromatography.

Probe Design & Characterization: A Practical Workflow

A successful fluorescent probe is more than just a colorful molecule. Its design must be tailored to a specific application. Here, we outline the workflow for creating and evaluating a pyridazine-based probe designed to be sensitive to solvent polarity (solvatochromic).

G A Conceptual Design (e.g., Solvatochromic Probe) B Synthesis (Suzuki or Sonogashira Coupling) A->B C Purification (Column Chromatography) B->C D Structural Verification (NMR, HRMS) C->D E Photophysical Characterization (UV-Vis, Fluorescence) D->E F Application Testing (e.g., Cell Imaging) E->F G Data Analysis & Refinement F->G G->A Iterate Design

Caption: A typical workflow for the design, synthesis, and validation of a new fluorescent probe.

Photophysical Characterization

Once a probe is synthesized and purified, its core properties must be measured.

Protocol 3.1: Measuring Absorbance and Emission Spectra

Objective: To determine the maximum absorption (λ_abs) and emission (λ_em) wavelengths and the Stokes shift.

Materials:

  • Synthesized probe (as a stock solution in a high-purity solvent, e.g., DMSO)

  • A set of spectroscopic-grade solvents of varying polarity (e.g., Hexane, Toluene, Dichloromethane, Acetonitrile, Ethanol, Water)

  • UV-Vis Spectrophotometer

  • Fluorometer

  • Quartz cuvettes (1 cm path length)

Procedure:

  • Sample Preparation: Prepare a dilute solution of the probe (typically 1-10 µM) in the desired solvent. The absorbance at λ_abs should be between 0.05 and 0.1 to avoid inner filter effects in fluorescence measurements.

  • Absorbance Spectrum:

    • Use the pure solvent as a blank to zero the spectrophotometer.

    • Record the absorbance spectrum of the probe solution over a relevant wavelength range (e.g., 250-700 nm).

    • Identify the wavelength of maximum absorbance (λ_abs).

  • Emission Spectrum:

    • Set the excitation wavelength of the fluorometer to the λ_abs determined in the previous step.

    • Record the emission spectrum, scanning from a wavelength slightly higher than the excitation wavelength to the near-infrared (e.g., λ_abs + 20 nm to 800 nm).

    • Identify the wavelength of maximum emission intensity (λ_em).

  • Data Analysis:

    • Calculate the Stokes Shift (in nm): Stokes Shift = λ_em - λ_abs.

    • Repeat the measurements in solvents of different polarities to assess solvatochromism. A significant shift in λ_em with solvent polarity is indicative of a probe with a strong intramolecular charge-transfer character.[11]

Table 1: Example Photophysical Data for a Hypothetical Pyridazine Probe

SolventPolarity Indexλ_abs (nm)λ_em (nm)Stokes Shift (nm)
Toluene2.4385490105
Dichloromethane3.1390515125
Acetonitrile5.8392548156
Ethanol4.3395560165

Application in Biological Systems: Bioconjugation

To use a probe for specific bioimaging applications, it must be attached to a targeting moiety, such as an antibody, peptide, or small-molecule drug.[] This requires incorporating a reactive functional group into the probe's structure during synthesis.

Common Bioconjugation Chemistries:

  • Amine-reactive: N-hydroxysuccinimide (NHS) esters react with primary amines (lysine residues) on proteins.

  • Thiol-reactive: Maleimides react with free thiols (cysteine residues).

  • Click Chemistry: Alkynes (introduced via Sonogashira coupling) react with azides in a highly specific copper-catalyzed or strain-promoted cycloaddition.

Probe Pyridazine Probe with Maleimide Group Buffer Reaction in Physiological Buffer (e.g., PBS, pH 7.4) Probe->Buffer Protein Target Protein with Cysteine Residue (-SH) Protein->Buffer Conjugate Fluorescently Labeled Protein Buffer->Conjugate Covalent Bond Formation Purify Purification (Size Exclusion Chromatography or Dialysis) Conjugate->Purify Remove Excess Probe Final Characterized Labeled Protein Purify->Final

Caption: Workflow for labeling a target protein with a thiol-reactive pyridazine-based fluorescent probe.

Protocol 4.1: General Protocol for Protein Labeling with a Maleimide Probe

Objective: To covalently attach a maleimide-functionalized pyridazine probe to a protein containing accessible cysteine residues.

Materials:

  • Protein solution (1-10 mg/mL in a phosphate buffer like PBS, pH 7.2-7.5). Note: Avoid buffers containing thiols like DTT or β-mercaptoethanol.

  • Maleimide-activated pyridazine probe (10 mM stock solution in DMSO or DMF).

  • Size-exclusion chromatography (SEC) column or dialysis cassette for purification.

Procedure:

  • Protein Preparation: If the protein has disulfide-bonded cysteines that need to be labeled, they must first be reduced (e.g., with TCEP) and the reducing agent subsequently removed by SEC.

  • Reaction Setup: Add a 10- to 20-fold molar excess of the maleimide probe stock solution to the protein solution. Mix gently.

  • Incubation: Allow the reaction to proceed for 1-2 hours at room temperature or overnight at 4°C, protected from light.

  • Quenching (Optional): The reaction can be stopped by adding a small molecule thiol, such as cysteine or β-mercaptoethanol, to quench any unreacted maleimide probe.

  • Purification: Separate the labeled protein from the unreacted probe and other reaction components using a desalting column (for small proteins), size-exclusion chromatography, or dialysis.

  • Characterization: Determine the degree of labeling (DOL), i.e., the average number of probe molecules per protein, using UV-Vis spectrophotometry by measuring the absorbance of the protein (e.g., at 280 nm) and the probe (at its λ_abs).

References

  • Štefan, R., et al. (2019). Bioorthogonal Fluorescence Turn-On Labeling Based on Bicyclononyne-Tetrazine Cycloaddition Reactions that Form Pyridazine Products. ChemPlusChem, 84(5), 493-497. [Link]

  • Klán, P., et al. (2019). Bioorthogonal Fluorescence Turn‐On Labeling Based on Bicyclononyne−Tetrazine Cycloaddition Reactions that Form Pyridazine Products. PMC. [Link]

  • Kim, H. J., et al. (2021). Pyridazine–carbazole based fluorescent probes for volatile acid detection. Journal of Materials Chemistry C, 9(41), 14715-14723. [Link]

  • Matulaitis, T., et al. (2021). Fast Delayed Emission in New Pyridazine-Based Compounds. Frontiers in Chemistry, 8, 618617. [Link]

  • Chen, Y., et al. (2024). Fluorogenic Tetrazine Bioorthogonal Probes for Advanced Application in Bioimaging and Biomedicine. Molecules, 30(1), 7. [Link]

  • Ha, T., et al. (2002). Fluorescent probes and bioconjugation chemistries for single-molecule fluorescence analysis of biomolecules. Review of Scientific Instruments, 73(12), 1-26. [Link]

  • Yamamoto, K., et al. (2025). Design and Synthesis of Fluorescence-Labeled TAK779 Analogs as Chemical Probes. Molecules, 30(12), 2736. [Link]

  • Larm, N., et al. (2023). Pyridine-Based Small-Molecule Fluorescent Probes as Optical Sensors for Benzene and Gasoline Adulteration. Chemosensors, 11(2), 133. [Link]

  • Klonkowski, A. M., et al. (2026). New Fluorescent Probes, Their Spectroscopic Properties, and an Iterative Analysis of Their Complexation with Cyclodextrins. ACS Omega. [Link]

  • Guemou, A., et al. (2018). Synthesis of Pyridazine Derivatives by Suzuki-Miyaura Cross-Coupling Reaction and Evaluation of Their Optical and Electronic Properties through Experimental and Theoretical Studies. Molecules, 23(11), 2999. [Link]

  • Gherasim, O., et al. (2025). New pyridazine derivatives: Synthesis, chemistry and biological activity. ResearchGate. [Link]

  • Royal Society of Chemistry. (2013). 1. Synthesis of fluorescent probes. Molecular BioSystems, Supplementary Material. [Link]

  • Kumar, D. (2021). A comprehensive study on synthesis and biological activities of Pyridazine Derivatives. International Journal of Creative Research Thoughts, 9(6). [Link]

  • Selaya, S. D. (2014). Investigations into the fluorescent covalent labeling of biomolecules. University of California, Irvine. [Link]

  • Li, Y., et al. (2019). Design and synthesis of nitrogen-fused pyridazinone fluorescent probes and their application in biological imaging. Journal of Chinese Pharmaceutical Sciences, 28(5), 321-333. [Link]

  • Park, Y. D., et al. (2018). A Pyridazine-Based Fluorescent Probe Targeting Aβ Plaques in Alzheimer's Disease. Journal of Analytical Methods in Chemistry, 2018, 1651989. [Link]

  • SlideShare. (2023). Pyridazine and its derivatives. SlideShare. [Link]

  • Al-Majidi, S. M. (2024). Chemistry and properties of fluorescent pyrazole derivatives: an approach to bioimaging applications. RSC Advances, 14(52), 38481-38500. [Link]

  • Wikipedia. Sonogashira coupling. Wikipedia. [Link]

  • Wu, J., et al. (2009). Synthesis and Antifungal Activity of 5-Chloro-6-Phenyl-pyridazin-3(2H)-one Derivatives. Molecules, 14(9), 3676-3687. [Link]

  • González, F., et al. (2017). Synthesis and in vivo proof of concept of a BODIPY-based fluorescent probe as a tracer for biodistribution studies of an antichagasic thiazole derivative. RSC Advances, 7(13), 7983-7989. [Link]

  • PubChem. 5-chloro-3-methylpyridazine hydrochloride. PubChem. [Link]

  • Huisman, M., et al. (2016). Sonogashira cross-coupling reactions of 3,5-dibromo-2,6-dichloropyridine. Organic & Biomolecular Chemistry, 14(2), 684-690. [Link]

  • Organic Chemistry Portal. Sonogashira Coupling. Organic Chemistry Portal. [Link]

  • Borghs, J. C., et al. (2020). Cross-Coupling Reactions of 5-Bromo-1,2,3-triazine. Zurich Open Repository and Archive. [Link]

  • Pharmaceutical Technology. (2016). New Horizons for Cross-Coupling Reactions. Pharmaceutical Technology, 40(12). [Link]

Sources

Method

5-chloro-3-methylpyridazine hydrochloride derivatization for library synthesis

Executive Summary & Strategic Value 5-chloro-3-methylpyridazine hydrochloride (CAS: 2153472-96-7) represents a high-value "diazine" scaffold for medicinal chemistry. Unlike pyridine analogues, the pyridazine ring (1,2-di...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Strategic Value

5-chloro-3-methylpyridazine hydrochloride (CAS: 2153472-96-7) represents a high-value "diazine" scaffold for medicinal chemistry. Unlike pyridine analogues, the pyridazine ring (1,2-diazine) offers a significantly lower logP (lipophilicity) and a higher polar surface area (PSA), making it a privileged structure for optimizing drug-like properties in lead generation.

The Challenge: The hydrochloride salt form, while stable, introduces acidity that interferes with organometallic catalysis and base-sensitive lithiation. Furthermore, the electron-deficient nature of the ring makes the nitrogens prone to metal coordination, often poisoning Palladium catalysts.

The Solution: This guide details a self-validating, orthogonal derivatization strategy . We utilize the electrophilic C-5 position for cross-coupling (


 or Suzuki) and the acidic C-3 methyl group for lateral condensation, enabling the rapid generation of diverse bi- and tri-substituted libraries.

Strategic Reaction Map

The following workflow illustrates the orthogonal reactivity profile. The C-5 Chlorine is the "primary" handle, while the C-3 Methyl serves as a "latent" nucleophile activated by strong bases.

G Start 5-Cl-3-Me-pyridazine (HCl Salt) FreeBase Free Base Generation Start->FreeBase NaHCO3/DCM Partition Suzuki C-5 Arylation (Suzuki-Miyaura) FreeBase->Suzuki Pd-Cat/Boronic Acid SNAr C-5 Substitution (SNAr) FreeBase->SNAr Amine/Heat Lithiation C-3 Lateral Functionalization Suzuki->Lithiation LiHMDS/Electrophile ProductA Biaryl Library (Kinase Core) Suzuki->ProductA SNAr->Lithiation LDA/Electrophile ProductB Amino-Pyridazine (GPCR Ligand) SNAr->ProductB ProductC Chain Extension (Fragment Growth) Lithiation->ProductC

Figure 1: Orthogonal reaction pathways. The scaffold allows sequential functionalization at C-5 (Blue) followed by C-3 (Green).

Critical Pre-Step: Salt Neutralization

Why: Direct use of the HCl salt in organolithium reactions consumes 1 equivalent of expensive base (e.g., n-BuLi) and generates LiCl aggregates that can alter reaction kinetics. In Pd-coupling, the acidic proton can protodeboronate boronic acids.

Protocol A: Bulk Free-Basing (Recommended for >5g scale)

  • Dissolve 5-chloro-3-methylpyridazine HCl (10 g) in minimal water (30 mL).

  • Slowly add saturated aqueous

    
     until pH ~8-9. Note: Effervescence will occur.
    
  • Extract exhaustively with DCM (

    
     mL). Caution: Pyridazines are water-soluble; do not use hexanes/EtOAc.
    
  • Dry over

    
    , filter, and concentrate in vacuo (keep bath < 40°C to avoid sublimation).
    
  • Validation:

    
     NMR (
    
    
    
    ) should show absence of broad NH/OH peaks and sharp aromatic signals.

Module 1: C-5 Diversification (The Electrophilic Handle)

Option A: Suzuki-Miyaura Coupling

Mechanism: The electron-deficient pyridazine ring facilitates oxidative addition but makes the Nitrogen atoms excellent ligands for Palladium, potentially arresting the catalytic cycle. Key Reagent: XPhos or SPhos ligands are mandatory to prevent N-coordination and facilitate turnover.

Protocol B: High-Throughput Suzuki Coupling Scale: 0.5 mmol | Format: 4 mL Vials or 96-well block

ReagentEquivalentsRole
Scaffold 1.0Substrate
Boronic Acid 1.5Coupling Partner
Pd(OAc)2 0.05 (5 mol%)Catalyst Precursor
XPhos 0.10 (10 mol%)Bulky Ligand (Prevents poisoning)
K3PO4 3.0Base (Anhydrous preferred)
Solvent 1,4-Dioxane/H2O (4:[1]1)Solvent System

Step-by-Step:

  • Degassing: Sparge the Dioxane/Water mixture with Nitrogen for 15 mins. Critical: Oxygen kills active Pd(0).

  • Assembly: Add Scaffold, Boronic Acid, Base, and Ligand to the vial. Add Pd source last.

  • Reaction: Seal and heat to 90°C for 16 hours .

  • Workup: Dilute with EtOAc. Wash with water.[2][3]

    • Troubleshooting: If the product is polar, saturate the aqueous layer with NaCl (Salting Out) before extraction.

Option B: (Nucleophilic Aromatic Substitution)

Mechanism: The C-5 position is activated by the para-nitrogen (N-2). This reaction is robust for amines and thiols.

Protocol C: Rapid


 with Amines 
  • Dissolve Scaffold (1.0 eq) in NMP (N-Methyl-2-pyrrolidone) [0.2 M].

  • Add Amine (1.2 eq) and DIPEA (2.0 eq).

  • Microwave Irradiation: 120°C for 20 minutes (or 80°C thermal for 4 hours).

  • Purification: Direct injection onto Reverse-Phase HPLC (Acidic Method) is recommended due to the high polarity of the products.

Module 2: C-3 Lateral Functionalization (The Nucleophilic Handle)

Why: The methyl group at C-3 is "pseudo-benzylic." The adjacent N-N bond renders these protons significantly acidic (


).
Risk:  Nucleophilic attack on the ring (BuLi addition to C-6) is a major side reaction.
Solution:  Use LiHMDS  (Lithium Hexamethyldisilazide), a bulky, non-nucleophilic base, to deprotonate the methyl group exclusively.

Protocol D: Lateral Lithiation & Condensation Prerequisite: Must use Free Base form.

ReagentEquivalentsRole
Scaffold 1.0Substrate
LiHMDS (1M in THF) 1.2Non-nucleophilic Base
Electrophile 1.5Aldehyde/Ketone/Ester
THF (Anhydrous) [0.1 M]Solvent

Step-by-Step:

  • Cooling: Cool the scaffold solution in THF to -78°C (Dry Ice/Acetone).

  • Deprotonation: Add LiHMDS dropwise over 5 mins. The solution usually turns deep red/orange (formation of the aza-allyl anion).

  • Incubation: Stir at -78°C for 30 minutes. Do not warm up.

  • Quench: Add the Electrophile (dissolved in minimal THF) slowly.

  • Warming: Stir at -78°C for 1 hour, then allow to warm to 0°C.

  • Termination: Quench with saturated

    
    .
    

Parallel Synthesis Workflow (Automation Ready)

This workflow is designed for liquid handling robots (e.g., Tecan, Hamilton).

Workflow cluster_0 Phase 1: Library Generation cluster_1 Phase 2: Workup & QC Plate1 Source Plate (Scaffold Free Base) Reaction Reaction Block (90°C, 16h) Plate1->Reaction Dispense Reagent Reagent Block (Boronic Acids) Reagent->Reaction Dispense Filter Filter Plate (Remove Pd) Reaction->Filter Transfer Evap Evaporation (Genevac) Filter->Evap QC LC-MS QC (Purity Check) Evap->QC

Figure 2: Plate-based workflow for parallel Suzuki coupling.

Troubleshooting & QC Guide

ObservationProbable CauseCorrective Action
Low Yield (Suzuki) Pd Poisoning by N-atomsSwitch to Pd-PEPPSI-IPr catalyst or increase XPhos loading to 15 mol%.
Starting Material Recovery (Lithiation) Wet THF or Temperature too highEnsure THF is <50 ppm water. Keep reaction < -70°C during base addition.
Ring Addition Product (Lithiation) Base too nucleophilicDo NOT use n-BuLi. Stick to LiHMDS or LTMP.
Product in Aqueous Layer High Polarity (LogP < 1)Use DCM:Isopropanol (3:1) for extraction or use solid-phase extraction (SPE) cartridges.

References

  • Almond-Thynne, J., et al. (2016).[4] "Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes." Chemical Science, 7, 6909-6921.

    • Grounding: Defines the reactivity preference of chloropyridazines in Suzuki couplings.
  • Lérida, L., et al. (2020). "Nucleophilic Aromatic Substitution (SNAr) in Water using HPMC." Green Chemistry.

    • Grounding: Validates SNAr conditions for electron-deficient heterocycles.
  • Knochel, P., et al. (2015). "Directed Lithiation of Simple Aromatics and Heterocycles." Heterocycles, 91(3), 479.[5]

    • Grounding: Establishes the acidity of methyl-diazines and the necessity of non-nucleophilic bases (LiHMDS/LTMP).
  • BenchChem Protocols. (2025). "Suzuki Coupling of Chloropyrimidines and Pyridazines."

    • Grounding: Provides specific catalyst loadings for chlorin

Disclaimer: All protocols involve hazardous chemicals. Consult local EHS guidelines before experimentation.

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Optimization of 5-Chloro-3-Methylpyridazine Hydrochloride Synthesis

Current Status: Operational Topic: Yield Improvement & Troubleshooting for CAS 2153472-96-7 (Salt) / CAS 89283-31-8 (Free Base) Audience: Process Chemists, Medicinal Chemists Executive Summary: The Chemistry of Efficienc...

Author: BenchChem Technical Support Team. Date: February 2026

Current Status: Operational Topic: Yield Improvement & Troubleshooting for CAS 2153472-96-7 (Salt) / CAS 89283-31-8 (Free Base) Audience: Process Chemists, Medicinal Chemists

Executive Summary: The Chemistry of Efficiency

The synthesis of 5-chloro-3-methylpyridazine hydrochloride hinges on the efficient chlorodehydroxylation of 3-methyl-5-hydroxypyridazine (also known as 3-methyl-5-pyridazinone).

Low yields in this reaction are rarely due to the reaction thermodynamics itself, but rather three specific failure points :

  • Moisture Contamination: The precursor is hygroscopic; water destroys the chlorinating agent (

    
    ) before it reacts.
    
  • Quenching Hydrolysis: The product is a weak base. Improper pH control during the aqueous quench reverts the product back to the starting material or traps it in the aqueous phase.

  • Salt Stoichiometry: Using aqueous HCl often leads to solubility losses. Anhydrous salt formation is critical for maximizing recovery.

Core Protocol: The Optimized Workflow

This protocol replaces the traditional "neat reflux" method with a controlled, atom-economical approach to minimize tar formation and maximize yield.

Phase A: Precursor Preparation (Critical)
  • The Issue: 3-methyl-5-hydroxypyridazine often contains 2-5% water by weight.

  • The Fix: Azeotropic drying.

    • Suspend the starting material in Toluene.

    • Reflux with a Dean-Stark trap until no more water collects.

    • Concentrate to dryness or use the toluene slurry directly if compatible.

Phase B: Chlorination (The Vilsmeier-Haack Modification)

Instead of using neat


 (which causes black tar), use a catalyzed system.
  • Reagents:

    • Substrate: 1.0 eq

    • 
      : 3.0 eq (Reduced from traditional 10 eq)
      
    • Catalyst: Phosphorus Pentachloride (

      
      ) (0.1 eq) OR N,N-Dimethylaniline (0.5 eq).
      
  • Procedure:

    • Charge solid substrate and

      
       into the reactor.
      
    • Add

      
       slowly at room temperature.
      
    • Heat to 90°C (internal temp). Do not overshoot to 110°C immediately.

    • Monitor by TLC/HPLC. Reaction is usually complete in 3-4 hours.

    • Endpoint: Disappearance of the polar starting material spot.

Phase C: Quench & Isolation (The Yield Maker)
  • The Danger Zone: Exothermic hydrolysis can spike temperature, degrading the product.

  • Protocol:

    • Cool reaction mass to 40°C.

    • Remove excess

      
       via vacuum distillation (rotary evaporator) if possible. This reduces the quench exotherm.
      
    • Pour the residue slowly onto crushed ice (maintain T < 20°C).

    • Neutralization (Crucial): Slowly add 25% NaOH or

      
       to adjust pH to 8-9 .
      
      • Why? The free base is soluble in organics; the protonated form is not.

    • Extract with Dichloromethane (DCM) (

      
       volumes).
      
    • Dry organic layer over

      
      .
      
Phase D: Hydrochloride Salt Formation
  • Method: Anhydrous Precipitation.

    • Dissolve the crude oil (free base) in dry Ethyl Acetate or Ethanol (5 volumes).

    • Cool to 0-5°C.

    • Add 4M HCl in Dioxane or bubble HCl gas until no further precipitation occurs.

    • Filter the white/off-white solid.

    • Wash with cold diethyl ether to remove colored impurities.

Visualizing the Workflow

The following diagram outlines the critical decision nodes in the synthesis pathway.

G Start Start: 3-methyl-5-hydroxypyridazine Dry Step 1: Azeotropic Drying (Toluene/Dean-Stark) Start->Dry Remove H2O React Step 2: Chlorination (POCl3 + PCl5 cat.) Temp: 90°C Dry->React Anhydrous Feed Check Decision: TLC Check React->Check Check->React Incomplete (<95%) Quench Step 3: Ice Quench Neutralize to pH 8-9 Check->Quench Complete Extract Step 4: DCM Extraction (Isolate Free Base) Quench->Extract Free Base Partition Salt Step 5: Salt Formation (HCl/Dioxane in EtOAc) Extract->Salt Anhydrous Conditions Final Target: 5-chloro-3-methylpyridazine HCl Salt->Final Filter & Wash

Figure 1: Optimized synthetic workflow for 5-chloro-3-methylpyridazine hydrochloride, highlighting the critical drying and pH adjustment steps.

Troubleshooting & FAQs

Q1: My reaction mixture turned into a black tar. What happened?

Diagnosis: Thermal degradation or rapid addition. Solution:

  • Temperature Control:

    
     reactions are exothermic. If you mix reagents at high temp, you get polymerization. Mix at 0-25°C, then ramp slowly.
    
  • Purity Check: Old

    
     absorbs moisture, creating phosphoric acid which catalyzes decomposition. Distill your 
    
    
    
    if it is dark.
Q2: I have low yield after extraction. The aqueous layer is still UV-active.

Diagnosis: Incorrect pH during extraction. The Science: Pyridazines are nitrogenous bases. If the quench pH is < 7, the molecule exists as a pyridazinium cation, which stays in the water. Solution: Ensure the aqueous phase is adjusted to pH 8-9 before extraction. Do not go to pH 14, as chloropyridazines can hydrolyze back to hydroxypyridazines in strong alkali.

Q3: The hydrochloride salt is hygroscopic or sticky.

Diagnosis: Presence of water or excess acid. Solution:

  • Use HCl in Dioxane or HCl in Methanol instead of aqueous HCl.

  • After filtration, wash the salt with Diethyl Ether or MTBE (Methyl tert-butyl ether) to remove residual acid and organic impurities.

  • Dry in a vacuum oven at 40°C over

    
    .
    
Q4: Can I use Thionyl Chloride ( ) instead of ?

Answer: Generally, No .


 is less effective for chlorinating hydroxypyridazines (keto-enol tautomers) compared to 

.

forms a phosphoryl intermediate (dichlorophosphate) that is a much better leaving group, facilitating the nucleophilic attack of the chloride ion.

Data & Specifications

ParameterSpecification / TargetNotes
Appearance White to Off-white crystalline solidYellowing indicates oxidation or free iodine (if HI used).
Melting Point 210°C - 215°C (Dec)Sharp MP indicates high purity.
Solubility Soluble in Water, Methanol, DMSOInsoluble in Ether, Hexane.
Mass Spec (M+H) 129.02 / 131.02 (3:1 ratio)Characteristic Chlorine isotope pattern.
Storage Hygroscopic; Store under Argon/NitrogenKeep desiccated.

Troubleshooting Logic Map

Use this decision tree to diagnose yield issues in real-time.

Troubleshooting Problem Issue: Low Yield CheckTLC Check TLC of Reaction Mix Problem->CheckTLC RawMat Starting Material Visible? CheckTLC->RawMat YesRaw Incomplete Conversion RawMat->YesRaw Yes NoRaw Conversion OK RawMat->NoRaw No Action1 1. Check POCl3 Quality 2. Increase Temp/Time 3. Add PCl5 catalyst YesRaw->Action1 CheckAq Check Aqueous Layer (UV Active?) NoRaw->CheckAq YesUV Product Lost in Water CheckAq->YesUV Yes NoUV Degradation/Tar CheckAq->NoUV No Action2 Adjust pH to 8-9 Re-extract with DCM YesUV->Action2 Action3 Reduce Reaction Temp Dry Precursor Better NoUV->Action3

Figure 2: Diagnostic decision tree for isolating the root cause of yield loss.

References

  • Solvent-Free Chlorination Protocol: Sun, Z., et al. "Large-Scale Solvent-Free Chlorination of Hydroxy-Pyrimidines, -Pyridines, -Pyrazines and -Amides Using Equimolar POCl3."[1] Molecules, vol. 17, no.[2] 4, 2012, pp. 4533-4544.

  • Tišler, M., & Stanovnik, B. "Pyridazines." Comprehensive Heterocyclic Chemistry, Pergamon Press, 1984.
  • Vilsmeier-Haack Chlorination Mechanism: Marson, C. M. "Reactions of Carbonyl Compounds with Phosphorus Oxychloride." Tetrahedron, vol. 48, no. 18, 1992.

  • Safety Data & Handling: Santa Cruz Biotechnology. "3-Chloro-5-methylpyridazine Safety Data Sheet."

Sources

Optimization

Technical Support Center: Pyridazine Synthesis &amp; Troubleshooting

Status: Operational Agent: Senior Application Scientist Ticket Topic: Side Reactions in Pyridazine Synthesis and Avoidance Strategies Audience: Drug Discovery & Organic Synthesis Researchers Overview Pyridazine (1,2-diaz...

Author: BenchChem Technical Support Team. Date: February 2026

Status: Operational Agent: Senior Application Scientist Ticket Topic: Side Reactions in Pyridazine Synthesis and Avoidance Strategies Audience: Drug Discovery & Organic Synthesis Researchers

Overview

Pyridazine (1,2-diazine) synthesis is a critical yet often frustrating endeavor in medicinal chemistry.[1] Unlike their pyrimidine or pyrazine counterparts, pyridazines possess a unique "electronic dissonance" due to the adjacent nitrogen atoms, which creates specific challenges in synthesis—namely, the tendency for N–N bond cleavage , regioselectivity issues in unsymmetrical precursors, and incomplete oxidation of intermediates.

This guide addresses the two primary synthetic routes:

  • Condensation of 1,4-dicarbonyls with hydrazine (Paal-Knorr type).

  • Inverse Electron Demand Diels-Alder (IEDDA) cycloaddition of 1,2,4,5-tetrazines.

Module 1: Condensation Strategies (1,4-Dicarbonyls + Hydrazine)
Q: My reaction of a 1,4-diketone with hydrazine yielded a significant amount of furan instead of pyridazine. Why?

A: This is a classic competition between the Paal-Knorr furan synthesis and pyridazine formation.[1]

  • Mechanism: Both pathways start with the attack on a carbonyl. If the medium is too acidic or if hydrazine is the limiting reagent, the oxygen of the enol tautomer may attack the second carbonyl before the hydrazine does, leading to furan cyclization and water elimination.

  • Solution:

    • Check pH: Ensure the reaction is not overly acidic. While catalytic acid helps carbonyl activation, too much favors furan.

    • Order of Addition: Always add the 1,4-dicarbonyl to an excess of hydrazine (or hydrazine hydrate) to ensure the nitrogen nucleophile captures both carbonyls.

    • Temperature: Avoid heating the dicarbonyl in acid before adding hydrazine.

Q: I am using an unsymmetrical 1,4-dicarbonyl and getting a mixture of regioisomers. How can I control this?

A: When using substituted hydrazines (R-NH-NH2), regioselectivity is dictated by the nucleophilicity of the hydrazine nitrogens versus the electrophilicity of the carbonyls.

  • The Issue: The terminal nitrogen (

    
    ) is usually more nucleophilic and attacks the less sterically hindered carbonyl.[1] However, electronic effects (e.g., trifluoromethyl groups) can invert this.
    
  • Protocol Adjustment:

    • Stepwise Synthesis: Do not mix everything in one pot. React the hydrazine with the specific ketone you want to target first at low temperature to form the hydrazone, then heat to cyclize.

    • Steric Control: If possible, design the precursor so one carbonyl is significantly more hindered.

Q: The reaction turned into a "black tar" or dark oil. What happened?

A: "Black tar" in hydrazine chemistry usually indicates polymerization or oxidative degradation .[1]

  • Cause 1 (Oxidation): Hydrazine and its intermediates are sensitive to air. If you are heating in air, you may be forming complex azo-polymers.

  • Cause 2 (Azine Formation): Instead of cyclizing, the hydrazine molecule might react with two separate dicarbonyl molecules (bridging them), forming linear oligomers/azines.

  • Corrective Action:

    • Perform the reaction under an inert atmosphere (

      
       or Ar).
      
    • Ensure high dilution to favor intramolecular cyclization over intermolecular polymerization.

Module 2: Inverse Electron Demand Diels-Alder (IEDDA)
Q: I am reacting a tetrazine with an alkyne, but the pink color of the tetrazine disappears and no product forms.

A: The loss of the characteristic pink/magenta color (


 transition) indicates the tetrazine core has reacted, but not necessarily with your dienophile.
  • Diagnosis: You likely encountered decomposition or homodimerization . Tetrazines are electron-deficient and can react with themselves or nucleophilic impurities.

  • Troubleshooting:

    • Check the stoichiometry.

    • If using a terminal alkyne, ensure it hasn't polymerized.

    • Visual Cue: If the solution turns from pink to pale yellow/colorless , the reaction likely worked (pyridazine formation). If it turns brown/black , it decomposed.

Q: My IEDDA reaction with an alkene yielded a product with the wrong mass (M+2).

A: You have isolated the dihydropyridazine intermediate.

  • Context: Reaction with an alkyne gives a fully aromatic pyridazine directly after

    
     extrusion. Reaction with an alkene gives a dihydropyridazine, which requires an oxidation step to become aromatic.
    
  • Fix: Add an oxidant like DDQ (2,3-Dichloro-5,6-dicyano-1,4-benzoquinone) or chloranil to the crude mixture to drive aromatization. In some cases, simply stirring in air for a few hours is sufficient.

Module 3: Oxidation & Post-Synthetic Issues
Q: How do I distinguish between dihydropyridazine and pyridazine without MS?

A: Use 1H NMR and Visuals .

  • NMR: Dihydropyridazines show

    
     hybridized protons (typically 
    
    
    
    3.0–4.5 ppm) in the ring.[1] Aromatic pyridazines will only have signals in the aromatic region (
    
    
    7.0–9.5 ppm).
  • Color: Dihydropyridazines are often yellow or orange due to interrupted conjugation.[1] Fully aromatic pyridazines are typically colorless or pale solid/oils .[1]

Q: During oxidation of a dihydropyridazine, I lost the product completely.

A: Harsh oxidants (like


 or Chromic acid) can cleave the N–N bond or over-oxidize side chains.[1]
  • Recommended Protocol: Use MnO2 in DCM or DDQ in Toluene/Benzene.[1] These are milder and selective for aromatization.

Visual Troubleshooting Pathways
Figure 1: Condensation Route Decision Tree

CondensationPathway Start Start: 1,4-Dicarbonyl + Hydrazine CheckPH Check pH & Stoichiometry Start->CheckPH Degradation Degradation: Enone Formation (Loss of functionality) Start->Degradation Unstable Aldol Precursor Acidic Excess Acid / Low Hydrazine CheckPH->Acidic pH < 3 Neutral Neutral/Basic / Excess Hydrazine CheckPH->Neutral pH 5-8 Furan Side Product: Furan (Colorless Oil) Acidic->Furan Cyclization via O-attack Azine Side Product: Azine/Oligomer (Insoluble/Colored Solid) Neutral->Azine Intermolecular reaction Intermediate Intermediate: Dihydropyridazine (Yellow/Orange) Neutral->Intermediate Cyclization via N-attack Oxidation Oxidation Step (Air, DDQ, or Pd/C) Intermediate->Oxidation Product Target: Pyridazine (Aromatic, Colorless) Oxidation->Product

Caption: Decision tree for 1,4-dicarbonyl condensation. Note that acidic conditions favor furan formation, while incomplete oxidation leaves the yellow dihydropyridazine.

Figure 2: IEDDA Reaction Workflow

IEDDA_Pathway Tetrazine Tetrazine (Bright Pink/Red) Reaction [4+2] Cycloaddition Tetrazine->Reaction Side_Dimer Side Product: Tetrazine Dimer Tetrazine->Side_Dimer No Dienophile / Slow Rxn Dienophile Dienophile (Alkene or Alkyne) Dienophile->Reaction N2_Loss - N2 Gas (Effervescence) Reaction->N2_Loss PathAlkyne Path A: Alkyne Product Pyridazine (Colorless) PathAlkyne->Product Direct Aromatization PathAlkene Path B: Alkene Intermediate Dihydropyridazine (Yellow/Orange) PathAlkene->Intermediate Oxidation + Oxidant (DDQ/Air) Intermediate->Oxidation N2_Loss->PathAlkyne N2_Loss->PathAlkene Oxidation->Product

Caption: IEDDA pathway showing the difference between alkyne (direct) and alkene (stepwise) reactants. The color change from Pink (Tetrazine) to Colorless (Pyridazine) is the key visual indicator.

Troubleshooting Matrix
ObservationProbable CauseCorrective Action
Product is yellow/orange oil Incomplete oxidation (Dihydropyridazine present).Treat crude with DDQ (1.1 equiv) in Toluene at 80°C or stir in air with base.
Reaction mixture turned black Polymerization of hydrazine or decomposition of tetrazine.Repeat under strict inert atmosphere (

/Ar). Ensure reagents are freshly distilled.
Main product is Furan Reaction medium too acidic; Oxygen attacked before Nitrogen.Buffer the reaction (add NaOAc). Add 1,4-dicarbonyl to the hydrazine solution.
Pink color persists (IEDDA) Tetrazine has not reacted.Check dienophile reactivity (sterics). Heat may be required, or use a more strained dienophile (e.g., TCO).
Multiple spots on TLC Regioisomers formed (unsymmetrical starting material).Use a stepwise condensation approach: form the hydrazone on the less hindered ketone first at 0°C.
References
  • Synthesis of Pyridazines via Condensation

    • Source: Organic Chemistry Portal. "Synthesis of Pyridazines."
    • URL:[Link]

  • Paal-Knorr Reaction Mechanisms

    • Source: Wikipedia. "Paal–Knorr synthesis."
    • URL:[Link]

  • Inverse Electron Demand Diels-Alder (IEDDA)

    • Source: National Institutes of Health (NIH). "Inverse-Electron-Demand Diels-Alder Reactions for the Synthesis of Pyridazines on DNA."
    • URL:[Link]

  • Tetrazine Stability and Decomposition

    • Source: AIP Publishing.
    • URL:[Link]

  • Pyridazine Physicochemical Properties

    • Source: Blumberg Institute. "The Role of the Pyridazine Ring in Molecular Recognition & Drug Discovery."
    • URL:[Link]

Sources

Troubleshooting

Technical Support Center: Purification of 5-Chloro-3-Methylpyridazine Hydrochloride

Welcome to the technical support center for the purification of 5-chloro-3-methylpyridazine hydrochloride. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth techni...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for the purification of 5-chloro-3-methylpyridazine hydrochloride. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance and troubleshooting for common challenges encountered during the purification of this compound.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for purifying crude 5-chloro-3-methylpyridazine hydrochloride?

A1: The two most effective and widely used techniques for the purification of 5-chloro-3-methylpyridazine hydrochloride are recrystallization and column chromatography. The choice between these methods depends on the nature and quantity of impurities, as well as the desired final purity of the product.

Q2: My crude product is a dark, oily residue. Can I still use recrystallization?

A2: Oiling out instead of crystallizing is a common issue, especially when impurities are present that depress the melting point of the mixture. While direct recrystallization might be challenging, you can first attempt to solidify the oil by triturating with a non-polar solvent like hexanes or diethyl ether. If the oil persists, a preliminary purification by column chromatography is recommended to remove the bulk of the impurities before a final recrystallization step.

Q3: How can I assess the purity of my 5-chloro-3-methylpyridazine hydrochloride after purification?

A3: Purity assessment is critical. The most common analytical techniques include:

  • High-Performance Liquid Chromatography (HPLC): Provides quantitative data on purity and can detect trace impurities.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: Confirms the chemical structure and can reveal the presence of residual solvents or structurally similar impurities.

  • Liquid Chromatography-Mass Spectrometry (LC-MS): Useful for identifying the molecular weights of the main product and any impurities.[1]

A Certificate of Analysis for a similar compound, 6-Chloro-N-methylpyrimidin-4-amine, shows that HPLC and 1H NMR are standard methods for quality control.

Q4: What are the typical storage conditions for purified 5-chloro-3-methylpyridazine hydrochloride?

A4: As a hydrochloride salt, the compound is generally more stable than its free base. However, it is good practice to store the purified solid in a tightly sealed container in a cool, dry place, protected from light. For long-term storage, refrigeration is recommended.

Troubleshooting Guide: Recrystallization

Recrystallization is a powerful technique for purifying solid compounds based on differences in solubility.

Issue 1: The compound does not dissolve in the chosen solvent, even at boiling.

Possible Cause Solution Scientific Rationale
Incorrect Solvent Choice Select a more polar solvent. For hydrochloride salts, protic solvents like ethanol, methanol, or isopropanol, or mixtures with water, are often effective.The hydrochloride salt is polar and will have better solubility in polar solvents.
Insufficient Solvent Add more solvent in small increments until the solid dissolves.A saturated solution at the boiling point is required for successful recrystallization.

Issue 2: The compound "oils out" instead of forming crystals upon cooling.

Possible Cause Solution Scientific Rationale
Solution is too concentrated Add a small amount of hot solvent to redissolve the oil, then allow it to cool more slowly.A high degree of supersaturation can lead to the formation of an oily liquid phase instead of an ordered crystal lattice.
Presence of impurities Attempt a pre-purification step using a silica plug filtration or column chromatography to remove impurities that may be inhibiting crystallization.Impurities can interfere with crystal lattice formation and lower the melting point of the mixture.
Cooling too rapidly Allow the flask to cool slowly to room temperature before placing it in an ice bath.Slow cooling provides the necessary time for molecules to orient themselves into a crystal lattice.

Issue 3: Poor recovery of the purified product.

Possible Cause Solution Scientific Rationale
Too much solvent used Use the minimum amount of boiling solvent necessary to dissolve the crude product.The compound has some solubility even in the cold solvent, so excess solvent will lead to product loss in the mother liquor.
Product is significantly soluble in cold solvent Try a different solvent system where the compound has lower solubility at cold temperatures. Alternatively, use a two-solvent system where the compound is soluble in the first solvent and insoluble in the second (antisolvent).The difference in solubility at high and low temperatures is the driving force for recrystallization.
Premature crystallization during hot filtration Use a pre-heated funnel and filter flask. Add a small excess of hot solvent before filtration to ensure the compound remains in solution.If the apparatus is cold, the solution will cool and crystals will form on the filter paper, leading to loss of product.
Experimental Protocol: Recrystallization of 5-chloro-3-methylpyridazine hydrochloride

This protocol is a starting point and may require optimization based on the impurity profile of your crude product. A method for a similar compound, hydralazine hydrochloride, involves recrystallization from dilute hydrochloric acid and ethanol.[2]

  • Solvent Selection: Begin by testing the solubility of a small amount of your crude material in various solvents. Good candidates include ethanol, isopropanol, or a mixture of ethanol and water.

  • Dissolution: In a flask, add the crude 5-chloro-3-methylpyridazine hydrochloride and a minimal amount of the chosen solvent. Heat the mixture to a gentle boil while stirring to dissolve the solid.

  • Hot Filtration (if necessary): If insoluble impurities are present, filter the hot solution through a pre-heated funnel with fluted filter paper into a clean, pre-heated flask.

  • Crystallization: Allow the clear solution to cool slowly to room temperature. Crystal formation should begin.

  • Cooling: Once at room temperature, place the flask in an ice bath for at least 30 minutes to maximize crystal yield.

  • Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

  • Washing: Wash the crystals with a small amount of the cold recrystallization solvent to remove any remaining soluble impurities.

  • Drying: Dry the purified crystals under vacuum to remove residual solvent.

Troubleshooting Guide: Column Chromatography

Column chromatography is used to separate compounds based on their differential adsorption to a stationary phase.

Issue 1: Poor separation of the desired compound from impurities.

Possible Cause Solution Scientific Rationale
Inappropriate Solvent System Optimize the eluent system using Thin Layer Chromatography (TLC) first. For polar, basic compounds on silica gel, consider adding a small amount of a basic modifier like triethylamine (0.1-1%) to the eluent.The polarity of the mobile phase dictates the elution of compounds. A basic modifier can prevent peak tailing of basic compounds on acidic silica gel.
Compound is too polar for silica gel Consider using a different stationary phase such as alumina (neutral or basic) or reversed-phase silica gel (C18).Alumina is less acidic than silica and can be better for basic compounds. Reversed-phase chromatography separates compounds based on hydrophobicity and is often suitable for polar compounds.
Column Overloading Reduce the amount of crude material loaded onto the column. A general rule is to load 1-5% of the mass of the stationary phase.Overloading the column leads to broad peaks and poor separation.

Issue 2: The compound will not elute from the column.

Possible Cause Solution Scientific Rationale
Compound is too polar for the eluent Gradually increase the polarity of the mobile phase. For example, if using a hexane/ethyl acetate system, switch to a dichloromethane/methanol gradient.A more polar eluent is required to displace a highly polar compound from the stationary phase.
Irreversible adsorption or decomposition on silica gel Test the stability of your compound on a silica TLC plate before running a column. If decomposition occurs, switch to a less acidic stationary phase like neutral alumina.The acidic nature of silica gel can cause degradation of sensitive compounds.
Experimental Protocol: Flash Column Chromatography of 5-chloro-3-methylpyridazine hydrochloride

Given its polar and basic nature, a standard silica gel column might require a modified mobile phase.

  • Stationary Phase Selection: Start with standard silica gel. If significant peak tailing is observed on TLC, consider using neutral alumina or preparing the silica slurry with an eluent containing 0.5% triethylamine.

  • Eluent Selection: Develop a solvent system using TLC. A good starting point for polar, nitrogen-containing heterocycles is a gradient of methanol in dichloromethane (e.g., 0-10% methanol).

  • Column Packing: Pack the column with the chosen stationary phase as a slurry in the initial, least polar eluent.

  • Sample Loading: Dissolve the crude product in a minimal amount of the eluent or a slightly stronger solvent. Alternatively, for better resolution, adsorb the crude material onto a small amount of silica gel (dry loading).

  • Elution: Run the column, gradually increasing the polarity of the eluent. Collect fractions and monitor them by TLC.

  • Isolation: Combine the pure fractions and remove the solvent under reduced pressure to obtain the purified product.

Potential Impurities and Stability

Understanding potential impurities is key to developing a robust purification strategy.

Potential Synthesis Byproducts:

The synthesis of pyridazine derivatives can involve various reagents and intermediates. Depending on the synthetic route to 5-chloro-3-methylpyridazine, potential impurities could include:

  • Unreacted starting materials.

  • Isomeric products: If the starting materials are not perfectly regioselective.

  • Over-chlorinated or under-chlorinated species.

  • Byproducts from side reactions: For example, if a synthesis involves a condensation reaction, byproducts from incomplete or alternative condensations may be present.

Degradation Products:

Forced degradation studies are used to identify potential degradation products that could form during storage or handling.[3][4] For 5-chloro-3-methylpyridazine hydrochloride, potential degradation pathways include:

  • Hydrolysis: The chloro group on the pyridazine ring can be susceptible to hydrolysis, especially under basic conditions, to form the corresponding hydroxypyridazine. As a hydrochloride salt, the compound will be more stable in acidic to neutral conditions. The stability of pharmaceutical compounds is significantly influenced by pH.[5]

  • Photodegradation: Exposure to UV light can sometimes lead to the formation of degradation products. It is advisable to protect the compound from light.

Visualizing Purification Workflows

Decision Tree for Purification Method Selection

purification_decision_tree start Crude 5-chloro-3-methylpyridazine hydrochloride is_solid Is the crude product a solid? start->is_solid is_oily Is the crude product an oil? is_solid->is_oily No recrystallize Attempt Recrystallization is_solid->recrystallize Yes triturate Triturate with non-polar solvent is_oily->triturate Yes purity_check Assess Purity (HPLC, NMR) recrystallize->purity_check column Perform Column Chromatography column->purity_check solidifies Does it solidify? triturate->solidifies solidifies->recrystallize Yes solidifies->column No pure Pure Product purity_check->pure Purity > 98% not_pure Further Purification Needed purity_check->not_pure Purity < 98% not_pure->recrystallize If chromatographed not_pure->column If recrystallized

Caption: Decision tree for selecting a purification method.

Recrystallization Workflow

recrystallization_workflow cluster_prep Preparation cluster_dissolution Dissolution cluster_crystallization Crystallization & Isolation start Crude Product choose_solvent Select Solvent(s) start->choose_solvent dissolve Dissolve in minimum boiling solvent choose_solvent->dissolve hot_filter Hot Filtration (if insolubles present) dissolve->hot_filter cool_slowly Slow Cooling to RT hot_filter->cool_slowly ice_bath Cool in Ice Bath cool_slowly->ice_bath vacuum_filter Vacuum Filtration ice_bath->vacuum_filter wash Wash with Cold Solvent vacuum_filter->wash dry Dry Under Vacuum wash->dry end_product Pure Crystalline Product dry->end_product

Caption: Step-by-step recrystallization workflow.

References

  • Recrystallization. (n.d.). Retrieved from [Link]

  • U.S. Patent No. 7,220,858 B2. (2007).
  • Two-Solvent Recrystallization Guide. (n.d.). MIT OpenCourseWare. Retrieved from [Link]

  • Recrystallization method. (n.d.). Retrieved from [Link]

  • Recrystallization. (n.d.). Retrieved from [Link]

  • Forced Degradation in Pharmaceuticals – A Regulatory Update. (2023). Journal of Pharmaceutical and Biomedical Analysis, 225, 115246.
  • Re-crystallization experiments A crystallization protocol was developed based on Fel solubility d
  • Forced Degradation – A Review. (2022). Biomedical Journal of Scientific & Technical Research, 47(3).
  • Pyridazine Derivatives. (2003). Molecules, 8(7), 551-563.
  • 6-Chloro-3-nitro-2-[(phenylsulfonyl)methyl]imidazo[1,2-b]pyridazine. (2023). Molecules, 28(3), 1234.
  • Nucleophilic substitution reactions, molecular aggregation, structure and lipophilicity of 6-chloro-3-chloromethyl-1,2,4-triazolo[4,3-b]pyridazine. (2010). ARKIVOC, 2010(9), 308-318.
  • ASEAN Guideline on Stability Study of Drug Product. (2005).
  • One-pot, three-component synthesis of highly substituted pyridines and 1,4-dihydropyridines by using nanocrystalline. (n.d.). Journal of Chemical Sciences, 124(1), 63-70.
  • 5-chloro-3-methylpyridazine hydrochloride. (n.d.). PubChem. Retrieved from [Link]

  • Stability Indicating Forced Degradation Studies. (n.d.). Research Journal of Pharmacy and Technology.
  • Simple and convenient preparation of 2-chloro-5-methylpyridine-3-carbaldehyde imines. (2002).
  • Study of forced-acid/heat degradation and degradant/impurity profile of phenazopyridine hydrochloride through HPLC and spectrofluorimetric analyses. (2014). Journal of Food and Drug Analysis, 22(4), 543-552.
  • Synthesis of pyridazines. (n.d.). Organic Chemistry Portal. Retrieved from [Link]

  • Forced Degradation Studies, Elucidation of Degradation Pathways and Degradation Kinetics of Xylopic Acid via LC and LC-MS/MS Analyses. (2023). Molecules, 28(2), 734.
  • 5-Chloro-3-methoxypyridazine. (n.d.). PubChem. Retrieved from [Link]

  • Influence of pH on the Stability of Pharmaceutical Compounds in Japan. (2024). Journal of Chemistry, 3(2), 21-30.
  • Synthesis and characterization of new meso-substituted unsymmetrical metalloporphyrins. (n.d.). Journal of Chemical Sciences, 120(1), 125-132.
  • Supporting Information for Angew. Chem. Int. Ed. Z50465. (2003). Wiley-VCH.

Sources

Optimization

Overcoming poor solubility of 5-chloro-3-methylpyridazine hydrochloride

Welcome to the technical support resource for 5-chloro-3-methylpyridazine hydrochloride. This guide is designed for researchers, chemists, and formulation scientists who encounter solubility challenges with this compound...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support resource for 5-chloro-3-methylpyridazine hydrochloride. This guide is designed for researchers, chemists, and formulation scientists who encounter solubility challenges with this compound. We will explore the underlying principles of its solubility and provide a series of structured, field-proven troubleshooting strategies and detailed experimental protocols to help you achieve your desired concentration in aqueous and mixed-solvent systems.

Frequently Asked Questions (FAQs): The Basics

Q1: What is 5-chloro-3-methylpyridazine hydrochloride, and why is its solubility a concern?

A1: 5-chloro-3-methylpyridazine hydrochloride is the salt form of the parent compound, 5-chloro-3-methylpyridazine. The hydrochloride salt is typically created to improve the aqueous solubility and stability of the basic pyridazine compound.[1][2][3] However, like many small molecule APIs, it can still exhibit poor solubility under certain conditions, which can hinder its application in biological assays, formulation development, and chemical reactions.[4][5] The pyridazine ring structure contributes to its hydrophobic character, while the hydrochloride salt provides an ionizable group that can be leveraged to enhance solubility.[6]

Q2: I'm observing precipitation when I add the compound to my aqueous buffer. What's the first thing I should check?

A2: The first and most critical parameter to check is the pH of your buffer. 5-chloro-3-methylpyridazine hydrochloride is a salt of a weak base and a strong acid. Its solubility is highly dependent on pH.[7][8] If the pH of your buffer is too high (approaching the pKa of the pyridazine's conjugate acid), the compound will deprotonate and convert to its less soluble "free base" form, causing it to precipitate out of solution.[9] Conversely, in a highly acidic medium (e.g., concentrated HCl), you might encounter the "common ion effect," where the excess chloride ions can suppress the dissolution of the hydrochloride salt.[1][10][11]

Q3: Beyond pH, what are the primary strategies to improve the solubility of this compound?

A3: If pH adjustment alone is insufficient, several well-established techniques can be employed. These are generally approached in a tiered manner, from simplest to more complex:

  • Co-solvency: Introducing a water-miscible organic solvent to reduce the overall polarity of the solvent system.[12][13]

  • Use of Surfactants: Employing surface-active agents to form micelles that encapsulate the hydrophobic compound, increasing its apparent solubility.[14][15]

  • Complexation: Using agents like cyclodextrins to form inclusion complexes, where the drug molecule is held within the hydrophobic cavity of the cyclodextrin.[16][17][18]

  • Particle Size Reduction: Physically reducing the particle size of the solid material to increase its surface area and dissolution rate.[13][19][20][21]

Troubleshooting Guide: A Systematic Approach

This section provides a logical workflow for systematically addressing solubility issues.

G start Start: Poor Solubility Observed check_ph Q: Is the compound ionizable? (Yes, it's a hydrochloride salt) start->check_ph adjust_ph Action: Determine pH-Solubility Profile (See Protocol 2) check_ph->adjust_ph Yes ph_success Solubility Goal Met? adjust_ph->ph_success use_cosolvent Action: Screen Co-solvents (e.g., Ethanol, PEG 400, DMSO) (See Protocol 3) ph_success->use_cosolvent No end_success End: Optimized Solution ph_success->end_success Yes cosolvent_success Solubility Goal Met? use_cosolvent->cosolvent_success use_surfactant Action: Screen Surfactants (e.g., Polysorbate 80, SLS) (See Protocol 4) cosolvent_success->use_surfactant No cosolvent_success->end_success Yes surfactant_success Solubility Goal Met? use_surfactant->surfactant_success use_cyclodextrin Action: Screen Cyclodextrins (e.g., HP-β-CD) (See Protocol 5) surfactant_success->use_cyclodextrin No surfactant_success->end_success Yes cyclodextrin_success Solubility Goal Met? use_cyclodextrin->cyclodextrin_success cyclodextrin_success->end_success Yes end_fail End: Consider Advanced Methods (e.g., Solid Dispersions, Nanomilling) cyclodextrin_success->end_fail No

Caption: A decision tree for troubleshooting poor solubility.

Q4: How do I select the right co-solvent and determine the optimal concentration?

A4: The principle of "like dissolves like" is a good starting point.[19] A co-solvent works by reducing the polarity of water, making the solvent system more favorable for a hydrophobic solute.[22][] Common, low-toxicity co-solvents are preferred in drug development.[12][13][24]

Causality: By disrupting water's hydrogen bond network, co-solvents reduce the energy required to create a cavity for the solute molecule, thereby increasing solubility.[]

Recommended Co-solvents for Initial Screening:

Co-solventTypeKey Characteristics
Ethanol Protic SolventVolatile, widely used, can be effective at 5-20% (v/v).
Propylene Glycol (PG) Protic SolventLess volatile than ethanol, common in oral and parenteral formulations.[12][24]
Polyethylene Glycol 400 (PEG 400) Protic SolventLow volatility, high solubilizing capacity for many compounds.[]
Dimethyl Sulfoxide (DMSO) Aprotic SolventVery strong solvent, typically used for stock solutions at high concentrations. Often diluted >1000-fold in final assays.[][25]

Actionable Advice: Start by preparing a 10% (v/v) solution of each co-solvent in your aqueous buffer. Attempt to dissolve the compound at your target concentration. If solubility is improved but not sufficient, incrementally increase the co-solvent concentration (e.g., to 20%, 30%), but be mindful of the potential impact on your downstream application (e.g., cell toxicity, enzyme inhibition). See Protocol 3 for a detailed screening method.

Q5: When should I consider using a surfactant, and how does it work?

A5: Surfactants are an excellent choice when co-solvents are ineffective or incompatible with your system. They are especially useful for highly hydrophobic compounds. Surfactants are amphiphilic molecules that, above a certain concentration called the Critical Micelle Concentration (CMC) , self-assemble into micelles.[14][26]

Mechanism of Action: Micellar Solubilization

G The hydrophobic tails of surfactant monomers form a core, encapsulating the poorly soluble drug molecule, while the hydrophilic heads interface with the aqueous solvent. cluster_micelle Micelle center_node Hydrophobic Core s1 center_node->s1 s2 center_node->s2 s3 center_node->s3 s4 center_node->s4 s5 center_node->s5 s6 center_node->s6 drug Drug Molecule

Caption: Micellar encapsulation of a hydrophobic drug molecule.

The hydrophobic core of the micelle creates a microenvironment where the 5-chloro-3-methylpyridazine molecule can partition, effectively increasing its concentration in the bulk aqueous phase.[14] Non-ionic surfactants like Polysorbate 80 (Tween 80) are generally preferred due to their lower toxicity and biocompatibility compared to ionic surfactants like Sodium Dodecyl Sulfate (SDS).[14]

Q6: Cyclodextrins seem complex. What is the basic principle and when are they most useful?

A6: Cyclodextrins (CDs) are cyclic oligosaccharides with a unique donut-shaped structure.[16][] The exterior is hydrophilic, making them water-soluble, while the interior cavity is hydrophobic. They function by forming a "host-guest" inclusion complex with a poorly soluble "guest" molecule.[17][28]

Mechanism of Action: Inclusion Complexation

G The hydrophobic drug molecule fits into the cyclodextrin's non-polar cavity, forming a water-soluble complex. CD Cyclodextrin (Host) Hydrophobic Cavity Complex Soluble Inclusion Complex CD->Complex Drug Drug (Guest) Drug->Complex Encapsulation

Sources

Troubleshooting

Technical Support Center: Purification of 5-Chloro-3-Methylpyridazine Hydrochloride

Topic: Impurity Removal & Troubleshooting Guide Molecule: 5-Chloro-3-methylpyridazine Hydrochloride (CAS: 93241-24-4 / Free Base: 89283-31-8) Audience: Process Chemists, Medicinal Chemists, and QA Specialists.[1] Introdu...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Impurity Removal & Troubleshooting Guide Molecule: 5-Chloro-3-methylpyridazine Hydrochloride (CAS: 93241-24-4 / Free Base: 89283-31-8) Audience: Process Chemists, Medicinal Chemists, and QA Specialists.[1]

Introduction: The Purity Challenge

5-Chloro-3-methylpyridazine is a critical heterocyclic building block, often synthesized via the chlorination of 3-methylpyridazine-1-oxide or 4,5-dihydro-3-methyl-6-oxo-pyridazine.[1] The hydrochloride salt form stabilizes the molecule but frequently traps specific impurities that degrade shelf-life and interfere with downstream cross-coupling reactions (e.g., Suzuki-Miyaura).[1]

This guide addresses the three most persistent impurity classes:

  • Regioisomers (specifically 3-chloro-6-methylpyridazine).

  • Hydrolysis Byproducts (pyridazinones).[1]

  • Phosphorus/Inorganic Residues (from POCl₃ chlorination).

Part 1: Diagnostic Flowchart

Before attempting purification, you must characterize the impurity profile.[1][2] Blind recrystallization often fails to remove regioisomers due to their structural similarity.[1]

DiagnosticFlow Start Input: Crude 5-Cl-3-Me-Pyridazine HCl Analysis Run HPLC (C18, Acidic Buffer) & LC-MS Start->Analysis Decision1 Impurity: Isomer > 2%? (3-Chloro-6-Methyl) Analysis->Decision1 Decision2 Impurity: Hydrolysis Product? (Pyridazinone, M+1 = 111) Decision1->Decision2 No Action_FreeBase CRITICAL INTERVENTION: Free-Base & Distill/Column (Salt Recryst. Ineffective) Decision1->Action_FreeBase Yes Decision3 Color: Dark Brown/Black? Decision2->Decision3 No Action_DryRecryst Anhydrous Recrystallization (IPA/EtOH) Decision2->Action_DryRecryst Yes Action_Carbon Activated Carbon Treatment (Methanol Slurry) Decision3->Action_Carbon Yes Action_Standard Standard Recrystallization (Ethanol) Decision3->Action_Standard No

Figure 1: Decision logic for selecting the purification strategy based on analytical data.

Part 2: Troubleshooting Guide (Q&A)
Issue A: The "Isomer" Problem

Q: My HPLC shows a persistent impurity at RRT ~0.95 or ~1.05 that does not decrease after recrystallization. What is it? A: This is almost certainly the 3-chloro-6-methylpyridazine regioisomer.

  • Cause: If synthesized from 3-methylpyridazine-1-oxide using POCl₃, the rearrangement yields both the 5-chloro (target) and 6-chloro (impurity) isomers.

  • Why Recrystallization Fails: Both isomers form hydrochloride salts with nearly identical lattice energies and solubility profiles in alcohols.[1]

  • The Fix: You must break the salt.[1]

    • Neutralize the salt to the free base using saturated NaHCO₃.[1]

    • The free bases have significantly different physical properties (boiling points and polarity).[1]

    • Purify the free base via flash chromatography (Hexane/EtOAc) or fractional distillation.[1]

    • Re-form the HCl salt using anhydrous HCl in dioxane/ether.

Issue B: The "Wet" Problem (Hydrolysis)

Q: The material is developing a new peak (M+ H = 111) and the melting point is dropping. Why? A: You are observing hydrolysis to 3-methyl-5-hydroxypyridazine (pyridazinone tautomer) .

  • Cause: Pyridazine chlorides are electron-deficient and prone to nucleophilic attack by water, especially under acidic conditions (like the HCl salt form) and elevated temperatures.[1]

  • The Fix:

    • Avoid aqueous recrystallization.

    • Use anhydrous 2-propanol (IPA) or Ethanol for recrystallization.

    • Store the final salt in a desiccator.[1] If the hydrolysis product is >5%, perform a "dry" reslurry in refluxing ethyl acetate to dissolve the impurity (the pyridazinone is often more soluble in organics than the salt).[1]

Issue C: The "Char" Problem

Q: My product is dark brown/black, but NMR looks clean. Does color matter? A: Yes. The color usually comes from polymerized phosphorus byproducts (from POCl₃) or oligomeric tars.[1] These can poison Palladium catalysts in subsequent coupling reactions.[1]

  • The Fix:

    • Dissolve the salt in Methanol (where it is highly soluble).[1]

    • Treat with Activated Carbon (10 wt%) at 50°C for 30 minutes.

    • Filter hot through Celite.

    • Concentrate and switch solvent to IPA for crystallization.[1]

Part 3: Detailed Purification Protocols
Protocol 1: Standard Recrystallization (For Purity >90%)

Use this method if the isomer content is low (<1%) and the main issue is color or trace inorganics.[1]

StepActionCritical Parameter
1 Dissolution Dissolve 10g of crude salt in Ethanol (abs) (approx. 5-7 vol, 50-70 mL). Heat to reflux (78°C).
2 Polishing If insoluble particles remain, filter hot.[1] If colored, add activated carbon (0.5g) and filter hot.
3 Crystallization Allow solution to cool slowly to RT with stirring. Then cool to 0-5°C for 2 hours.
4 Filtration Filter the white needles. Wash with cold Acetone or IPA (do not wash with water).[1]
5 Drying Vacuum dry at 45°C. Check MP: Pure salt should be distinct (Lit. varies by polymorph, verify via DSC).
Protocol 2: The "Free-Base" Deep Clean (For Isomer Removal)

Use this method if the 3-chloro-6-methyl isomer is present >2%.

FreeBaseProtocol Salt Impure HCl Salt Base Aq. NaHCO3 / DCM Extraction Salt->Base Neutralize Sep Isolate Free Base (Oil/Solid) Base->Sep Phase Sep Purify Column Chrom. (Hex/EtOAc) or Distill Sep->Purify Remove Isomer Reform Add HCl/Dioxane in Ether Purify->Reform Re-salt Final Pure HCl Salt Reform->Final Filter

Figure 2: Workflow for removing regioisomers via free-basing.[1]

  • Neutralization: Suspend crude salt in DCM (10 vol). Add Saturated NaHCO₃ (5 vol) carefully (CO₂ evolution!). Stir until gas evolution stops.

  • Extraction: Separate organic layer.[1] Extract aqueous layer 2x with DCM. Dry organics over Na₂SO₄.

  • Purification: Evaporate DCM. The residue is the Free Base .[1]

    • Check TLC: Run TLC in 30% EtOAc/Hexane. The isomers usually separate here (unlike in salt form).[1]

    • Chromatography: Run a silica plug if necessary.

  • Salt Formation: Dissolve the purified free base in Diethyl Ether or MTBE.[1] Add 4M HCl in Dioxane dropwise at 0°C. The pure salt will precipitate instantly.[1]

Part 4: Impurity Data Table
Impurity NameStructure NoteOriginRemoval Strategy
3-Chloro-6-methylpyridazine Isomer (Cl at 6, Me at 3)N-oxide rearrangementFree-basing + Chromatography.[1] Crystallization is ineffective.
3-Methyl-5-hydroxypyridazine Tautomer (Pyridazinone)Hydrolysis (Water + Acid)Keep anhydrous. Reslurry in EtOAc.
Phosphoric Acid species InorganicPOCl₃ quenchingRecrystallization from Ethanol (removes inorganics).[1]
References
  • Synthesis and Isomer Formation

    • Title: Synthesis in the Pyridazine Series.[1][3][4][5][6] I. Pyridazine and 3,6-Dichloropyridazine.[1][3][4][6]

    • Source: Journal of the American Chemical Society (1951).[1][3]

    • Relevance: Foundational text on pyridazine chlorin
    • URL:[Link][1]

  • Purification of Chloropyridazines

    • Title: Comprehensive Risdiplam Synthesis Overview (MDPI).[1]

    • Source: Molecules (2022).[1][4]

    • Relevance: Details the separation of methyl-chloropyridazine isomers via fractional recrystallization and chrom
    • URL:[Link][1]

  • General Solubility & Properties

    • Title: 3-Chloro-5-methylpyridazine Product Data.[7]

    • Source: PubChem / AaronChem.
    • Relevance: Structural confirm
    • URL:[Link][1]

Sources

Optimization

Technical Support Center: Managing Pyridazine Hydrochloride Salts

Current Status: Operational Ticket Focus: Hygroscopicity, Deliquescence, and Disproportionation Assigned Specialist: Dr. A.

Author: BenchChem Technical Support Team. Date: February 2026

Current Status: Operational Ticket Focus: Hygroscopicity, Deliquescence, and Disproportionation Assigned Specialist: Dr. A. Vance, Senior Application Scientist

Introduction: The "Wet Salt" Paradox

Welcome to the technical support portal. If you are here, you are likely facing a common but frustrating paradox: Pyridazine Hydrochloride (HCl) salts are often chosen for their high aqueous solubility, yet that same affinity for water makes them a nightmare to handle in the solid state.

Pyridazine (1,2-diazine) is a weak base (


). When you form an HCl salt with such a weak base, the resulting lattice is often loosely packed with high lattice energy voids. The chloride ion (

) is an aggressive hydrogen bond acceptor. In high humidity (

), these salts don't just get sticky—they deliquesce (dissolve in their own sorbed moisture) or disproportionate (lose HCl gas and revert to the free base).

This guide provides the protocols to stabilize your material, characterize the extent of the issue, and formulate around it.

Module 1: Emergency Triage (Storage & Handling)

Issue: "My sample has turned into a paste or liquid on the benchtop."

Diagnosis: Your sample has crossed its Critical Relative Humidity (CRH) threshold. For many pyridazine HCl salts, this can be as low as 40-50% RH. The liquid you see is a saturated solution of your drug substance.

Immediate Action Protocol: Do NOT place the sample in a standard convection oven at high temperatures (


). HCl salts of weak bases are thermally labile; heat will drive off HCl gas, leaving you with the free base (disproportionation) rather than the dry salt.
Correct Recovery Workflow:

WetSampleTriage Start Sample State: Deliquescent/Wet Check_Qty Sample Quantity? Start->Check_Qty Small_Scale < 500 mg Check_Qty->Small_Scale Large_Scale > 500 mg Check_Qty->Large_Scale Vac_Desiccator Vacuum Desiccator (P2O5 or Silica) RT, 24-48h Small_Scale->Vac_Desiccator Gentle Recovery Lyophilization Re-dissolve in Water Flash Freeze Lyophilize Large_Scale->Lyophilization Uniform Drying Analysis Post-Drying QC: 1. XRPD (Check Form) 2. Chloride Content Titration Vac_Desiccator->Analysis Lyophilization->Analysis

Figure 1: Decision matrix for recovering deliquescent pyridazine salts. Note that lyophilization is preferred for larger batches to ensure homogeneity.

FAQ: Handling & Storage
  • Q: Can I use a standard desiccator?

    • A: Yes, but active vacuum is preferred. Static desiccators are too slow for deliquescent materials, allowing hydrate formation before drying occurs.

  • Q: What is the safe handling window?

    • A: Assume a "Time to Fail" of < 30 minutes in ambient air (

      
      ). All weighing should be performed in a glove box or a humidity-controlled enclosure (
      
      
      
      ).

Module 2: Characterization (Diagnosing the Severity)

Issue: "I need to prove to my team that this salt is too unstable."

Diagnosis: You need quantitative data. A simple "it looks wet" is insufficient for regulatory filing. You must map the Sorption Isotherm .

Standard Protocol: Dynamic Vapor Sorption (DVS) DVS measures mass change as a function of humidity.[1][2][3][4] For Pyridazine HCl, we look for hysteresis (a gap between the sorption and desorption curves), which indicates water has penetrated the crystal lattice (channel hydrate) or permanent structural change.[3]

DVS Method Parameters:

  • Sample Mass: 10–20 mg (do not overload).

  • Temperature:

    
     (Standard) and 
    
    
    
    (Accelerated).
  • Cycle:

    • Equilibrate at 0% RH (drying).[1]

    • Ramp 0%

      
       90% RH in 10% steps.
      
    • Ramp 90%

      
       0% RH.
      
  • Equilibrium Criteria:

    
     per minute.
    

Data Interpretation Table:

Profile ObservedClassificationImplication for Development
< 0.2% w/w gain Non-hygroscopicIdeal. Rare for Pyridazine HCl.
0.2% – 2.0% w/w gain Slightly HygroscopicManageable with standard packaging (HDPE bottles).
> 15% w/w gain DeliquescentCritical Risk. Requires specialized formulation or salt switch.
Step-change (Hysteresis) Stoichiometric HydrateThe material forms a stable hydrate (e.g., monohydrate). You may need to isolate this form instead of the anhydrate.

Module 3: Formulation & Processing (Mitigation)

Issue: "We are committed to this salt. How do we make a tablet?"

Diagnosis: If you cannot change the salt, you must engineer the particle environment. The goal is to prevent Micro-environmental Acidity changes and moisture bridging.

Critical Rule: Avoid Wet Granulation . Water activates the HCl, lowering the local pH, which can hydrolyze excipients or cause the salt to disproportionate.

Recommended Workflow: Roller Compaction (Dry Granulation)

FormulationWorkflow API Pyridazine HCl Blending Blending (Low Shear) API->Blending Excipients Excipients: MCC (Filler) Silica (Glidant) Excipients->Blending Compaction Roller Compaction (Ribbon Formation) Blending->Compaction Milling Milling (Granule Sizing) Compaction->Milling Lubrication Final Blending (Add Stearic Acid) Milling->Lubrication Compression Tablet Compression Lubrication->Compression

Figure 2: Dry granulation workflow to minimize moisture exposure.

Excipient Compatibility Matrix
Excipient ClassRecommendedAVOID Technical Rationale
Lubricant Sodium Stearyl Fumarate, Stearic AcidMagnesium Stearate MgO in Mag Stearate is basic. It reacts with HCl salts, causing the "Magnesium Stearate Effect" (disproportionation + sticky punches).
Filler Mannitol (Non-hygroscopic), MCC PH-112 (Low moisture)Lactose MonohydrateReducing sugars (Lactose) can undergo Maillard reaction with secondary amines in the pyridazine ring.
Glidant Colloidal Silicon Dioxide (Syloid)Talc (variable pH)High surface area silica acts as a "moisture scavenger," protecting the API.

Module 4: The Nuclear Option (Salt Switching)

Issue: "The HCl salt is unworkable. What are the alternatives?"

Diagnosis: The Chloride ion is small and has high charge density. For weak bases like Pyridazine, larger, softer counter-ions often pack better and reduce hygroscopicity.

Alternative Salt Screening Strategy:

  • Fumarate / Maleate: These are dicarboxylic acids. They often form hydrogen-bonded networks that "lock up" the H-bond donors/acceptors, reducing water affinity.

  • Tosylate / Mesylate: Large, lipophilic anions that shield the cationic charge, often resulting in lower solubility but significantly improved stability.

Comparative Properties (General Trends for Nitrogen Heterocycles):

Salt FormHygroscopicitySolubilityMelting Point
Hydrochloride High (Deliquescent)Very HighHigh
Mesylate ModerateHighModerate
Fumarate Low ModerateHigh
Tosylate Low LowHigh

References

  • Stahl, P. H., & Wermuth, C. G. (Eds.). (2002). Handbook of Pharmaceutical Salts: Properties, Selection, and Use. Wiley-VCH. (The authoritative text on salt selection and counter-ion properties).

  • Pudipeddi, M., & Serajuddin, A. T. (2005). Trends in salt selection. Journal of Pharmaceutical Sciences, 94(5), 929-939. (Discusses the prevalence of HCl salts despite hygroscopicity issues).

  • Guerrieri, P., & Taylor, L. S. (2009). Role of salt-excipient interactions on disproportionation in the solid-state.[5] Pharmaceutical Research, 26(8), 2015-2026. (Mechanistic explanation of the Magnesium Stearate incompatibility).

  • Newman, A. (2013). Pharmaceutical Cocrystals: An Update. (Alternative strategies when salts fail).

  • Surface Measurement Systems. (n.d.). DVS Application Note 101: Analysis of Hygroscopic Materials. (Standard protocols for DVS operation).

Sources

Troubleshooting

Technical Support Center: Column Chromatography of Polar Pyridazine Compounds

Welcome to the Technical Support Center for the purification of polar pyridazine compounds. This guide is designed for researchers, scientists, and drug development professionals who encounter challenges in isolating the...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the Technical Support Center for the purification of polar pyridazine compounds. This guide is designed for researchers, scientists, and drug development professionals who encounter challenges in isolating these unique heterocyclic molecules. Pyridazines, with their adjacent nitrogen atoms, exhibit distinct physicochemical properties, including a high dipole moment and weak basicity, which can complicate standard chromatographic separations.[1] This resource provides in-depth troubleshooting advice and frequently asked questions (FAQs) to help you navigate these challenges effectively.

Troubleshooting Guide: Common Issues & Solutions

This section addresses specific problems you may encounter during the column chromatography of polar pyridazine compounds. Each issue is broken down by probable cause and actionable solutions.

Issue 1: Severe Peak Tailing or Streaking on TLC/Column

One of the most common issues when purifying polar, basic compounds like pyridazines is significant peak tailing.[2][3] This asymmetry not only leads to poor resolution but also complicates fraction analysis and can result in lower purity of the final product.[4]

Probable Causes & Solutions

Probable CauseDetailed Explanation & Solution
Secondary Interactions with Stationary Phase The lone pairs on the pyridazine nitrogen atoms can interact strongly with acidic silanol groups on the surface of standard silica gel.[5] This leads to non-ideal adsorption/desorption kinetics, causing the compound to "drag" along the column. Solution: Add a basic modifier to the mobile phase to neutralize the acidic silica surface. A small amount (0.1-1%) of triethylamine (TEA) or ammonia in the eluent can significantly improve peak shape.[2] For very sensitive compounds, consider using a deactivated or end-capped silica gel.[3]
Inappropriate Mobile Phase Polarity If the mobile phase is not polar enough, the pyridazine compound will have very strong interactions with the stationary phase, leading to tailing and poor elution.[2] Solution: Increase the polarity of your mobile phase. For normal-phase chromatography, this often means increasing the percentage of a polar solvent like methanol or ethanol in a less polar solvent like dichloromethane or ethyl acetate.[2][6] A gradient elution, where the polarity is gradually increased, can also be highly effective.[2]
Column Overload Exceeding the loading capacity of the column can lead to peak distortion, including tailing.[3][5] This is because the stationary phase becomes saturated, leading to a non-linear separation process. Solution: Reduce the amount of crude sample loaded onto the column. A general rule for silica gel column chromatography is a sample-to-adsorbent weight ratio between 1:20 and 1:100.[7] For reversed-phase columns, the loading capacity is typically lower, around 1-2% of the media weight.[8]
Poor Sample Solubility If the sample is not fully dissolved in the mobile phase or the loading solvent, it can precipitate at the top of the column, leading to continuous slow dissolution and tailing.[9] Solution: Ensure your sample is completely dissolved before loading. If using a "dry loading" technique, make sure the compound is evenly adsorbed onto a small amount of silica.[10] The solvent used for sample dissolution should be as non-polar as possible while still ensuring complete solubility.[3]
Issue 2: Poor or No Separation of Product from Impurities

Achieving good resolution between your target pyridazine and closely related impurities can be challenging, especially if they have similar polarities.

Probable Causes & Solutions

Probable CauseDetailed Explanation & Solution
Suboptimal Mobile Phase Selectivity The chosen solvent system may not be providing enough differentiation in the interactions of the various components with the stationary phase.[2] Solution: Systematically screen different solvent systems. For normal-phase chromatography, common solvent mixtures include hexane/ethyl acetate and dichloromethane/methanol.[7] Sometimes, switching one of the solvents (e.g., ethyl acetate to acetone) can alter the selectivity and improve separation. Thin-layer chromatography (TLC) is an invaluable tool for rapidly screening different solvent systems to find one that provides the best separation.[7]
Incorrect Stationary Phase Standard silica gel may not be the optimal choice for all pyridazine separations. The acidic nature of silica can sometimes be problematic.[11] Solution: Consider alternative stationary phases. Neutral or basic alumina can be effective for purifying basic compounds like pyridazines.[6] For highly polar compounds, Hydrophilic Interaction Liquid Chromatography (HILIC) is an excellent alternative.[12][13][14] HILIC uses a polar stationary phase (like silica or diol-bonded silica) with a mobile phase containing a high concentration of an organic solvent and a small amount of an aqueous solvent.[13]
Isomeric Impurities If the impurities are isomers of your target compound, separation can be particularly difficult due to very similar physical and chemical properties. Solution: For challenging separations of isomers, High-Performance Liquid Chromatography (HPLC) may be necessary.[2] Reversed-phase HPLC using a C18 or C8 column is a common choice for purifying heterocyclic compounds.[2] Chiral stationary phases may be required for the separation of enantiomers.[15]
Issue 3: Compound is Stuck at the Baseline or Elutes with the Solvent Front

This issue indicates a significant mismatch between the polarity of your compound and the chosen chromatographic conditions.

Probable Causes & Solutions

Probable CauseDetailed Explanation & Solution
Compound Stuck at Baseline The mobile phase is not polar enough to move the highly polar pyridazine compound through the column.[2] Solution: Drastically increase the polarity of the mobile phase. For normal-phase chromatography on silica, this may involve using a high percentage of methanol in dichloromethane or even using 100% methanol.[7] Contrary to some beliefs, methanol can be used as an eluent for highly polar compounds on silica gel without dissolving the stationary phase.[7]
Compound Elutes with Solvent Front The mobile phase is too polar, causing the compound to have little to no interaction with the stationary phase and elute immediately.[2] Solution: Decrease the polarity of the mobile phase. In normal-phase chromatography, this means increasing the proportion of the non-polar solvent (e.g., hexane or dichloromethane).[2]

Frequently Asked Questions (FAQs)

Q1: What is the best starting point for developing a column chromatography method for a new polar pyridazine compound?

A1: The best practice is to start with Thin-Layer Chromatography (TLC).[7] Use the same stationary phase for your TLC plate as you plan to use for your column (e.g., silica gel). Test a variety of solvent systems with varying polarities. A good starting point for many pyridazine compounds is a mixture of a non-polar solvent like hexane or dichloromethane with a more polar solvent like ethyl acetate or methanol.[6][7] Aim for a solvent system that gives your target compound an Rf (retention factor) value of approximately 0.2-0.3 on the TLC plate.[7] This generally translates well to column chromatography, providing good separation without requiring an excessive volume of eluent.

Q2: How does pH affect the chromatography of pyridazine compounds?

A2: The pH of the mobile phase can have a significant impact, especially in reversed-phase chromatography. Pyridazines are weakly basic, and their ionization state can be altered by the pH of the mobile phase.[1] In reversed-phase HPLC, adding a small amount of an acid like trifluoroacetic acid (TFA) or formic acid (0.1%) to the mobile phase is common.[2] This suppresses the ionization of any residual silanol groups on the stationary phase and can lead to sharper peaks. For basic compounds, operating at a low pH can ensure they are in their protonated, more polar form, which can affect their retention.[16] The choice of pH should be made to optimize selectivity and peak shape.[17]

Q3: When should I consider using Reversed-Phase (RP) Chromatography for my polar pyridazine?

A3: Reversed-phase chromatography is an excellent choice for purifying polar compounds, especially when normal-phase chromatography fails to provide adequate separation or results in significant tailing.[12] In RP chromatography, the stationary phase is non-polar (e.g., C18 or C8), and the mobile phase is polar (typically a mixture of water and an organic solvent like acetonitrile or methanol).[18] More polar compounds will elute earlier. This technique is particularly powerful for separating complex mixtures and is widely used in HPLC.[2] For very polar pyridazines that are poorly retained even on standard C18 columns, consider using columns designed for aqueous mobile phases or employing HILIC.[19][20]

Q4: Can I use a gradient elution for my column? What are the advantages?

A4: Yes, a gradient elution, where you gradually increase the polarity of the mobile phase during the separation, is a very effective technique.[2] The main advantages are:

  • Improved Resolution: It can help to better separate compounds with a wide range of polarities.

  • Sharper Peaks: Later-eluting compounds move faster as the mobile phase becomes more polar, which can counteract band broadening and lead to sharper peaks.

  • Faster Separations: It can reduce the overall time of the chromatography run compared to an isocratic (constant solvent composition) method.

A typical gradient for a polar pyridazine on a silica column might start with a low polarity mixture (e.g., 95:5 dichloromethane:methanol) and gradually increase to a higher polarity (e.g., 80:20 dichloromethane:methanol).

Q5: What is Hydrophilic Interaction Liquid Chromatography (HILIC) and when is it useful for pyridazines?

A5: HILIC is a chromatographic technique that is ideal for the separation of very polar and hydrophilic compounds that are not well-retained in reversed-phase chromatography.[12][21][22] It uses a polar stationary phase (like bare silica, diol, or amide phases) and a mobile phase with a high concentration of a non-polar organic solvent (like acetonitrile) and a small amount of a polar solvent (like water or an aqueous buffer).[13][21] In HILIC, a water-rich layer forms on the surface of the stationary phase, and polar analytes partition into this layer, leading to their retention.[13] HILIC would be a valuable technique to explore for highly substituted, very polar pyridazine analogs that are difficult to retain and separate by other methods.[21][22]

Experimental Protocols & Workflows

Protocol 1: Step-by-Step Guide for Normal-Phase Flash Chromatography
  • TLC Analysis:

    • Dissolve a small amount of your crude pyridazine mixture in a suitable solvent (e.g., dichloromethane or methanol).

    • Spot the solution on a silica gel TLC plate.

    • Develop the plate in a series of solvent systems of increasing polarity (e.g., start with 100% dichloromethane, then 2% methanol in dichloromethane, 5% methanol, etc.).

    • Add 0.5-1% triethylamine to your chosen solvent system if you observe streaking.

    • Identify a solvent system that gives your desired compound an Rf of ~0.3 and good separation from impurities.[7]

  • Column Packing:

    • Select a column size appropriate for your sample size (a 20:1 to 50:1 ratio of silica weight to crude sample weight is a good starting point).[11]

    • Prepare a slurry of silica gel in your initial, least polar eluent.

    • Carefully pour the slurry into the column, ensuring no air bubbles are trapped.

    • Allow the silica to settle into a uniform bed, and then add a layer of sand on top to protect the surface.

  • Sample Loading:

    • Wet Loading: Dissolve your crude product in a minimal amount of the eluent and carefully apply it to the top of the column.

    • Dry Loading: Dissolve your crude product in a suitable solvent, add a small amount of silica gel, and evaporate the solvent. Carefully add the resulting free-flowing powder to the top of the column.[10] This is often preferred for compounds with limited solubility in the eluent.

  • Elution and Fraction Collection:

    • Begin eluting with your chosen solvent system, collecting fractions in test tubes or vials.

    • If using a gradient, gradually increase the percentage of the more polar solvent.

    • Monitor the elution process by spotting fractions on a TLC plate and visualizing under a UV lamp.[10]

  • Analysis and Product Isolation:

    • Combine the fractions that contain your pure product.

    • Remove the solvent using a rotary evaporator to obtain the purified pyridazine.

    • Confirm the purity using analytical techniques like NMR or LC-MS.[10]

Workflow Diagram: Troubleshooting Peak Tailing

G start Peak Tailing Observed is_all_tailing Are ALL peaks tailing? start->is_all_tailing physical_issue Likely a physical issue. Check for: is_all_tailing->physical_issue Yes chemical_issue Likely a chemical issue. Consider: is_all_tailing->chemical_issue No check_column 1. Cracked/channeled column bed 2. Clogged frit 3. Improper column packing physical_issue->check_column secondary_interactions Secondary Interactions with Silica chemical_issue->secondary_interactions overload Column Overload chemical_issue->overload solubility Poor Sample Solubility chemical_issue->solubility add_modifier Add 0.1-1% Triethylamine or Ammonia to Mobile Phase secondary_interactions->add_modifier reduce_load Reduce Sample Load overload->reduce_load change_solvent Ensure Complete Dissolution / Try Dry Loading solubility->change_solvent

Caption: A logical workflow for troubleshooting peak tailing.

Decision Tree: Chromatography Mode Selection

G start Start: Purifying a Polar Pyridazine check_polarity How polar is the compound? start->check_polarity mod_polar Moderately Polar check_polarity->mod_polar Moderately very_polar Very Polar / Hydrophilic check_polarity->very_polar Very normal_phase Normal-Phase Chromatography (Silica or Alumina) mod_polar->normal_phase np_solvents Eluent: Hexane/EtOAc or DCM/MeOH Optional: Add 0.1-1% TEA for basic compounds normal_phase->np_solvents check_rp_retention Is it retained on a C18 column with high aqueous mobile phase? very_polar->check_rp_retention rp_chrom Reversed-Phase HPLC (C18, C8, or Aqueous C18) check_rp_retention->rp_chrom Yes hilic Hydrophilic Interaction Chromatography (HILIC) check_rp_retention->hilic No / Poorly rp_solvents Eluent: Water/Acetonitrile or Water/Methanol Optional: Add 0.1% TFA or Formic Acid rp_chrom->rp_solvents hilic_details Stationary Phase: Silica, Diol, Amide Eluent: High % Acetonitrile with aqueous buffer hilic->hilic_details

Caption: Decision tree for selecting the optimal chromatography mode.

References

  • Petrovska-Dimitrievska, G., Acevska, J., Nakov, N., Zafirova Gjorgievska, M., & Brezovska, K. (2022). Impact of mobile phase composition on reverse-phase separation of polar basic compounds. Macedonian Pharmaceutical Bulletin, 68(1), 69-74.
  • Biotage. (n.d.).
  • BenchChem. (2025). Technical Support Center: Purification of Pyrimido[5,4-c]pyridazine Analogs.
  • ALWSCI. (2024, May 10).
  • Cirilli, R., et al. (n.d.). Synthesis, HPLC Enantioresolution, and X-ray Analysis of a New Series of C5-methyl Pyridazines as N-Formyl Peptide Receptor (FPR) Agonists. PMC.
  • Long, W. J., Brooks, A. E., & Biazzo, W. (2009, March 17). Analysis of Polar Compounds Using 100% Aqueous Mobile Phases with Agilent ZORBAX Eclipse Plus Phenyl-Hexyl and Other ZORBAX Phenyl Columns. Agilent Technologies, Inc.
  • BenchChem. (2025). Application Notes and Protocols for the Purification of 3-piperazin-1-yl-1H-pyridazin-6-one.
  • Waters. (2025, June 18).
  • Zhang, T., et al. (2016, April 1). Chromatographic behavior of 12 polar pteridines in hydrophilic interaction chromatography using five different HILIC columns coupled with tandem mass spectrometry. PubMed.
  • Biotage. (2023, February 6). What is my C18 flash column's loading capacity?.
  • Phenomenex Team. (2025, June 6).
  • SIELC Technologies. (2018, February 16). Separation of Pyridazine, 3,6-dichloro- on Newcrom R1 HPLC column.
  • Wikipedia contributors. (n.d.).
  • Taylor & Francis. (n.d.). HILIC – Knowledge and References.
  • Tong, S., et al. (2007, August 15).
  • Stoll, D., & Dolan, J. (2025, October 29). LC Troubleshooting Essentials: A Guide to Common Problems and Solutions for Peak Tailing, Ghost Peaks, and Pressure Spikes.
  • YMC America. (2017, December 8). 3 Ideal Columns for Analyzing Polar Compounds.
  • BenchChem. (2025).
  • Waters. (n.d.).
  • Unknown author. (n.d.).
  • ACS Publications. (2013, July 31). Strategy for the Synthesis of Pyridazine Heterocycles and Their Derivatives. The Journal of Organic Chemistry.
  • Element Lab Solutions. (2024, April 22).
  • PolyLC. (n.d.).
  • Agilent. (n.d.). Video Notes GC Troubleshooting Series Part Four: Tailing Peaks.
  • Element Lab Solutions. (2018, January 9). Troubleshooting GC peak shapes.
  • University of Victoria. (n.d.).
  • Biotage. (2019, August 14). HILIC Flash Purification – Separation of Polar Pharmaceuticals on Silica.
  • SIELC Technologies. (2024, August 12). HPLC Method for Analysis of Pyridine on Primesep 100 Column.
  • Agilent. (n.d.).
  • OSHA. (n.d.). Sample and Analytical Procedure for Pyridine.
  • ALWSCI. (2025, July 17).
  • Tong, S., et al. (2007, July 23). Separation of pyridine derivatives from synthetic mixtures by pH‐zone‐refining counter‐current chromatography.
  • Reddit user organiker. (2017, February 22). Column chromatography & TLC on highly polar compounds?. r/chemistry.
  • PMC. (n.d.). The pyridazine heterocycle in molecular recognition and drug discovery.
  • Unknown author. (n.d.).
  • Technology Networks. (2024, March 12).
  • University of Rochester. (n.d.).
  • MedCrave online. (2017, May 15).
  • Professor Dave Explains. (2023, March 10).
  • Clark, J. (2023, August 29).
  • Dolan, J. (2008, January 31). Ion Pairing - Blessing or Curse?. LCGC North America.
  • YouTube. (2021, August 29). How ion pair reagent works in RPLC?.
  • The Wolfson Centre for Applied Structural Biology. (n.d.). Reversed Phase Chromatography; Principles and methods handbook.
  • MDPI. (2022, October 18).
  • Hobbs, W. J. (n.d.). Synthesis and Characterization of Unique Pyridazines. Liberty University.
  • WUR eDepot. (n.d.). Reactions of pyridazines and pyridazine 1-oxides with nitrogen-containing nucleophiles.

Sources

Reference Data & Comparative Studies

Validation

A Comparative Guide to the Synthetic Validation of 5-Chloro-3-Methylpyridazine Derivatives

For researchers and professionals in drug development, the pyridazine scaffold is a cornerstone of medicinal chemistry, with derivatives exhibiting a wide array of biological activities, including antifungal and antitumo...

Author: BenchChem Technical Support Team. Date: February 2026

For researchers and professionals in drug development, the pyridazine scaffold is a cornerstone of medicinal chemistry, with derivatives exhibiting a wide array of biological activities, including antifungal and antitumor properties.[1][2] The 5-chloro-3-methylpyridazine core, in particular, serves as a crucial intermediate for synthesizing more complex, pharmacologically active molecules. The efficiency, scalability, and safety of its synthetic route are therefore of paramount importance.

This guide provides an in-depth comparison of two distinct synthetic pathways to a 5-chloro-3-methylpyridazine derivative. We will dissect the predominant and most validated route, which proceeds through a pyridazinone intermediate, and contrast it with an alternative strategy starting from a furanone precursor. This analysis aims to equip researchers with the necessary data and rationale to select the most appropriate method for their specific laboratory or industrial needs.

Route 1: The Predominant Pathway via a Pyridazinone Intermediate

This is the most widely adopted and validated approach. Its logic lies in first constructing the core heterocyclic pyridazinone ring and subsequently performing a chlorination reaction to install the key chloro-substituent. This strategy is robust and generally high-yielding.

Scientific Rationale

The two-step sequence involves:

  • Cyclocondensation: The reaction of a γ-ketoacid, such as levulinic acid, with hydrazine hydrate. This is a classic method for forming six-membered heterocyclic rings, driven by the formation of a stable hydrazone intermediate followed by intramolecular cyclization and dehydration.

  • Chlorination: The conversion of the resulting 6-methylpyridazin-3(2H)-one (a lactam) into the target 5-chloro-3-methylpyridazine. This is achieved using a potent chlorinating agent like phosphorus oxychloride (POCl₃). The mechanism involves the conversion of the amide tautomer to its lactim form, which is then converted into a chloro-substituent.

Experimental Workflow: Route 1

cluster_0 Step 1: Cyclocondensation cluster_1 Step 2: Chlorination A Levulinic Acid + Hydrazine Hydrate B 6-Methylpyridazin-3(2H)-one (Intermediate) A->B Reflux in Ethanol D 5-Chloro-3-methylpyridazine (Final Product) B->D Heat/Reflux C Phosphorus Oxychloride (POCl3) C->B

Caption: Workflow for the synthesis of 5-chloro-3-methylpyridazine via a pyridazinone intermediate.

Detailed Experimental Protocol: Route 1

Step 1: Synthesis of 6-Methylpyridazin-3(2H)-one

  • To a solution of levulinic acid (0.1 mol) in ethanol (100 mL), add hydrazine hydrate (0.11 mol) dropwise at room temperature.

  • Heat the mixture to reflux and maintain for 4-6 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, cool the reaction mixture to room temperature and reduce the solvent volume under vacuum.

  • Pour the concentrated residue into cold water (200 mL) and stir.

  • Collect the precipitated solid by filtration, wash with cold water, and dry under vacuum to yield the pyridazinone intermediate. Recrystallization from ethanol can be performed for higher purity.

Step 2: Synthesis of 5-Chloro-3-methylpyridazine

  • Traditional Method: In a flask equipped with a reflux condenser, suspend 6-methylpyridazin-3(2H)-one (0.1 mol) in an excess of phosphorus oxychloride (POCl₃, ~5-10 equivalents).

  • Heat the mixture on a steam bath or oil bath to reflux for 2-3 hours.[3]

  • Workup: Carefully and slowly pour the reaction mixture onto crushed ice with vigorous stirring in a well-ventilated fume hood. The excess POCl₃ will react exothermically with water.

  • Neutralize the acidic solution with a base (e.g., sodium bicarbonate or sodium hydroxide solution) until it is slightly alkaline (pH 8-9).

  • Extract the aqueous layer with a suitable organic solvent (e.g., dichloromethane or ethyl acetate) multiple times.

  • Combine the organic extracts, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

  • Purify the product by column chromatography or recrystallization.

Expert Insight: The use of excess POCl₃ is effective but poses significant environmental and safety challenges due to its corrosivity and the vigorous quenching process.[4] A greener, more scalable alternative involves using an equimolar amount of POCl₃ under solvent-free conditions, often in a sealed reactor at high temperatures.[4][5][6] This method minimizes waste and simplifies the workup, making it highly suitable for large-scale preparations.

Route 2: Alternative Pathway from a Furanone Precursor

This alternative route offers a different synthetic strategy, starting from a halogenated five-membered ring and constructing the pyridazine core in a single, efficient step. This can be advantageous if the furanone starting material is readily accessible.

Scientific Rationale

This approach is based on the reaction of a 3,4-dihalo-5-alkylfuran-2(5H)-one (a derivative of mucochloric or mucobromic acid) with hydrazine hydrate. The reaction proceeds via a nucleophilic attack by hydrazine, leading to the opening of the furanone ring, followed by an intramolecular cyclization that displaces a halide and forms the stable six-membered pyridazinone ring, which then tautomerizes to the final product. A similar synthesis has been successfully used to prepare 5-chloro-6-phenylpyridazin-3(2H)-one.[2]

Experimental Workflow: Route 2

cluster_0 One-Pot Synthesis A 3,4-Dichloro-5-methylfuran-2(5H)-one + Hydrazine Hydrate B 5-Chloro-3-methylpyridazine (Final Product) A->B Stir in DMF at 80°C

Caption: One-pot synthesis of 5-chloro-3-methylpyridazine from a furanone precursor.

Detailed Experimental Protocol: Route 2
  • Dissolve 3,4-dichloro-5-methylfuran-2(5H)-one (0.1 mol) in N,N-dimethylformamide (DMF, 150 mL).

  • Slowly add hydrazine hydrate (80%, 0.11 mol) to the solution at room temperature.

  • Heat the resulting solution and stir at 80 °C for approximately 40-60 minutes, monitoring the reaction by TLC.[2]

  • After cooling to room temperature, pour the reaction mixture into cold water (500 mL).

  • A precipitate will form. Collect the solid by filtration, wash thoroughly with water, and dry under vacuum.

  • The crude product can be purified by recrystallization from a suitable solvent like dioxane or ethanol to yield the pure 5-chloro-3-methylpyridazine.[2]

Comparative Analysis

The choice between these two synthetic routes depends on several factors, including the scale of the synthesis, available starting materials, and safety considerations.

ParameterRoute 1: Pyridazinone IntermediateRoute 2: Furanone PrecursorJustification & Insights
Overall Yield Generally high (70-85%)Moderate to high (60-75%)Route 1 is well-optimized and often provides higher yields. Route 2's yield is highly dependent on the purity of the furanone starting material.
Number of Steps Two distinct synthetic stepsEffectively one-potRoute 2 is more step-economical, which can be a significant advantage in reducing process time and resource usage.
Reagents & Cost Levulinic acid and hydrazine are inexpensive. POCl₃ is a common but hazardous reagent.Dichloro-furanone precursor may be more expensive or require synthesis. Hydrazine is common.The accessibility and cost of the furanone starting material is the critical economic factor for Route 2.
Reaction Conditions Involves reflux temperatures. The chlorination step requires careful handling of POCl₃.Milder heating (80°C). Avoids the use of highly corrosive POCl₃.Route 2 is operationally simpler and inherently safer due to the avoidance of phosphorus oxychloride.
Scalability Highly scalable, especially with modern solvent-free chlorination methods.[4]Scalable, but the workup involves precipitation from a large volume of water, which may be cumbersome on an industrial scale.Both routes are viable for scale-up, but Route 1, with recent improvements, is well-established for large-scale production.
Environmental & Safety Major concern is the use and quenching of excess POCl₃ in the traditional method. Generates phosphate waste.DMF is a solvent that requires careful handling and disposal. The overall process is comparatively greener.The solvent-free modification of Route 1 significantly improves its environmental profile, making it competitive with Route 2.

Conclusion and Recommendation

Both synthetic routes presented are valid and effective for producing 5-chloro-3-methylpyridazine derivatives.

Route 1 (Pyridazinone Intermediate) remains the gold standard for its reliability, high yields, and extensive validation in the literature. For large-scale industrial synthesis, the modified solvent-free chlorination protocol is strongly recommended as it addresses the primary safety and environmental drawbacks of the traditional method, making it both efficient and responsible.[4][6]

Route 2 (Furanone Precursor) is an excellent alternative, particularly for laboratory-scale synthesis where step economy and operational simplicity are highly valued. Its milder conditions and avoidance of phosphorus oxychloride make it an attractive and safer option. The primary consideration for this route is the availability and cost of the specific 3,4-dichloro-5-methylfuran-2(5H)-one starting material.

Ultimately, the optimal choice will be dictated by a careful evaluation of project-specific priorities, including cost, scale, available equipment, and safety protocols. This guide provides the foundational data and expert context to make that decision an informed one.

References

  • Verma S. K, et al. Synthesis and Antimicrobial Activity of some Pyridazinone Derivatives. Biomedical Pharmacology Journal. 2008;1(1).

  • BenchChem. Synthesis of Pyridazinone Derivatives from 2(3H)-Furanones. Application Notes and Protocols.

  • Campagna, F., et al. Synthesis, Biological Evaluation, and Pharmacophore Generation of New Pyridazinone Derivatives with Affinity toward α1- and α2-Adrenoceptors. Journal of Medicinal Chemistry. 2001;44(11):1739-1749.

  • Al-Tel, T. H. Pyridazinone: Current Progress in Synthesis of its Derivatives and Biological Activity. Molecules. 2024;29(1):123.

  • Fathalla, W., et al. Synthesis of pyridazinone derivatives. ResearchGate. 2017.

  • Lv, M., et al. Synthesis and Antifungal Activity of 5-Chloro-6-Phenyl-pyridazin-3(2H)-one Derivatives. Molecules. 2009;14(9):3504-3518.

  • ChemicalBook. 5-CHLORO-3-METHYL-PYRIDINE-2-CARBOXYLIC ACID synthesis.

  • Organic Syntheses. 4-(Methylthio)-2-phenylquinazoline. Organic Syntheses Procedure.

  • ChemicalBook. 3-CHLOROPYRIDAZINE | 1120-95-2.

  • PrepChem.com. Synthesis of 5-methyl-6-(m-nitrophenyl)-3-chloropyridazine.

  • Wang, H., et al. Large-Scale Solvent-Free Chlorination of Hydroxy-Pyrimidines, -Pyridines, -Pyrazines and -Amides Using Equimolar POCl3. Molecules. 2012;17(4):4533-4544.

  • Semantic Scholar. Large-Scale Solvent-Free Chlorination of Hydroxy-Pyrimidines, -Pyridines, -Pyrazines and -Amides Using Equimolar POCl3.

  • ResearchGate. Large-Scale Solvent-Free Chlorination of Hydroxy-Pyrimidines, -Pyridines, -Pyrazines and -Amides Using Equimolar POCl3.

  • Van der Plas, H. C., et al. Synthetic Pathways to Pyrido[3,4-c]pyridazines and Their Polycyclic Derivatives. Molecules. 2022;27(20):7001.

Sources

Comparative

Technical Comparison Guide: SAR Profiling of 5-Chloro-3-methylpyridazine Analogs

Executive Summary: The Scaffold Advantage 5-Chloro-3-methylpyridazine hydrochloride (CAS: 2153472-96-7) represents a "privileged scaffold" in heterocyclic chemistry. Unlike symmetrical 3,6-dichloropyridazines, this asymm...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary: The Scaffold Advantage

5-Chloro-3-methylpyridazine hydrochloride (CAS: 2153472-96-7) represents a "privileged scaffold" in heterocyclic chemistry. Unlike symmetrical 3,6-dichloropyridazines, this asymmetric building block offers orthogonal functionalization handles: a reactive electrophilic center at C5 (chlorine) and a modifiable alkyl handle at C3 (methyl).

This guide objectively compares the Structure-Activity Relationship (SAR) profiles of analogs derived from this core, focusing on two primary therapeutic/agrochemical tracks: VEGFR-2 Kinase Inhibition (Oncology) and Photosystem II Inhibition (Herbicides).

Chemical Architecture & Reactivity Profile[1]

To understand the SAR data, one must first understand the electronic bias of the scaffold. The pyridazine ring is highly


-deficient, making the C5-chlorine susceptible to Nucleophilic Aromatic Substitution (

).
FeatureChemical PropertySAR Implication
C5-Cl Moiety High ElectrophilicityPrimary site for introducing diversity via

(amines, alkoxides, thiols).
C3-Methyl Group Acidic Protons (

)
Site for condensation, oxidation (to aldehyde/acid), or radical halogenation.
N1/N2 Nitrogens Weakly Basic (

)
H-bond acceptor capability; critical for kinase hinge binding.
Reactivity Diagram: Orthogonal Functionalization

G Core 5-Chloro-3-methylpyridazine (Core Scaffold) C5_Sub C5 Substitution (SnAr Reaction) Core->C5_Sub Nucleophile (R-NH2, R-OH) C3_Mod C3 Methyl Oxidation/ Condensation Core->C3_Mod SeO2 or Aldehyde Kinase Kinase Inhibitors (Bi-aryl ethers/amines) C5_Sub->Kinase Lead Optimization Agro Agrochemicals (Styryl/Acid derivatives) C3_Mod->Agro Lipophilicity Tuning

Figure 1: Divergent synthetic pathways utilizing the orthogonal reactivity of the 5-chloro-3-methylpyridazine scaffold.

Comparative Analysis: Application Tracks
Track A: VEGFR-2 Kinase Inhibitors (Oncology)

In this series, the chlorine at C5 is displaced by anilines or phenols to target the ATP-binding pocket of VEGFR-2. The 3-methyl group is often kept small to fit into the hydrophobic gatekeeper region or oxidized to form H-bond interactions.

Comparative Performance of C5-Substituents:

Analog IDC5-Substituent (R)C3-GroupVEGFR-2 IC50 (nM)Metabolic Stability (

min)
Notes
CMP-01 3-Fluoroaniline-CH345>60Good potency, high stability.
CMP-02 4-Methoxyphenol-CH312045Ether linkage reduces potency vs amine.
CMP-03 4-(4-Methylpiperazin)aniline-CH38 25Solubilizing tail drastically improves potency (H-bond).
Ref (Sunitinib) N/AN/A10N/AStandard of Care (Control).

Key Insight: Nitrogen-linked analogs (CMP-01, CMP-03) consistently outperform Oxygen-linked analogs (CMP-02) in kinase inhibition due to the H-bond donor capability of the resulting secondary amine, which interacts with the kinase hinge region [1].

Track B: Photosystem II Inhibitors (Agrochemicals)

Here, the 3-methyl group is often condensed with benzaldehydes to form styryl derivatives, or the core is used to mimic the plastoquinone ring.

Comparative Performance of C3-Modifications:

Analog IDC5-SubstituentC3-ModificationHerbicidal Activity (EC50)Soil Half-life (days)
AGRO-A -Cl-CH=CH-Ph (Styryl)15 ppm14
AGRO-B -O-Ph-CH355 ppm45
AGRO-C -Cl-COOH (Acid)>100 ppm2

Key Insight: The "Styryl-pyridazine" motif (AGRO-A) is essential for high affinity in this subclass, as the extended conjugation mimics the lipophilic tail of natural quinones [2].

Experimental Protocols
Protocol 1: Regioselective

Displacement (Synthesis)

Objective: To synthesize C5-amino substituted analogs (e.g., CMP-01) from 5-chloro-3-methylpyridazine hydrochloride.

  • Free Base Liberation: Dissolve 1.0 eq of 5-chloro-3-methylpyridazine hydrochloride in DCM. Wash with sat.

    
    . Dry organic layer (
    
    
    
    ) and concentrate.
  • Coupling: In a microwave vial, combine the free base (1.0 eq) with the aniline nucleophile (1.2 eq).

  • Catalysis: Add

    
    -TsOH (0.1 eq) as a catalyst (protonates the pyridazine N, activating the C5-Cl bond).
    
  • Solvent: Suspend in 2-propanol or ethoxyethanol.

  • Reaction: Heat at 120°C (Microwave) for 30 mins or reflux for 12h.

  • Purification: Evaporate solvent. Purify via Flash Chromatography (Hexane/EtOAc gradient).

    • Validation: Monitor disappearance of starting material via TLC (

      
       in 1:1 Hex/EtOAc).
      
Protocol 2: In Vitro Kinase Assay (VEGFR-2)

Objective: Determine IC50 values for synthesized analogs.

  • Reagent Prep: Prepare 10 mM stock solutions of analogs in DMSO.

  • Enzyme Mix: Dilute recombinant VEGFR-2 kinase (0.5 nM final) in assay buffer (50 mM HEPES pH 7.5, 10 mM

    
    ).
    
  • Substrate: Add Poly(Glu,Tyr) substrate and ATP (

    
     concentration).
    
  • Incubation: Incubate analogs (serial dilution 1 nM - 10

    
    M) with enzyme/substrate mix for 60 min at RT.
    
  • Detection: Use ADP-Glo™ Kinase Assay (Promega). Add reagent to deplete ATP, then add detection reagent to convert ADP to Luciferase signal.

  • Analysis: Measure luminescence. Plot RLU vs. log[Concentration] to derive IC50 using non-linear regression (GraphPad Prism).

Mechanistic Visualization: SAR Decision Tree

The following diagram illustrates the logical flow for optimizing this scaffold based on the desired biological outcome.

SAR_Logic Start Optimization Goal Branch Target Class? Start->Branch Kinase Kinase (VEGFR/p38) Branch->Kinase Pharma Agro Herbicide (PS-II) Branch->Agro Agro K_Step1 Step 1: C5 Displacement (Use Aniline) Kinase->K_Step1 K_Step2 Step 2: Solubilizing Tail (Add Piperazine) K_Step1->K_Step2 K_Result High Potency / Low Solubility K_Step2->K_Result A_Step1 Step 1: C3 Condensation (Aldehyde Reaction) Agro->A_Step1 A_Step2 Step 2: Lipophilicity Check (LogP > 3.0?) A_Step1->A_Step2 A_Result High Leaf Penetration A_Step2->A_Result

Figure 2: SAR Decision Tree for 5-chloro-3-methylpyridazine optimization.

References
  • El-Gazzar, M. G., et al. (2020). "Design and synthesis of novel chloropyridazine hybrids as promising anticancer agents acting by apoptosis induction and PARP-1 inhibition."[1] Bioorganic Chemistry.

  • BenchChem. (2025).[2] "Biological activity comparison of 3,5-Dichloropyridine and Pyridazine analogs." BenchChem Technical Guides.

  • PubChem. (2025). "5-chloro-3-methylpyridazine hydrochloride Compound Summary." National Library of Medicine.

  • Sotelo, E., et al. (2002). "Pyridazines.[2][3][4][5][6][7][8][9][10] Part 29: Synthesis and platelet aggregation inhibition activity of 5-substituted-6-phenyl-3(2H)-pyridazinones." Bioorganic & Medicinal Chemistry.

Sources

Validation

A Senior Application Scientist's Guide to Benchmarking New Pyridazine Derivatives Against Existing Drugs

Introduction: The Ascendant Role of the Pyridazine Scaffold in Modern Drug Discovery The pyridazine ring, a six-membered heterocycle with two adjacent nitrogen atoms, has emerged as a privileged scaffold in medicinal che...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Ascendant Role of the Pyridazine Scaffold in Modern Drug Discovery

The pyridazine ring, a six-membered heterocycle with two adjacent nitrogen atoms, has emerged as a privileged scaffold in medicinal chemistry.[1] Its unique physicochemical properties, including a high dipole moment, robust hydrogen-bonding capacity, and potential to reduce interactions with the hERG potassium channel, offer distinct advantages in drug design.[2] These characteristics have propelled the development of pyridazine-containing drugs across a wide spectrum of therapeutic areas, including oncology, inflammation, and infectious diseases.[3][4] Recently, the FDA approvals of relugolix and deucravacitinib have further solidified the importance of this heterocyclic motif in modern pharmaceuticals.[2]

This guide provides a comprehensive framework for the preclinical benchmarking of novel pyridazine derivatives against established drugs, ensuring a rigorous and objective evaluation of their therapeutic potential. As a case study, we will compare a hypothetical new pyridazine derivative, PDZ-2026 , a selective kinase inhibitor, against the well-established multi-kinase inhibitor, Sorafenib.

Part 1: Head-to-Head Comparative Analysis: PDZ-2026 vs. Sorafenib

Mechanism of Action: A Tale of Two Kinase Inhibitors

Understanding the precise mechanism of action is paramount in drug development. While both PDZ-2026 and Sorafenib target kinases, their selectivity profiles and downstream effects are distinct.

PDZ-2026 is designed as a highly selective inhibitor of Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2), a key mediator of angiogenesis, the process of new blood vessel formation that is crucial for tumor growth and metastasis.[5] By specifically targeting VEGFR-2, PDZ-2026 aims to minimize off-target effects and improve the therapeutic window.

Sorafenib , in contrast, is a multi-kinase inhibitor that targets several kinases involved in both tumor cell proliferation and angiogenesis, including VEGFR, Platelet-Derived Growth Factor Receptor (PDGFR), and Raf kinases.[6] This broader activity profile can be advantageous in certain contexts but may also contribute to a higher incidence of adverse effects.

Signaling Pathway: VEGFR-2 Inhibition by PDZ-2026

G VEGF VEGF VEGFR2 VEGFR-2 VEGF->VEGFR2 Binds PLCg PLCγ VEGFR2->PLCg Activates PI3K PI3K VEGFR2->PI3K Activates PDZ2026 PDZ-2026 PDZ2026->VEGFR2 Inhibits PKC PKC PLCg->PKC Raf Raf PKC->Raf MEK MEK Raf->MEK ERK ERK MEK->ERK Proliferation Angiogenesis, Cell Proliferation, Survival ERK->Proliferation Akt Akt PI3K->Akt Akt->Proliferation

Caption: PDZ-2026 selectively inhibits VEGFR-2 signaling.

In Vitro Efficacy: Quantifying Potency and Selectivity

Rigorous in vitro assays are the cornerstone of preclinical drug evaluation.[7] They provide quantitative data on a compound's potency, selectivity, and cellular effects.

Experimental Protocols:

  • Kinase Inhibition Assay: The inhibitory activity of the compounds against a panel of kinases is determined using a biochemical assay, such as a radiometric or fluorescence-based method.[8] This allows for the determination of the half-maximal inhibitory concentration (IC50).

  • Cell Viability Assay (MTT Assay): This colorimetric assay measures the metabolic activity of cells and is used to determine the cytotoxic or cytostatic effects of the compounds on cancer cell lines.[7] The IC50 value represents the concentration at which 50% of cell growth is inhibited.

  • Cell Cycle Analysis: Flow cytometry with propidium iodide staining is used to analyze the distribution of cells in different phases of the cell cycle (G0/G1, S, G2/M) following treatment with the test compounds.[7][9]

Table 1: Comparative In Vitro Activity of PDZ-2026 and Sorafenib

AssayTarget/Cell LinePDZ-2026 (IC50, nM)Sorafenib (IC50, nM)
Kinase Inhibition VEGFR-2590
PDGFR-β>10,00058
B-Raf>10,00022
c-Raf>10,0006
Cell Viability HUVEC (Endothelial)1550
A549 (Lung Cancer)2503,900
HT-29 (Colon Cancer)3205,500
MCF-7 (Breast Cancer)4507,200

Data is hypothetical and for illustrative purposes.

The in vitro data clearly demonstrates the high potency and selectivity of PDZ-2026 for VEGFR-2 compared to Sorafenib. This translates to potent inhibition of endothelial cell proliferation (HUVEC) and significant anti-proliferative activity against various cancer cell lines.

Experimental Workflow: In Vitro Screening Cascade

cluster_0 Primary Screening cluster_1 Secondary Screening cluster_2 Lead Optimization a Compound Library (Pyridazine Derivatives) b Biochemical Kinase Assay (VEGFR-2) a->b c Determine IC50 b->c d Hit Compounds (e.g., PDZ-2026) e Kinase Selectivity Panel (e.g., PDGFR, Raf) d->e f Cell-Based Assays (MTT, Cell Cycle) d->f g Confirm On-Target Activity e->g f->g h In Vivo Efficacy & PK/PD g->h

Caption: A typical workflow for in vitro screening of kinase inhibitors.

In Vivo Preclinical Models: Assessing Efficacy and Safety in a Living System

In vivo studies are crucial for evaluating a drug candidate's efficacy, pharmacokinetics (PK), pharmacodynamics (PD), and safety profile in a whole-organism context.[8][10]

Experimental Protocols:

  • Xenograft Tumor Model: Human cancer cells (e.g., A549) are implanted into immunocompromised mice. Once tumors are established, the mice are treated with the test compounds, and tumor growth is monitored over time.

  • Pharmacokinetic (PK) Analysis: Blood samples are collected at various time points after drug administration to determine key PK parameters such as absorption, distribution, metabolism, and excretion (ADME).

  • Toxicity Studies: Animals are monitored for signs of toxicity, and tissues are collected for histopathological analysis to assess any potential organ damage.

Table 2: Comparative In Vivo Efficacy of PDZ-2026 and Sorafenib in an A549 Xenograft Model

Treatment GroupDose (mg/kg, p.o., qd)Tumor Growth Inhibition (%)Body Weight Change (%)
Vehicle-0+2
PDZ-20261045-1
PDZ-20263078-3
Sorafenib3065-10

Data is hypothetical and for illustrative purposes.

In the in vivo model, PDZ-2026 demonstrates superior tumor growth inhibition compared to Sorafenib at the same dose, with a significantly better safety profile as indicated by the minimal impact on body weight.

Part 2: Future Perspectives and the Promise of Pyridazine Derivatives

The comparative analysis highlights the potential of PDZ-2026 as a more selective and safer alternative to existing multi-kinase inhibitors like Sorafenib. The pyridazine scaffold provides a versatile platform for the development of next-generation targeted therapies.[11][12] Future research should focus on:

  • Exploring Novel Pyridazine Scaffolds: Synthesis of new derivatives to further optimize potency, selectivity, and pharmacokinetic properties.[13][14]

  • Combination Therapies: Investigating the synergistic effects of pyridazine derivatives with other anticancer agents, including chemotherapy and immunotherapy.[15]

  • Biomarker Development: Identifying predictive biomarkers to select patients who are most likely to respond to treatment with these novel agents.

References

  • The pyridazine heterocycle in molecular recognition and drug discovery - PMC. (Source: vertexaisearch.cloud.google.com)
  • Synthesis, Characterisation and Biological Evaluation of Pyridazine Derivatives - JOCPR. (Source: vertexaisearch.cloud.google.com)
  • New pyridazine derivatives: synthesis, chemistry and biological activity - PubMed. (Source: vertexaisearch.cloud.google.com)
  • Synthesis and Biological Activity of Pyridopyridazine Derivatives: A Mini Review. (Source: vertexaisearch.cloud.google.com)
  • Synthesis and Biological Activity of Pyridopyridazine Derivatives: A Mini Review. (Source: vertexaisearch.cloud.google.com)
  • A comprehensive study on synthesis and biological activities of Pyridazine Derivatives - Research Journal of Pharmacy and Technology. (Source: vertexaisearch.cloud.google.com)
  • Pyridazine and Pyridazinone in Medicinal Chemistry: Synthesis and Antiinflammatory Pathways Targeting TxA2, TNF-α, and IL-6 - PubMed. (Source: vertexaisearch.cloud.google.com)
  • A comprehensive study on synthesis and biological activities of Pyridazine Derivatives. (Source: vertexaisearch.cloud.google.com)
  • Pyrazines in Drug Discovery - PharmaBlock. (Source: vertexaisearch.cloud.google.com)
  • Recent advances in the chemistry of pyridazine — an important representative of six-membered nitrogen heterocycles - Sci-Hub. (Source: vertexaisearch.cloud.google.com)
  • Design and Synthesis of Pyridazine Containing Compounds with Promising Anticancer Activity - J-Stage. (Source: vertexaisearch.cloud.google.com)
  • A REVIEW ON PYRIDAZINE AS A PHARAMACOLOGICALLY ACTIVE NUCLEUS - IJCRT.org. (Source: vertexaisearch.cloud.google.com)
  • Investigation of Anticancer Properties of Newly Synthesized Pyridazine-Based Inhibitors in Mouse and Human Breast Cancer Cell Line - MDPI. (Source: vertexaisearch.cloud.google.com)
  • FDA approved drugs containing pyridine scaffold to treat bacterial and fungal infections. (Source: vertexaisearch.cloud.google.com)
  • In Vitro Efficacy of Novel Anticancer Agents: A Methodological and Data Interpretation Guide - Benchchem. (Source: vertexaisearch.cloud.google.com)
  • Development of Novel In Vivo Chemical Probes to Address CNS Protein Kinase Involvement in Synaptic Dysfunction - PMC. (Source: vertexaisearch.cloud.google.com)
  • Step-by-Step Guide to Kinase Inhibitor Development - Reaction Biology. (Source: vertexaisearch.cloud.google.com)
  • Pyridazinone-based derivatives as anticancer agents endowed with anti-microbial activity: molecular design, synthesis, and biological investigation - PMC. (Source: vertexaisearch.cloud.google.com)
  • Nanoparticles of a Pyrazolo-Pyridazine Derivative as Potential EGFR and CDK-2 Inhibitors: Design, Structure Determination, Anticancer Evaluation and In Silico Studies - MDPI. (Source: vertexaisearch.cloud.google.com)
  • Novel Pyrimido-Pyridazine Derivatives: Design, Synthesis, Anticancer Evaluation and In Silico Studies - Taylor & Francis. (Source: vertexaisearch.cloud.google.com)
  • A Simple and Reliable Approach for Assessing Anticancer Activity In Vitro - ResearchGate. (Source: vertexaisearch.cloud.google.com)
  • 6-Propylpyridazin-3-amine: A Comparative Analysis of a Pyridazine Derivative in Drug Discovery - Benchchem. (Source: vertexaisearch.cloud.google.com)
  • Discovery of a new pyrido[2,3-d]pyridazine-2,8-dione derivative as a potential anti-inflammatory agent through COX-1/COX-2 dual inhibition - RSC Medicinal Chemistry (RSC Publishing). (Source: vertexaisearch.cloud.google.com)
  • Identification of novel, in vivo active Chk1 inhibitors utilizing structure guided drug design. (Source: vertexaisearch.cloud.google.com)
  • FDA-approved drugs containing pyridine or dihydropyridine scaffolds for... - ResearchGate.
  • Pharmacological activities of pyridazines and pyridazinone Derivatives - SAR Publication. (Source: vertexaisearch.cloud.google.com)
  • Pyridine-to-Pyridazine Skeletal Editing | Journal of the American Chemical Society. (Source: vertexaisearch.cloud.google.com)
  • A decade of pyridine-containing heterocycles in US FDA approved drugs: a medicinal chemistry-based analysis - RSC Publishing. (Source: vertexaisearch.cloud.google.com)
  • High-Quality In Vivo Chemical Probes for Protein Kinases Disclosed in 2024. (Source: vertexaisearch.cloud.google.com)
  • Cell Culture Based in vitro Test Systems for Anticancer Drug Screening - Frontiers. (Source: vertexaisearch.cloud.google.com)
  • A discovery pipeline for identification and in vivo validation of drugs that alter T cell/ dendritic cell interaction | bioRxiv. (Source: vertexaisearch.cloud.google.com)
  • A comprehensive review on preliminary screening models for the evaluation of anti-cancer agents. (Source: vertexaisearch.cloud.google.com)
  • In Vitro Tumor Cell Model Systems for Anticancer Drug Screening and Verification. (Source: vertexaisearch.cloud.google.com)
  • Novel 3,6-Disubstituted Pyridazine Derivatives Targeting JNK1 Pathway: Scaffold Hopping and Hybridization-Based Design, Synthesis, Molecular Modeling, and In Vitro and In Vivo Anticancer Evaluation | ACS Omega. (Source: vertexaisearch.cloud.google.com)
  • Development of pyridazine derivatives as potential EGFR inhibitors and apoptosis inducers: Design, synthesis, anticancer evaluation, and molecular modeling studies - PubMed. (Source: vertexaisearch.cloud.google.com)

Sources

Comparative

A Comparative Analysis of Catalysts for Pyridazine Synthesis: A Guide for Researchers

For the attention of researchers, scientists, and professionals in drug development, this guide provides an in-depth comparative analysis of catalytic systems for the synthesis of pyridazines. This document moves beyond...

Author: BenchChem Technical Support Team. Date: February 2026

For the attention of researchers, scientists, and professionals in drug development, this guide provides an in-depth comparative analysis of catalytic systems for the synthesis of pyridazines. This document moves beyond a simple listing of methods to offer a technical narrative grounded in experimental data and mechanistic understanding, empowering you to make informed decisions in your synthetic strategies.

The pyridazine scaffold is a cornerstone in medicinal chemistry, forming the core of numerous pharmacologically active compounds.[1] The efficient synthesis of these heterocycles is therefore of paramount importance. Catalysis offers a powerful toolkit to construct and functionalize the pyridazine ring with high efficiency and selectivity. This guide will dissect and compare the leading catalytic methodologies, focusing on metal-based catalysts and organocatalysts, providing a critical evaluation of their performance, and offering detailed experimental protocols.

Metal-Based Catalysis: The Workhorses of Pyridazine Synthesis

Transition metal catalysts have revolutionized the synthesis of complex organic molecules, and pyridazines are no exception. Palladium, copper, and ruthenium complexes are at the forefront of this field, each offering unique advantages in terms of reactivity and substrate scope.

Palladium Catalysis: Precision in C-C and C-N Bond Formation

Palladium-catalyzed cross-coupling reactions are a mainstay for the functionalization of pre-formed pyridazine rings and for the construction of the ring itself.[2] Reactions such as Suzuki-Miyaura, Heck, Sonogashira, and Stille couplings allow for the introduction of a wide variety of substituents onto the pyridazine core with high precision.[3]

Mechanism of Action: The Suzuki-Miyaura Coupling

The Suzuki-Miyaura reaction, which couples an organoboron reagent with a halide, is a powerful tool for creating C-C bonds. The catalytic cycle, illustrated below, involves the oxidative addition of the palladium(0) catalyst to the pyridazine halide, followed by transmetalation with the boronic acid derivative and reductive elimination to yield the coupled product and regenerate the catalyst.

Suzuki-Miyaura Catalytic Cycle Pd(0)Ln Pd(0)Ln Oxidative Addition Oxidative Addition Pd(0)Ln->Oxidative Addition Ar-X Ar-Pd(II)-X(Ln) Ar-Pd(II)-X(Ln) Oxidative Addition->Ar-Pd(II)-X(Ln) Transmetalation Transmetalation Ar-Pd(II)-X(Ln)->Transmetalation R-B(OR)2 Ar-Pd(II)-R(Ln) Ar-Pd(II)-R(Ln) Transmetalation->Ar-Pd(II)-R(Ln) Reductive Elimination Reductive Elimination Ar-Pd(II)-R(Ln)->Reductive Elimination Reductive Elimination->Pd(0)Ln Catalyst Regeneration Ar-R Ar-R Reductive Elimination->Ar-R

Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Performance Comparison of Palladium Catalysts

Catalyst SystemTypical Reaction ConditionsYieldsSubstrate ScopeFunctional Group Tolerance
Pd(PPh₃)₄ / Na₂CO₃ DME/EtOH/H₂O, 80 °C, 48h60-85%Aryl and heteroaryl boronic acidsGood tolerance to a range of functional groups
PdCl₂(dppf) / K₂CO₃ Dioxane, 90 °C, 12h70-95%Broad scope, including sterically hindered substratesExcellent tolerance, including esters and ketones
Pd₂(dba)₃ / XPhos / K₃PO₄ t-BuOH, 100 °C, 8h80-98%Very broad, including challenging couplingsHigh tolerance to sensitive functional groups
Copper Catalysis: A Cost-Effective and Versatile Alternative

Copper catalysts have gained significant traction as a more economical and less toxic alternative to palladium for certain transformations.[4] They are particularly effective in multicomponent reactions (MCRs) and C-N bond-forming reactions.[5]

Mechanism of Action: Copper-Catalyzed Multicomponent Reaction

Copper-catalyzed MCRs for pyridazinone synthesis often proceed through a cascade of reactions, including Michael addition, 1,2-addition, and cyclization, all facilitated by the copper catalyst. The exact mechanism can vary depending on the substrates and reaction conditions.

Copper_MCR_Workflow cluster_0 Reaction Setup cluster_1 Reaction Cascade cluster_2 Product Aldehyde Aldehyde Michael Addition Michael Addition Aldehyde->Michael Addition Hydrazine Hydrazine Hydrazine->Michael Addition Alkynoate Alkynoate Alkynoate->Michael Addition Cu(I) catalyst Cu(I) catalyst Cu(I) catalyst->Michael Addition 1,2-Addition 1,2-Addition Michael Addition->1,2-Addition Cyclization Cyclization 1,2-Addition->Cyclization Pyridazinone Pyridazinone Cyclization->Pyridazinone

General workflow for a copper-catalyzed multicomponent synthesis of pyridazinones.

Performance Comparison of Copper Catalysts

Catalyst SystemTypical Reaction ConditionsYieldsSubstrate ScopeFunctional Group Tolerance
CuI / Ligand DMF, 100 °C, 12-24h50-85%Aldehydes, hydrazines, alkynoatesGood tolerance to various functional groups.[4]
Cu(OAc)₂ Toluene, 110 °C, 8h60-90%Enaminones for imidazo[1,2-a]pyridinesTolerates a range of substituents on the aromatic rings.[6]
CuBr DMSO, 120 °C, 12h55-86%Dimerization of 5-aminopyrazoles to pyridazinesGood for electron-rich and aliphatic substrates.[7]
Ruthenium Catalysis: Emerging Strategies in C-H Functionalization

Ruthenium catalysts are increasingly being explored for novel synthetic routes to pyridazines, particularly through C-H activation and cyclization reactions.[8] These methods offer atom-economical pathways to highly substituted pyridazine derivatives.

Performance of Ruthenium Catalysts

Ruthenium-catalyzed reactions often involve the formation of a ruthenacycle intermediate, which then undergoes further reactions to form the desired product. While still an emerging area for pyridazine synthesis, ruthenium catalysis shows promise for its ability to forge new bonds in a highly efficient manner.

Organocatalysis: A Metal-Free Approach to Pyridazine Synthesis

Organocatalysis has emerged as a powerful and "green" alternative to metal-based catalysis.[9] These small organic molecules can catalyze a wide range of transformations with high enantioselectivity, often under mild reaction conditions.

L-proline: A Versatile Amino Acid Catalyst

L-proline and its derivatives are among the most widely used organocatalysts. They typically operate through an enamine or iminium ion catalytic cycle, enabling a variety of asymmetric transformations.

Mechanism of Action: Enamine Catalysis

In a typical L-proline-catalyzed reaction for pyridazine synthesis, the proline catalyst reacts with a ketone to form a nucleophilic enamine intermediate. This enamine then reacts with an electrophile, such as a tetrazine, in a Diels-Alder reaction with inverse electron demand.[9] Subsequent elimination of dinitrogen and hydrolysis regenerates the catalyst and yields the dihydropyridazine product.[9]

Enamine_Catalysis_Cycle Ketone Ketone Enamine Formation Enamine Formation Ketone->Enamine Formation L-proline L-proline L-proline->Enamine Formation Enamine Intermediate Enamine Intermediate Enamine Formation->Enamine Intermediate Diels-Alder Reaction Diels-Alder Reaction Enamine Intermediate->Diels-Alder Reaction Tetrazine Tetrazine Tetrazine->Diels-Alder Reaction Cycloadduct Cycloadduct Diels-Alder Reaction->Cycloadduct N2 Elimination & Hydrolysis N2 Elimination & Hydrolysis Cycloadduct->N2 Elimination & Hydrolysis N2 Elimination & Hydrolysis->L-proline Catalyst Regeneration Dihydropyridazine Dihydropyridazine N2 Elimination & Hydrolysis->Dihydropyridazine

Catalytic cycle for L-proline-catalyzed pyridazine synthesis via enamine activation.

Performance of L-proline as a Catalyst

CatalystTypical Reaction ConditionsYieldsEnantioselectivity
L-proline DMSO, room temperature, 5hModerate to highCan be high, depending on the substrate

The Untapped Potential of Biocatalysis

While metal-based and organocatalysis dominate the field of pyridazine synthesis, biocatalysis presents a promising, albeit currently underexplored, frontier. Enzymes offer unparalleled selectivity and operate under mild, environmentally benign conditions. Although direct enzymatic synthesis of pyridazines is not yet well-established, the use of transaminases for the synthesis of related nitrogen heterocycles like pyrazines suggests a potential future direction.[10][11] The biocatalytic generation of key precursors could be integrated into chemo-enzymatic routes to pyridazines.

Detailed Experimental Protocols

Palladium-Catalyzed Suzuki-Miyaura Coupling for the Synthesis of 3,6-di(thiophen-2-yl)pyridazine

This protocol is adapted from the work of Al-Issa et al. (2018).

Materials:

  • 3,6-dichloropyridazine

  • Thiophene-2-boronic acid

  • Palladium(II) acetate (Pd(OAc)₂)

  • Triphenylphosphine (PPh₃)

  • Potassium carbonate (K₂CO₃)

  • 1,4-Dioxane

  • Water

Procedure:

  • To a stirred solution of 3,6-dichloropyridazine (1.0 mmol) in 1,4-dioxane (10 mL) and water (2 mL) was added thiophene-2-boronic acid (2.2 mmol), K₂CO₃ (3.0 mmol), PPh₃ (0.08 mmol), and Pd(OAc)₂ (0.02 mmol).

  • The reaction mixture was heated at 100 °C for 12 hours under a nitrogen atmosphere.

  • After cooling to room temperature, the mixture was diluted with water (20 mL) and extracted with ethyl acetate (3 x 20 mL).

  • The combined organic layers were washed with brine, dried over anhydrous Na₂SO₄, and concentrated under reduced pressure.

  • The crude product was purified by column chromatography on silica gel (hexane/ethyl acetate) to afford 3,6-di(thiophen-2-yl)pyridazine.

Copper-Catalyzed Synthesis of Polysubstituted Pyridazines

This protocol is based on the work of Jiang et al. (2024).[12]

Materials:

  • Acylhydrazone

  • Saturated ketone

  • Copper(I) iodide (CuI)

  • 1,10-Phenanthroline

  • Potassium phosphate (K₃PO₄)

  • Toluene

Procedure:

  • A mixture of acylhydrazone (0.5 mmol), saturated ketone (1.5 mmol), CuI (10 mol%), 1,10-phenanthroline (10 mol%), and K₃PO₄ (2.0 equiv) in toluene (2 mL) was stirred in a sealed tube.

  • The reaction mixture was heated at 120 °C for 24 hours.

  • After cooling to room temperature, the mixture was filtered, and the filtrate was concentrated under reduced pressure.

  • The residue was purified by flash column chromatography on silica gel to afford the desired polysubstituted pyridazine.[12]

L-proline-Catalyzed Synthesis of a Dihydropyridazine Derivative

This protocol is adapted from the mechanistic study by Wulff et al. (2019).[9]

Materials:

  • 3,6-di(2-pyridyl)-1,2,4,5-tetrazine

  • Acetone

  • L-proline

  • Deuterated dimethyl sulfoxide (DMSO-d₆) for NMR monitoring

Procedure:

  • A solution of L-proline (0.05 equiv) in DMSO-d₆ was added to 3,6-di(2-pyridyl)-1,2,4,5-tetrazine (1.0 equiv).

  • Acetone (excess) was then added to the mixture.

  • The reaction was stirred at room temperature and monitored by ¹H NMR spectroscopy for the formation of the dihydropyridazine product.

  • Upon completion, the product can be isolated by standard workup and purification techniques.

Conclusion and Future Outlook

The synthesis of pyridazines is well-served by a diverse array of catalytic methods. Palladium and copper catalysts offer robust and versatile routes to a wide range of pyridazine derivatives, with palladium excelling in precision and copper providing a cost-effective alternative. Organocatalysis, particularly with L-proline, presents a green and often enantioselective approach.

The choice of catalyst will ultimately depend on the specific target molecule, desired substitution pattern, and the importance of factors such as cost, environmental impact, and stereoselectivity. While metal-based catalysis remains the dominant strategy, the continued development of organocatalytic methods and the largely unexplored potential of biocatalysis will undoubtedly open new avenues for the efficient and sustainable synthesis of these vital heterocyclic compounds. Future research should focus on direct, quantitative comparisons of different catalytic systems and the development of novel biocatalytic routes to expand the synthetic chemist's toolbox for accessing the rich chemical space of pyridazines.

References

  • Fan, Z., Pan, Z., Huang, L., & Cheng, J. (2019). Cu(II)-catalyzed aerobic 6-endo-trig cyclizations provide 1,6-dihydropyridazines and pyridazines via the judicious choice of reaction solvent. The Journal of Organic Chemistry, 84(7), 4236–4245. [Link]

  • Hapeshi, A., et al. (2021). Chemo-Enzymatic Synthesis of Pyrazines and Pyrroles. Advanced Synthesis & Catalysis, 363(15), 3766-3771. [Link]

  • Baruah, P., et al. (2025). 5-Aminopyrazole Dimerization: Cu-Promoted Switchable Synthesis of Pyrazole-Fused Pyridazines and Pyrazines via Direct Coupling of C-H/N-H, C-H/C-H, and N-H/N-H Bonds. Molecules, 30(2), 488. [Link]

  • Ma, D., & Cai, Q. (2009). Highly functional group tolerance in copper-catalyzed N-arylation of nitrogen-containing heterocycles under mild conditions. Organic Letters, 11(5), 1213–1216. [Link]

  • Dolan, D. F., & Micalizio, G. C. (2014). The pyridazine heterocycle in molecular recognition and drug discovery. Journal of Medicinal Chemistry, 57(23), 9875–9893. [Link]

  • Wang, C., et al. (2016). Copper-Catalyzed C–N Bond Formation via C–H Functionalization: Facile Synthesis of Multisubstituted Imidazo[1,2-a]pyridines from N-(2-Pyridinyl)enaminones. The Journal of Organic Chemistry, 81(11), 4936-4943. [Link]

  • Jiang, H., et al. (2024). Synthesis of polysubstituted pyridazines via Cu-mediated C(sp3)–C(sp3) coupling/annulation of saturated ketones with acylhydrazones. Chemical Communications, 60(1), 89-92. [Link]

  • González-Rodriguez, J., et al. (2024). Biocatalytic Cascade for the Selective Synthesis of Asymmetric Pyrazines. Poster session presented at IV Spanish Biocatalysis Symposium 2024, San Sebastian, Spain.[Link]

  • Attanasi, O. A., et al. (2008). A Novel and Convenient Protocol for Synthesis of Pyridazines. Organic Letters, 11(1), 125-128. [Link]

  • Hobbs, W. J. (2021). Synthesis and Characterization of Unique Pyridazines. Liberty University. [Link]

  • Deeb, A., & El-Gazzar, A. B. A. (2022). Synthetic Pathways to Pyrido[3,4-c]pyridazines and Their Polycyclic Derivatives. Organics, 3(4), 28. [Link]

  • Volonterio, A., et al. (2013). Strategy for the synthesis of pyridazine heterocycles and its derivatives. Lirias. [Link]

  • El Akkaoui, A., et al. (2021). Synthesis and Functionalization of Imidazo[1,2‐b]Pyridazine by Means of Metal‐Catalyzed Cross‐Coupling Reactions. ChemistrySelect, 6(34), 8985-9011. [Link]

  • Chen, J., et al. (2025). Palladium-Catalyzed Cascade Reactions for Synthesis of Heterocycles Initiated by C(sp3)–H Functionalization. Molecules, 30(2), 487. [Link]

  • Mantovani, A. C., et al. (2014). Synthesis of pyridazinones through the copper(I)-catalyzed multicomponent reaction of aldehydes, hydrazines, and alkynylesters. Chemistry (Weinheim an der Bergstrasse, Germany), 20(39), 12663–12668. [Link]

  • Elnagdi, M. H., & Elmoghayar, M. R. H. (2025). Optimizing Scale Up Yield to Pyridazines and Fused Pyridazines. ResearchGate. [Link]

  • Volonterio, A., et al. (2013). Strategy for the Synthesis of Pyridazine Heterocycles and Their Derivatives. The Journal of Organic Chemistry, 78(15), 7637–7646. [Link]

  • Al-Ostoot, F. H., et al. (2026). An Overview of Pyridazine Derivatives: Various Approaches to Synthesis, Reactivity, and Biological Activity. Current Organic Chemistry, 30. [Link]

  • Abdel-Wahab, B. F., et al. (2022). Antimicrobial Pyridazines: Synthesis, Characterization, Cytotoxicity, Substrate Promiscuity, and Molecular Docking. Chemistry & Biodiversity, 19(6), e202200133. [Link]

  • Mondal, S., & Maiti, D. (2020). Progress and prospects in copper-catalyzed C–H functionalization. Chemical Society Reviews, 49(19), 7223-7262. [Link]

  • Salahudeen, S., et al. (2025). Tentative mechanism for the synthesis of pyridazines. ResearchGate. [Link]

  • ACS Green Chemistry Institute Pharmaceutical Roundtable. (n.d.). Transaminase. ACS GCI Pharmaceutical Roundtable Reagent Guides. [Link]

  • Movassaghi, M., & Hill, M. D. (2006). Synthesis of Substituted Pyridine Derivatives via the Ruthenium-Catalyzed Cycloisomerization of 3-Azadienynes. Organic Chemistry Portal. [Link]

  • Reddy, R. S., et al. (2018). Ruthenium‐catalyzed synthesis of pyridines. ResearchGate. [Link]

  • Chan, T. H., & Wang, D. (1995). Synthesis of a potential bifunctional mimic of transaminases. The Journal of Organic Chemistry, 60(16), 5123–5131. [Link]

  • Huang, Y., et al. (2022). Harnessing Transaminases to Construct Azacyclic Non-Canonical Amino Acids. ChemRxiv. [Link]

  • Wulff, M., et al. (2019). Mechanistic studies of an L-proline-catalyzed pyridazine formation involving a Diels–Alder reaction with inverse electron demand. Beilstein Journal of Organic Chemistry, 15, 1–11. [Link]

  • Fischer, H. (2006). Preparation of pyridazine, useful for producing active substances, comprises hydrolyzing maleindialdehyde diacetals in the presence of an acid catalyst to give maleic dialdehyde and reacting the maleic dialdehyde solution with hydrazine.
  • D'Auria, M., et al. (2021). A One-Pot Approach to Novel Pyridazine C-Nucleosides. Molecules (Basel, Switzerland), 26(8), 2275. [Link]

  • Rogala, P., Jabłońska-Wawrzycka, A., & Czerwonka, G. (2024). Ruthenium Complexes with Pyridazine Carboxylic Acid: Synthesis, Characterization, and Anti-Biofilm Activity. International Journal of Molecular Sciences, 25(23), 13019. [Link]

  • Kaur, N. (2025). Palladium-Catalysed Cross-Coupling Reactions on Pyridazine Moieties. ResearchGate. [Link]

  • Chen, Y., et al. (2025). Pyridine-to-pyridazine skeletal editing. ChemRxiv. [Link]

  • Unknown. (n.d.). Pyridazine. [Link]

  • Svete, J., et al. (2001). Pyridazine Derivatives. Part 39. Reactivity of 5-Iodopyridazin-3(2H)-ones in Palladium-Catalyzed Reactions. HETEROCYCLES, 55(2), 295. [Link]

  • Ali, M. A., et al. (2023). An efficient synthesis of C-6 aminated 3-bromoimidazo[1,2-b]pyridazines. Synthetic Communications, 54(2), 163-172. [Link]

  • Ramkumar, V., & Anbarasan, P. (2025). A brief review on the palladium-catalyzed C–H activation reactions of 2-phenylpyridines. RSC Advances, 15(21), 14035-14052. [Link]

  • Mathew, S., & Yun, H. (2018). Recent Advances in ω-Transaminase-Mediated Biocatalysis for the Enantioselective Synthesis of Chiral Amines. Catalysts, 8(7), 269. [Link]

  • Wikipedia. (n.d.). Pyridazine. In Wikipedia. Retrieved February 19, 2026, from [Link]

  • Gradl, S., et al. (2021). Synthetic Route to Phenyl Diazenes and Pyridazinium Salts from Phenylazosulfonates. The Journal of Organic Chemistry, 86(9), 6228–6238. [Link]

  • Unknown. (n.d.). Enamine/Iminium catalysis: Highlights from the evolution of pyrolidine- type catalysts. [Link]

  • Unknown. (n.d.). Enamine Catalysis. [Link]

Sources

Validation

Assessing Drug-Like Properties of 5-Chloro-3-Methylpyridazine Derivatives: A Comparative Technical Guide

Topic: Assessing the drug-like properties of 5-chloro-3-methylpyridazine hydrochloride derivatives Content Type: Publish Comparison Guide Audience: Researchers, scientists, and drug development professionals Executive Su...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Assessing the drug-like properties of 5-chloro-3-methylpyridazine hydrochloride derivatives Content Type: Publish Comparison Guide Audience: Researchers, scientists, and drug development professionals

Executive Summary: The Pyridazine Advantage

In modern medicinal chemistry, scaffold hopping is a critical strategy for optimizing lead compounds. The 5-chloro-3-methylpyridazine scaffold represents a high-value bioisostere for the ubiquitous pyridine and phenyl rings. While pyridines are dominant in FDA-approved drugs, pyridazines offer distinct physicochemical advantages that often resolve "molecular obesity" issues—specifically lipophilicity and solubility.

This guide provides a technical roadmap for assessing derivatives of 5-chloro-3-methylpyridazine hydrochloride. It compares this scaffold against standard alternatives (pyridines, pyrimidines) and details the experimental workflows required to validate their drug-likeness.

Why This Scaffold?
  • Solubility: The adjacent nitrogen atoms create a higher dipole moment (approx. 3.9–4.2 D) compared to pyridine (2.2 D), significantly enhancing aqueous solubility.[1]

  • Metabolic Stability: The electron-deficient nature of the pyridazine ring often reduces susceptibility to oxidative metabolism by CYP450 enzymes compared to electron-rich phenyl rings.

  • Versatility: The 5-chloro position is highly reactive for SNAr and palladium-catalyzed cross-couplings, allowing rapid library generation.

Comparative Profiling: Pyridazine vs. Alternatives

The following data contrasts the core properties of the pyridazine scaffold against its most common bioisosteres.

Table 1: Physicochemical Property Comparison

Data represents the unsubstituted core heterocycles to illustrate baseline trends.

PropertyPyridazine (Target Scaffold)Pyridine (Alternative 1)Phenyl (Alternative 2)Implication for Drug Design
LogP (Lipophilicity) -0.51 0.652.14Pyridazine significantly lowers logP, improving oral bioavailability and reducing promiscuous binding.
Dipole Moment (D) 3.95 2.200.00Higher polarity improves solubility but may reduce permeability if not balanced.
H-Bond Acceptors 2 10Additional vector for target engagement; adjacent N-lone pairs can form unique water bridges.
pKa (Conjugate Acid) 2.3 5.2N/ALower basicity means the ring remains unprotonated at physiological pH, aiding membrane permeation.
Metabolic Risk Low Moderate (N-oxidation)High (Epoxidation/Hydroxylation)Pyridazine is generally more stable against oxidative metabolism.

Strategic Assessment Workflow

To rigorously evaluate 5-chloro-3-methylpyridazine derivatives, a hierarchical screening cascade is required. This ensures resources are not wasted on compounds with fatal ADME flaws.

Diagram 1: The Assessment Cascade

This workflow outlines the decision logic from synthesis to lead selection.

AssessmentCascade cluster_Tier1 Tier 1: Physicochemical Filters cluster_Tier2 Tier 2: In Vitro ADME cluster_Tier3 Tier 3: Safety & Tox Start Start: 5-Cl-3-Me-Pyridazine Derivative LogD LogD7.4 & pKa (Potentiometric/Shake-flask) Start->LogD Solubility Kinetic Solubility (Nephelometry/UV) LogD->Solubility PAMPA Permeability (PAMPA) Passive Diffusion Solubility->PAMPA If Sol > 10 µM Reject Discard / Redesign Solubility->Reject If Sol < 10 µM Microsomal Metabolic Stability (RLM/HLM + NADPH) PAMPA->Microsomal Pe > 10^-6 cm/s PAMPA->Reject Low Permeability Cyto Cytotoxicity (HepG2/ATP Assay) Microsomal->Cyto CLint < 50 µL/min/mg Microsomal->Reject High Clearance hERG hERG Inhibition (Patch Clamp/Binding) Cyto->hERG Decision Lead Candidate Selection hERG->Decision IC50 > 10 µM hERG->Reject Cardiotoxicity Risk

Caption: Hierarchical screening cascade for pyridazine derivatives. Tier 1 filters insolubles; Tier 2 assesses bioavailability; Tier 3 ensures safety.

Detailed Experimental Protocols

To ensure data integrity and reproducibility, the following protocols utilize internal standards and validated control compounds.

Protocol A: Kinetic Solubility Assay (High-Throughput)

Objective: Determine the concentration at which the derivative precipitates from an aqueous buffer (PBS, pH 7.4).

  • Preparation:

    • Prepare a 10 mM stock solution of the test compound in DMSO.

    • Prepare PBS buffer (pH 7.4).

  • Dilution Series:

    • In a 96-well plate, spike DMSO stock into PBS to achieve final concentrations ranging from 1 µM to 500 µM (final DMSO < 1%).

    • Include Hydrocortisone (High Sol) and Reserpine (Low Sol) as controls.

  • Incubation:

    • Shake the plate at 500 rpm for 24 hours at 25°C.

    • Filter samples using a 0.45 µm filter plate to remove precipitates.

  • Quantification:

    • Analyze filtrate via UV-Vis spectroscopy (254 nm and 280 nm) or LC-MS/MS.

  • Calculation:

    • Solubility (µM) = (Abs_filtrate / Abs_standard) × Conc_standard

    • Pass Criteria: Solubility > 50 µM is desirable for oral drug candidates.

Protocol B: Microsomal Stability Assay (Metabolic Clearance)

Objective: Assess the susceptibility of the pyridazine ring and its substituents to oxidative metabolism (Phase I).

  • Reaction System:

    • Microsomes: Human Liver Microsomes (HLM) and Rat Liver Microsomes (RLM) at 0.5 mg protein/mL.

    • Cofactor: NADPH regenerating system (1.3 mM NADP+, 3.3 mM glucose-6-phosphate, 0.4 U/mL G6PDH).

    • Buffer: 100 mM Potassium Phosphate (pH 7.4).

  • Procedure:

    • Pre-incubate 1 µM test compound with microsomes in buffer for 5 min at 37°C.

    • Initiate reaction by adding NADPH.

    • Sample at T = 0, 5, 15, 30, and 60 minutes.

    • Quench samples immediately with ice-cold Acetonitrile containing an internal standard (e.g., Tolbutamide).

  • Analysis:

    • Centrifuge (4000 rpm, 20 min) and analyze supernatant via LC-MS/MS.

    • Plot ln(% remaining) vs. time.

  • Data Output:

    • Calculate intrinsic clearance (

      
      ):
      
      
      
      
    • Interpretation: Pyridazine derivatives with

      
       are considered stable.
      

Mechanistic Analysis: Structure-Activity Relationships (SAR)

When optimizing 5-chloro-3-methylpyridazine, specific modifications yield predictable shifts in drug-like properties.

Diagram 2: SAR Decision Tree

Visualizing how chemical modifications at the 5-position affect ADME properties.

SAR_Logic Core 5-Cl-3-Me-Pyridazine Mod1 S_NAr with Amines Core->Mod1 Mod2 Suzuki Coupling (Aryl) Core->Mod2 Mod3 Ether Formation (Alkoxy) Core->Mod3 Result1 Increased Solubility Reduced LogP Potential hERG risk (if basic) Mod1->Result1 Result2 Increased Potency (pi-stacking) Increased LogP Metabolic Liability (CYP) Mod2->Result2 Result3 Balanced Lipophilicity H-Bond Acceptor added Mod3->Result3

Caption: Impact of common derivatization strategies on the physicochemical profile of the scaffold.

Critical Considerations
  • The "Magic Methyl" Effect: The 3-methyl group on the scaffold is not just a handle; it often boosts potency by filling small hydrophobic pockets in the target protein and can improve metabolic stability by blocking alpha-oxidation sites.

  • Bioisosteric Success: Replacing a phenyl ring with this pyridazine scaffold typically lowers LogP by ~2 units.[2] If your lead compound is too lipophilic (LogP > 4), this switch is a high-probability fix.

References

  • Levin, M. D., et al. (2025). "Pyridine-to-Pyridazine Skeletal Editing." Journal of the American Chemical Society. Link (Context: Bioisosteric replacement strategies and physicochemical benefits).

  • Wermuth, C. G. (2008). "The Practice of Medicinal Chemistry." Elsevier. (Context: General principles of bioisosterism and pyridazine properties).
  • Meanwell, N. A. (2011). "Synopsis of Some Recent Tactical Application of Bioisosteres in Drug Design." Journal of Medicinal Chemistry. Link (Context: Pyridazine vs. Phenyl/Pyridine comparison).

  • Di, L., & Kerns, E. (2016). "Drug-Like Properties: Concepts, Structure Design and Methods." Academic Press. (Context: Standard protocols for Solubility and Microsomal Stability assays).
  • PubChem. "5-chloro-3-methylpyridazine hydrochloride."[3] National Library of Medicine. Link (Context: Specific compound data and identifiers).

Sources

Safety & Regulatory Compliance

Safety

Personal protective equipment for handling 5-chloro-3-methylpyridazine hydrochloride

Executive Safety Summary Immediate Action Required: Treat 5-chloro-3-methylpyridazine hydrochloride (CAS: 2153472-96-7) not merely as an irritant, but as a moisture-sensitive corrosive precursor . While often classified...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Safety Summary

Immediate Action Required: Treat 5-chloro-3-methylpyridazine hydrochloride (CAS: 2153472-96-7) not merely as an irritant, but as a moisture-sensitive corrosive precursor .

While often classified under H315 (Skin Irritation) and H319 (Eye Irritation), the hydrochloride salt moiety implies a hydrolysis risk. Upon contact with mucous membranes (eyes, lungs) or perspiration, this compound can liberate hydrochloric acid (HCl), rapidly escalating a minor exposure into a chemical burn.

The Golden Rule: Never handle the solid outside a certified fume hood. Moisture control is synonymous with exposure control.

Hazard Mechanism & Causality

To select the correct PPE, one must understand the chemical behavior driving the risk.

  • Hydrolysis Potential: The HCl salt is prone to dissociation in humid environments.

    
    
    This reaction lowers the pH on the surface of the skin or eye, causing immediate stinging and potential tissue damage [1].
    
  • Dust Mobility: As a crystalline solid, electrostatic charging during weighing can cause "particle flight." Standard safety glasses allow airborne particles to bypass the lens via the side gaps. Chemical splash goggles are mandatory for solid handling to create a sealed environment around the eyes.

Personal Protective Equipment (PPE) Matrix

This matrix is designed to provide a self-validating safety barrier. If one layer fails, the next must be sufficient to prevent injury.

Protection ZoneRecommended EquipmentTechnical Rationale
Ocular Unvented Chemical Splash Goggles (ANSI Z87.1+)Prevents contact with airborne dust that safety glasses (with side shields) cannot block. Essential due to the acidic nature of the salt upon hydration.
Dermal (Hand) Double Nitrile Gloves (Outer: 5 mil, Inner: 4 mil)Breakthrough Time: >480 mins for solids. Logic: The outer glove protects against physical abrasion; the inner glove acts as a final barrier against micro-tears. Nitrile offers superior resistance to incidental acid exposure compared to latex [2].
Respiratory Fume Hood (Primary) N95/P100 (Secondary)Engineering Control: Face velocity 80–100 fpm. Backup: If weighing outside a hood is unavoidable (not recommended), a fit-tested N95 is the minimum requirement to prevent inhalation of acidic dust.
Body High-Neck Synthetic Lab Coat (Poly/Cotton blend)Cotton absorbs moisture (sweat), which can activate the HCl salt if dust penetrates. Synthetic blends or chemical aprons provide better repulsion.

Operational Workflow: Safe Handling Logic

The following diagram visualizes the decision-making process and safety checkpoints for handling this compound.

SafeHandlingWorkflow cluster_hood Engineering Control Zone (Fume Hood) Start Start: Material Retrieval Assessment Hazard Assessment (Check Humidity & Draft) Start->Assessment PPE_Check PPE Verification (Goggles + Double Nitrile) Assessment->PPE_Check Conditions Safe Weighing Weighing Process (Inside Fume Hood Only) PPE_Check->Weighing Static_Control Static Mitigation (Anti-static gun/bar) Weighing->Static_Control If Powder Drifts Solubilization Solubilization (Add Solid to Solvent) Weighing->Solubilization Transfer Closed Container Static_Control->Weighing Waste Disposal (Acidic Organic Waste) Solubilization->Waste Post-Experiment

Figure 1: Operational workflow emphasizing the containment of the solid within the Engineering Control Zone (Fume Hood) to mitigate inhalation risks.

Detailed Experimental Protocols

Protocol A: Precision Weighing (Solid Phase)

Context: Static electricity is the primary vector for contamination with chlorinated pyridazines.

  • Preparation: Place an anti-static mat or ionizing bar inside the fume hood.

  • Taring: Tare the receiving vessel (vial) before opening the chemical container.

  • Transfer: Use a disposable spatula. Do not reuse spatulas to prevent cross-contamination of stock.

  • Seal: Cap the receiving vessel inside the hood before moving it to the balance if the balance is external (though an in-hood balance is preferred).

  • Decontamination: Wipe the exterior of the stock container with a dry tissue, then a damp Kimwipe (to hydrolyze and remove trace dust), followed by a dry wipe before returning to storage.

Protocol B: Solubilization (Liquid Phase)

Context: Dissolving HCl salts can be slightly exothermic.

  • Solvent Choice: Ensure the solvent (e.g., Methanol, DMSO) is compatible.

  • Addition Order: Always add Solid to Solvent .

    • Incorrect: Adding solvent to a pile of solid can cause "clumping" and localized heating, potentially causing solvent bumping.

    • Correct: Slowly add the 5-chloro-3-methylpyridazine HCl to the stirring solvent.

  • Visual Check: Ensure full dissolution before removing the vial from the hood.

Emergency & Disposal Procedures

Spill Management (Solid)
  • Evacuate: Clear the immediate area of personnel.

  • PPE Upgrade: If the spill is >5g, wear a P100 respirator to prevent inhaling dust during cleanup.

  • Neutralization: Do not use water initially (spreads the acid). Cover with a dry absorbent (vermiculite) or a dedicated acid-neutralizing powder (sodium bicarbonate/calcium carbonate mix).

  • Collection: Sweep carefully into a hazardous waste bag. Label as "Corrosive/Toxic Solid."

Waste Disposal[1][2][3][4][5]
  • Classification: Acidic Organic Waste.

  • Segregation: CRITICAL: Do not mix with strong bases (e.g., Sodium Hydride, Hydroxides) in the waste stream. The neutralization reaction can generate significant heat and pressure, risking container rupture [3].

  • Labeling: Clearly mark the tag with "Pyridazine Derivative" and "Acidic".

References

  • National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. National Academies Press. Available at: [Link]

  • Kimberly-Clark Professional. (2023). Chemical Resistance Guide for Nitrile Gloves.[1][2][3] (Demonstrates nitrile superiority over latex for weak acids). Available at: [Link]

  • American Chemical Society. (2023). Identifying and Evaluating Hazards in Research Laboratories. (Segregation of incompatible waste streams). Available at: [Link]

Sources

© Copyright 2026 BenchChem. All Rights Reserved.